Indigo carmine

• CAS: 860-22-0

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of Indigo Carmine for Laboratory Use

Introduction Indigo carmine, also known by its IUPAC name disodium 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-1H-indole-5-sulfonic acid, is a versatile organic salt widely utilized in laboratory settings.[1][2] Derived from the sulfonation of indigo, this compound is water-soluble and serves multiple functions, including as a pH indicator, a redox indicator, a biological stain, and a food colorant (E132, FD&C Blue 2).[1][3][4] Its distinct color changes in response to varying chemical environments make it an invaluable tool for both qualitative and quantitative analyses. This guide details the core chemical properties, experimental protocols, and safety considerations for the laboratory use of indigo carmine.

Core Chemical and Physical Properties

Indigo carmine is a dark-blue to purplish crystalline powder with a coppery luster. Its chemical structure features two sulfonic acid groups, which impart water solubility, a key property that distinguishes it from its parent compound, indigo.

Property	Data	Reference(s)
IUPAC Name	disodium;2-(3-hydroxy-5-sulfonato-1H-indol-2-yl)-3-oxoindole-5-sulfonate
Synonyms	Indigotindisulfonate sodium, 5,5'-indigodisulfonic acid sodium salt, C.I. Acid Blue 74, FD&C Blue 2
CAS Number	860-22-0
Molecular Formula	C₁₆H₈N₂Na₂O₈S₂
Molar Mass	466.36 g/mol
Appearance	Dark-blue powder with a coppery luster
Melting Point	>300 °C
UV-Vis Absorption Max (λmax)	~610 nm in aqueous solution
Solubility	Water: 1 g in 100 mL at 25°CEthanol: Slightly solubleOther Organic Solvents: Practically insoluble

Indigo Carmine as a pH Indicator

Indigo carmine functions as a pH indicator in highly alkaline conditions. It undergoes a distinct and reversible color transition from blue to yellow as the pH increases. This property, however, limits its use to titrations where the equivalence point is expected to fall within its narrow and high operational pH range.

Indicator Properties

Property	Value	Reference(s)
pH Range	11.4 - 13.0
Color Transition	Blue (pH < 11.4) to Yellow (pH > 13.0)
pKa	~12.2

Experimental Protocol: Preparation of a 0.2% Indicator Solution

This protocol is suitable for preparing a standard indigo carmine solution for pH indicator use.

Materials:

• Indigo carmine powder

• Deionized water

• Volumetric flask (100 mL)

• Magnetic stirrer and stir bar

• Weighing scale

Procedure:

• Weigh 0.2 g of indigo carmine powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of deionized water to the flask.

• Place a magnetic stir bar in the flask and stir the solution until the powder is fully dissolved.

• Once dissolved, add deionized water to the 100 mL mark.

• Stopper the flask and invert it several times to ensure homogeneity.

• Store the solution in a dark, well-sealed container. Due to limited stability, fresh preparation is recommended.

Caption: Logical diagram of Indigo Carmine's color change with pH.

Indigo Carmine as a Redox Indicator

One of the most visually compelling uses of indigo carmine is as a redox indicator, famously demonstrated in the "chemical traffic light" experiment. In an alkaline solution, a reducing agent like dextrose (glucose) reduces indigo carmine to its yellow, leuco form. Shaking the container introduces atmospheric oxygen, which oxidizes the indicator first to a red semiquinone intermediate and then to its green (or original blue) oxidized state. Upon standing, the glucose reduces the indicator, reversing the color changes.

Experimental Protocol: The "Chemical Traffic Light" Reaction

This protocol demonstrates the reversible oxidation-reduction of indigo carmine.

Materials:

• Solution A: 7.5 g of glucose (dextrose) in 375 mL of deionized water.

• Solution B: 3.75 g of sodium hydroxide (NaOH) in 125 mL of deionized water. (Caution: Exothermic reaction).

• A small amount (tip of a spatula) of indigo carmine powder.

• 1000 mL Erlenmeyer flask or bottle with a solid stopper.

Procedure:

• Prepare Solution A by dissolving the glucose in water. Add a small amount of indigo carmine to this solution and stir until it dissolves, turning the solution dark blue.

• Carefully prepare Solution B by dissolving NaOH in water. Allow it to cool to room temperature.

• Pour the sodium hydroxide solution (Solution B) into the 1000 mL flask.

• Add the glucose/indigo carmine solution (Solution A) to the flask.

• Stopper the flask and swirl gently to mix. The solution will turn green.

• Let the solution rest undisturbed. It will transition from green to red, and finally to yellow as the glucose reduces the indigo carmine.

• To repeat the cycle, shake the flask vigorously. The introduction of oxygen will oxidize the indicator, turning the solution green again. This cycle can be repeated multiple times.

Caption: Experimental workflow for the "Chemical Traffic Light" reaction.

Application in Histological and Clinical Analysis

In histology and clinical settings like endoscopy, indigo carmine is used as a contrast stain. It is an acidophilic dye that is not absorbed by epithelial cells. Instead, it pools in mucosal crevices, accentuating the surface topography and helping to delineate lesions for biopsy.

Experimental Protocol: Indigo Carmine Chromoendoscopy

This protocol describes the general procedure for using indigo carmine as a contrast agent during endoscopy.

Materials:

• Sterile indigo carmine solution (typically 0.1% to 0.5%).

• Spray catheter.

• Endoscope with a working channel.

Procedure:

• Advance the endoscope to the area of interest in the gastrointestinal tract.

• Gently wash the mucosal surface with water to remove debris.

• Pass the spray catheter through the working channel of the endoscope.

• Apply the indigo carmine solution evenly onto the mucosal surface.

• After a few moments, aspirate the excess dye.

• Carefully examine the stained mucosa, observing for any highlighted irregularities or changes in pit patterns.

• Perform targeted biopsies of any suspicious areas for subsequent histological analysis.

Caption: General workflow for using Indigo Carmine in chromoendoscopy.

Stability, Storage, and Safety

Stability and Storage:

• Light Sensitivity: Indigo carmine is sensitive to light and its aqueous solutions can fade upon standing. Store the powder and solutions in a cool, dry, dark place.

• Incompatible Materials: It is very sensitive to and can react violently with strong oxidizing agents and strong alkalis. Avoid contact with substances like nitric acid and chlorates.

• Shelf Life: When stored properly in a sealed container, the powder has an indefinite shelf life. Solutions have a more limited shelf life and should ideally be prepared fresh.

Safety Precautions:

• Hazards: Indigo carmine is classified as a skin sensitizer and may cause an allergic skin reaction. It is also considered harmful if swallowed.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical splash goggles, and a lab coat when handling the powder or its solutions.

• Handling: Avoid breathing dust. Use in a well-ventilated area. Wash hands thoroughly after handling.

• Disposal: Please review all federal, state, and local regulations that may apply before disposal. For many laboratory settings, dilute aqueous solutions may be permissible for drain disposal, but this must be verified.

References

• 1. macsenlab.com [macsenlab.com]
• 2. researchgate.net [researchgate.net]
• 3. INDIGO CARMINE - Ataman Kimya [atamanchemicals.com]
• 4. Indigo carmine - Wikipedia [en.wikipedia.org]

The Technical Basis of Indigo Carmine as a Redox Indicator: A Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of indigo carmine as a redox indicator. Designed for researchers, scientists, and drug development professionals, this document details the electrochemical properties, relevant experimental protocols, and quantitative data essential for the application of indigo carmine in various analytical and research contexts.

Core Mechanism of Action

Indigo carmine, also known as 5,5'-indigodisulfonic acid sodium salt, functions as a versatile redox indicator due to its ability to undergo reversible oxidation-reduction reactions, which are accompanied by distinct and visually perceptible color changes. The molecule can exist in a blue oxidized state and a yellow reduced state, known as leuco-indigo carmine. The transition between these states involves a semiquinone intermediate, which can appear red or green depending on the solution's conditions.[1][2][3]

The fundamental redox reaction is a two-electron, two-proton transfer process.[4] The generalized equation for this reversible reaction is as follows:

Indigo Carmine (oxidized, blue) + 2e⁻ + 2H⁺ ⇌ Leuco-indigo Carmine (reduced, yellow)

The redox potential of indigo carmine is notably dependent on the pH of the solution. This characteristic is a critical consideration for its application in diverse chemical environments.

Below is a diagram illustrating the redox states of indigo carmine.

References

• 1. benchchem.com [benchchem.com]
• 2. sciencenotes.org [sciencenotes.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]

A Technical Guide to the pH Indicator Range of Indigo Carmine

For Researchers, Scientists, and Drug Development Professionals

Indigo carmine, a disodium salt of 5,5'-indigodisulfonic acid, is a versatile organic dye with applications ranging from a food colorant (E132) to a diagnostic agent in medicine.[1][2] For the analytical scientist, its utility as a pH and redox indicator is of primary interest. This guide provides a detailed examination of its properties as a pH indicator, including its chemical mechanism, quantitative parameters, and a standardized protocol for its characterization.

Core Properties and Mechanism

Indigo carmine functions as a pH indicator in highly alkaline conditions, exhibiting a distinct color change from blue to yellow as the pH increases.[1][3][4] This transition is governed by the deprotonation of the amine groups on the indigo core structure. In a less alkaline environment (around pH 11.4), the molecule exists in its blue, protonated form. As the pH rises to around 13.0 and beyond, the concentration of hydroxide ions is sufficient to deprotonate the amine groups, leading to a change in the molecule's electronic conjugation and, consequently, its light absorption properties, resulting in a yellow appearance.

The pKa value, the pH at which the protonated and deprotonated forms are in equal concentration, is a critical parameter for any pH indicator. For indigo carmine, the reported pKa values vary slightly depending on the experimental method but are generally in the range of 11.17 to 12.99. Spectrophotometric methods are commonly employed for the precise determination of this value.

Quantitative Data Summary

The key quantitative parameters for indigo carmine as a pH indicator are summarized in the table below.

Parameter	Value	Color (Protonated Form)	Color (Deprotonated Form)
pH Transition Range	11.4 - 13.0	Blue	Yellow
pKa (Spectrophotometric)	~11.17 - 12.99	-	-
Wavelength Max (Acidic)	~475 nm	-	-
Wavelength Max (Basic)	~606 nm	-	-

Chemical Transition Mechanism

The color change of Indigo Carmine in response to pH is a result of the deprotonation of its amine groups in a highly alkaline solution. This alters the electronic structure of the molecule, shifting the wavelength of maximum absorbance.

Caption: pH-dependent equilibrium of Indigo Carmine.

Experimental Protocols

Preparation of Indigo Carmine Indicator Solution (0.2% Aqueous)

A standard 0.2% aqueous solution is typically used for pH indicator purposes.

Materials:

• Indigo carmine powder (C₁₆H₈N₂Na₂O₈S₂)

• Distilled or deionized water

• Analytical balance

• 100 mL volumetric flask

• Magnetic stirrer and stir bar

Procedure:

• Weigh out 0.2 g of indigo carmine powder using an analytical balance.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of distilled water to the flask.

• Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the powder is completely dissolved.

• Once dissolved, add distilled water to the flask until the solution reaches the 100 mL mark.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the solution in a well-sealed, light-protected container.

Spectrophotometric Determination of pKa

This protocol outlines a general method for determining the pKa of indigo carmine using UV-Vis spectrophotometry.

Materials:

• Indigo carmine indicator solution (prepared as above)

• A series of buffer solutions with known pH values spanning the range of 10.5 to 14.0.

• UV-Vis spectrophotometer

• Cuvettes

• pH meter

Procedure:

Caption: Workflow for spectrophotometric pKa determination.

• Preparation of Samples: Prepare a series of solutions by adding a small, constant volume of the indigo carmine stock solution to a set of volumetric flasks and diluting to the mark with the respective buffer solutions (pH 10.5 to 14.0).

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Set the wavelength range to scan from approximately 400 nm to 700 nm.

• Blank Measurement: Use a cuvette filled with a buffer solution (without the indicator) to zero the spectrophotometer.

• Absorbance Measurements: Measure the absorbance spectrum of each prepared sample.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λ_max) for the fully protonated (blue) and fully deprotonated (yellow) forms of the indicator from the spectra of the lowest and highest pH samples, respectively.

  • Plot the absorbance at the λ_max of the deprotonated form against the pH of the buffer solutions. This should yield a sigmoidal curve.

  • The pKa is the pH value at the inflection point of this curve, which corresponds to half the maximum absorbance change.

This technical guide provides a foundational understanding of indigo carmine as a pH indicator, tailored for a scientific audience. The provided data and protocols offer a basis for its practical application and further research in analytical and developmental chemistry.

References

• 1. macsenlab.com [macsenlab.com]
• 2. Indigo carmine - Wikipedia [en.wikipedia.org]
• 3. US20180346727A1 - Process for the preparation of indigo carmine - Google Patents [patents.google.com]
• 4. INDIGO CARMINE - Ataman Kimya [atamanchemicals.com]

The Synthesis of Indigo Carmine: A Technical Guide for Researchers

An In-depth Exploration of the Discovery, History, and Chemical Synthesis of a Versatile Dye

This technical guide provides a comprehensive overview of the discovery and synthesis of Indigo Carmine, a widely used blue dye with applications ranging from textiles to the pharmaceutical and food industries. This document is intended for researchers, scientists, and drug development professionals, offering detailed historical context, experimental protocols, and quantitative data to support further research and application.

Introduction

Indigo Carmine, also known as indigotine or FD&C Blue #2, is the sodium salt of indigo-5,5'-disulfonic acid. Its discovery and synthesis are intrinsically linked to the history of indigo, one of the most ancient and important natural dyes. While natural indigo has been used for millennia, the advent of synthetic chemistry in the 19th century revolutionized its production and led to the development of derivatives like Indigo Carmine. This water-soluble analogue of indigo offers distinct advantages in various applications due to its solubility, which contrasts with the insolubility of its parent compound.

A Journey Through Time: Discovery and Synthesis History

The story of Indigo Carmine begins with the quest to understand and replicate the vibrant blue of natural indigo. The timeline below highlights the key milestones in the journey from the first synthetic indigo to the industrial production of Indigo Carmine.

1743: German lawyer Johann Christian Barth discovers a method to make indigo water-soluble by treating it with sulfuric acid, creating the first semi-synthetic dye, which he named "Saxon Blue".[1][2][3]

1865: German chemist Adolf von Baeyer begins his seminal work on the chemical structure and synthesis of indigo.[4]

1878: Baeyer reports the first synthesis of indigo from isatin.[4]

1882: Baeyer and Viggo Drewsen develop the Baeyer-Drewsen indigo synthesis, preparing indigo from 2-nitrobenzaldehyde and acetone. While a significant academic achievement, this method was not commercially viable.

1890: Karl Heumann develops a synthesis route for indigo starting from N-phenylglycine. However, the yields were too low for industrial production.

1897: Heumann develops a second, more efficient synthesis route from anthranilic acid. This process is adopted by BASF for the first industrial-scale production of synthetic indigo.

1901: Johannes Pfleger, working for Hoechst, significantly improves upon Heumann's first synthesis by adding sodamide to the reaction mixture. This modification, known as the Heumann-Pfleger synthesis, increased yields to 90% and lowered the reaction temperature, making it a highly efficient industrial method.

The development of these industrial processes for synthetic indigo paved the way for the large-scale production of Indigo Carmine through the sulfonation of this readily available precursor.

From Indigo to Indigo Carmine: The Sulfonation Process

The conversion of indigo to Indigo Carmine is achieved through an electrophilic aromatic substitution reaction, specifically sulfonation. In this process, the insoluble indigo molecule reacts with a sulfonating agent, typically concentrated sulfuric acid or oleum (fuming sulfuric acid), to introduce two sulfonic acid groups onto the aromatic rings. This transformation renders the molecule water-soluble.

The overall reaction can be summarized as follows:

C₁₆H₁₀N₂O₂ (Indigo) + 2H₂SO₄ (Sulfuric Acid) → C₁₆H₁₀N₂O₈S₂ (Indigo-5,5'-disulfonic acid) + 2H₂O

The resulting indigo-5,5'-disulfonic acid is then neutralized with a base, such as sodium hydroxide, to yield the disodium salt, Indigo Carmine.

C₁₆H₁₀N₂O₈S₂ + 2NaOH → C₁₆H₈N₂Na₂O₈S₂ (Indigo Carmine) + 2H₂O

Below is a diagram illustrating the sulfonation of indigo to form Indigo Carmine.

Caption: Sulfonation of Indigo to Indigo Carmine.

Experimental Protocols

This section provides detailed experimental protocols for the synthesis of indigo via the Baeyer-Drewsen method and the subsequent conversion to Indigo Carmine. These protocols are intended for laboratory-scale synthesis and should be performed with appropriate safety precautions.

Synthesis of Indigo (Baeyer-Drewsen Method)

This method, while not industrially viable, is a classic laboratory synthesis of indigo.

Materials:

• 2-Nitrobenzaldehyde

• Acetone

• Deionized water

• 1 M Sodium hydroxide (NaOH) solution

• Ethanol

Procedure:

• Dissolve 1.0 g of 2-nitrobenzaldehyde in 20 mL of acetone in a flask.

• To this solution, add 35 mL of deionized water.

• While stirring, slowly add 5 mL of 1 M NaOH solution dropwise. The solution will darken, and a precipitate of indigo will form.

• Continue stirring the mixture for 10 minutes to ensure the reaction is complete.

• Isolate the indigo precipitate by vacuum filtration.

• Wash the solid with deionized water until the filtrate runs clear.

• Further wash the solid with two 20 mL portions of ethanol to remove any unreacted starting material and byproducts.

• Dry the purified indigo in a desiccator.

Synthesis of Indigo Carmine (Sulfonation of Indigo)

This protocol describes the conversion of the synthesized indigo into water-soluble Indigo Carmine.

Materials:

• Synthesized Indigo

• Concentrated sulfuric acid (96-98%)

• Deionized water

• Sodium chloride (NaCl)

• Sodium hydroxide (NaOH) solution (for pH adjustment if necessary)

Procedure:

• Carefully add 2.5 g of dry indigo powder to 30 mL of concentrated sulfuric acid in a beaker while stirring. The mixture should be gently heated to approximately 90°C in a water bath for 30 minutes.

• After 30 minutes, remove the beaker from the heat and allow it to cool to room temperature.

• Slowly and carefully pour the reaction mixture into 150 mL of cold deionized water with constant stirring. This will precipitate any unreacted indigo.

• Filter the solution to remove the unreacted indigo.

• To the filtrate, add 30 g of sodium chloride and stir until it is completely dissolved.

• Cool the solution in an ice bath or refrigerator for several hours to precipitate the Indigo Carmine.

• Collect the Indigo Carmine crystals by vacuum filtration.

• Wash the crystals with a saturated sodium chloride solution to remove impurities.

• Dry the final product in a desiccator.

Below is a workflow diagram for the synthesis of Indigo Carmine from 2-Nitrobenzaldehyde.

Caption: Experimental workflow for Indigo Carmine synthesis.

Quantitative Data Summary

The following tables summarize key quantitative data related to the historical and modern synthesis of indigo and Indigo Carmine.

Table 1: Comparison of Industrial Indigo Synthesis Methods

Synthesis Method	Key Reactants	Catalyst/Key Reagent	Temperature (°C)	Yield (%)	Commercialized
Heumann (1st)	N-phenylglycine	Molten alkali	~300	Low	No
Heumann (2nd)	Anthranilic acid	Molten alkali	-	70-90	1897 (BASF)
Heumann-Pfleger	N-phenylglycine	Sodamide (NaNH₂)	~200	90	1901 (Hoechst)

Table 2: Typical Laboratory Synthesis Data for Indigo Carmine

Starting Material	Reagent	Reaction Time	Temperature (°C)	Typical Yield (%)
Indigo	Concentrated H₂SO₄	30 minutes	90	Variable, dependent on reaction conditions and purification

Characterization of Indigo Carmine

The purity and identity of synthesized Indigo Carmine can be confirmed using various analytical techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of Indigo Carmine and detecting the presence of unreacted indigo or monosulfonated byproducts. A common method involves using a C18 column with a gradient elution of water and methanol.

• UV-Vis Spectroscopy: Indigo Carmine in aqueous solution exhibits a characteristic strong absorption maximum at approximately 610 nm. This property can be used for quantitative analysis.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the Indigo Carmine molecule, including the sulfonic acid groups.

Conclusion

The journey from the deep blue of the indigo plant to the versatile, water-soluble Indigo Carmine is a testament to the advancements in synthetic chemistry. From the early structural elucidation by Baeyer to the industrially efficient processes developed by Heumann and Pfleger, the synthesis of indigo and its derivatives has had a profound impact on various industries. The sulfonation of indigo to produce Indigo Carmine represents a key chemical modification that expands the utility of this classic chromophore. The detailed protocols and data presented in this guide provide a solid foundation for researchers to explore further applications and optimizations of this important dye.

References

• 1. researchgate.net [researchgate.net]
• 2. The Creation of Color in Eighteenth-Century Europe: Saxon Blue and Saxon Green [gutenberg-e.org]
• 3. researchgate.net [researchgate.net]
• 4. Indigo dye - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Solubility of Indigo Carmine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigo carmine, systematically named sodium 5,5'-indigodisulfonate and also known as FD&C Blue No. 2, is a synthetic dye with significant applications across various scientific disciplines. It serves as a food colorant, a pH and redox indicator, and a biological stain. Within the realms of pharmaceutical sciences and drug development, a comprehensive understanding of its solubility characteristics in diverse organic solvents is paramount for successful formulation, purification processes, and the development of analytical methodologies. This guide offers a detailed examination of indigo carmine's solubility profile, presents a rigorous experimental protocol for its determination, and provides a visual representation of a key chemical reaction involving this dye.

Quantitative Solubility Profile of Indigo Carmine

Indigo carmine's molecular structure, featuring two polar sulfonate groups, renders it significantly more soluble in water than in the majority of organic solvents.[1][2] Its solubility in organic media is variable, and in many common organic solvents, it is classified as either slightly soluble or practically insoluble.

A noteworthy discrepancy has been reported in the literature regarding the solubility of indigo carmine in Dimethyl Sulfoxide (DMSO), with values of approximately 1 mg/mL and 93 mg/mL cited by different chemical suppliers.[3][4][5] This substantial variation could be attributed to several factors, including differences in experimental temperature, the purity and grade of both the indigo carmine and DMSO used, or the formation of a specific solvated complex under certain conditions. It is, therefore, imperative for researchers to experimentally verify the solubility of indigo carmine in their specific solvent system and conditions.

Table 1: Solubility of Indigo Carmine in a Range of Solvents

Solvent	Chemical Formula	Solubility	Temperature (°C)
Water	H₂O	10 g/L	25
1.6 g/100 mL	25
Ethanol	C₂H₅OH	Slightly soluble	Not Specified
Sparingly soluble	Not Specified
Methanol	CH₃OH	Slightly soluble	Not Specified
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	~ 1 mg/mL	Not Specified
93 mg/mL	Not Specified
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Slightly soluble	Not Specified
Propylene Glycol	C₃H₈O₂	Dispersible (<0.1%)	Not Specified
Glycerol	C₃H₈O₃	Dispersible (<0.1%)	Not Specified
Acetone	C₃H₆O	Practically insoluble	Not Specified
Isopropanol	C₃H₈O	Low solubility	Not Specified
Acetonitrile	C₂H₃N	Practically insoluble	Not Specified
Ethyl Acetate	C₄H₈O₂	Practically insoluble	Not Specified
Tetrahydrofuran	C₄H₈O	Practically insoluble	Not Specified
Benzene	C₆H₆	Insoluble	Not Specified
Chloroform	CHCl₃	Insoluble	Not Specified
Vegetable Oil	N/A	Insoluble	Not Specified

Experimental Protocol for Solubility Determination

The following section outlines a detailed methodology for the quantitative determination of indigo carmine's solubility in an organic solvent. The procedure is based on the well-established shake-flask method, with subsequent quantification using UV-Vis spectrophotometry, a technique recognized for its accuracy in determining equilibrium solubility.

Required Materials and Instrumentation

• Indigo Carmine (analytical standard grade)

• Organic Solvent (HPLC grade)

• Class A volumetric flasks

• Glass scintillation vials with polytetrafluoroethylene (PTFE)-lined screw caps

• Analytical balance (4-decimal place)

• Thermostatic orbital shaker or water bath

• Solvent-compatible syringe filters (0.45 µm)

• Luer-lock syringes

• UV-Vis spectrophotometer

• Matched quartz cuvettes (1 cm path length)

Step-by-Step Procedure

Step 1: Preparation of Saturated Solutions

• Weigh an excess amount of indigo carmine directly into a glass scintillation vial. The presence of undissolved solid at equilibrium is essential.

• Accurately dispense a known volume (e.g., 10 mL) of the desired organic solvent into the vial.

• Securely cap the vial to minimize solvent evaporation.

• Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C).

• Agitate the mixture for a sufficient duration to ensure equilibrium is reached (typically 24 to 48 hours). A preliminary kinetic study is recommended to determine the minimum equilibration time.

Step 2: Sample Isolation and Filtration

• Cease agitation and allow the vials to equilibrate at the set temperature for a minimum of 4 hours to allow for the sedimentation of excess solid.

• Carefully withdraw a portion of the supernatant using a syringe, ensuring no solid particles are disturbed.

• Promptly attach a 0.45 µm syringe filter to the syringe.

• Filter the supernatant into a clean, dry container. Discard the initial portion of the filtrate to saturate the filter membrane and minimize any potential adsorption effects.

Step 3: Spectrophotometric Quantification

• Prepare a series of standard solutions of indigo carmine of known concentrations in the target organic solvent.

• Determine the wavelength of maximum absorbance (λmax) of indigo carmine in the specific solvent by scanning a standard solution.

• Measure the absorbance of each standard solution at the determined λmax to construct a calibration curve.

• Accurately dilute a known volume of the filtered saturated solution with the organic solvent to ensure the absorbance falls within the linear range of the calibration curve.

• Measure the absorbance of the diluted sample at λmax.

• Calculate the concentration of the diluted sample using the linear regression equation from the calibration curve.

Step 4: Solubility Calculation

• Calculate the concentration of the original saturated solution by applying the dilution factor.

• Express the solubility in the desired units (e.g., g/L, mg/mL).

Solubility (g/L) = Concentration of the diluted sample (g/L) × Dilution Factor

Visualizing a Key Application: The "Chemical Traffic Light" Reaction

Indigo carmine is famously used as a redox indicator in the "chemical traffic light" experiment, which visually demonstrates a reversible oxidation-reduction reaction. The following diagram illustrates the workflow of this reaction, where the color of the solution cycles through green, red, and yellow as the indigo carmine is oxidized by dissolved oxygen and subsequently reduced by glucose in an alkaline solution.

Caption: A workflow diagram of the "Chemical Traffic Light" experiment demonstrating the redox states of indigo carmine.

Conclusion

This technical guide has consolidated the available data on the solubility of indigo carmine in various organic solvents, providing a valuable resource for scientific professionals. The significant discrepancy in the reported solubility in DMSO underscores the importance of experimental verification. The detailed protocol for the shake-flask method offers a reliable approach for determining solubility in-house. Furthermore, the visual representation of the "chemical traffic light" reaction highlights a key functional aspect of indigo carmine as a redox indicator. For researchers in drug development and related fields, a precise understanding of these physicochemical properties is crucial for the effective and reliable application of this versatile dye.

References

• 1. Indigo Carmine: Between Necessity and Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indigo Carmine [drugfuture.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]

Spectroscopic Properties of Indigo Carmine in Aqueous Solution: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigo carmine (IC), also known as Acid Blue 74, is a water-soluble synthetic dye extensively used in the food, pharmaceutical, and textile industries. Its vibrant blue color and redox-sensitive properties make it a subject of significant interest in various scientific disciplines, including analytical chemistry, biochemistry, and drug development. Understanding the spectroscopic characteristics of indigo carmine in aqueous solution is crucial for its application as a redox indicator, photosensitizer, and analytical reagent. This technical guide provides a comprehensive overview of the key spectroscopic properties of indigo carmine, including its UV-Visible absorption, fluorescence, and the profound influence of pH on its spectral behavior. Detailed experimental protocols and structured data tables are presented to facilitate its practical application in research and development.

UV-Visible Absorption Spectroscopy

Indigo carmine exhibits a characteristic UV-Visible absorption spectrum with multiple absorption bands corresponding to its complex molecular structure. The most prominent feature is a strong absorption band in the visible region, responsible for its intense blue color.

In aqueous solutions, indigo carmine typically displays a primary absorption maximum (λmax) in the visible region at approximately 610-615 nm.[1][2][3][4][5] Additionally, it shows several absorption peaks in the ultraviolet (UV) region, commonly observed around 205 nm, 250 nm, 287-291 nm, and 320 nm. These UV peaks are attributed to the electronic transitions within the aromatic rings and carbonyl groups of the molecule. The peak at 290 nm is related to the amino group, the signal at 250 nm is attributed to the carbonyl group, and the peak at 205 nm corresponds to the resonance of the aromatic ring.

Quantitative Absorption Data

The molar absorptivity (ε) of indigo carmine is a key parameter for its quantitative analysis. While values can vary slightly depending on the specific experimental conditions, a representative value is provided in the table below.

Parameter	Value	Wavelength (nm)	Reference
Molar Absorptivity (ε)	1.17 x 10⁴ L mol⁻¹ cm⁻¹	715 (for Cu(II) complex)
Molar Absorptivity (ε)	122,000 M⁻¹ cm⁻¹	608
Molar Absorptivity (ε)	9000 mol⁻¹ dm³	Not Specified

Table 1: Molar Absorptivity of Indigo Carmine.

Effect of pH on UV-Visible Absorption

The absorption spectrum of indigo carmine is highly sensitive to changes in the pH of the aqueous solution. This pH-dependent behavior is a critical consideration for its use in various applications. In acidic to neutral solutions, the blue color, corresponding to the absorption maximum around 610 nm, is stable. However, as the pH becomes alkaline, a significant change in the spectrum is observed.

At higher pH levels, the peak at 610 nm decreases, and a new peak emerges at a shorter wavelength, around 451 nm, indicating a color change from blue to yellow-green. This spectral shift is attributed to the deprotonation of the indigo carmine molecule. The dye shows minimal degradation up to a pH of 9.4, but degradation rapidly increases at higher pH values, approaching completion at a pH of 12.8. This degradation is irreversible; neutralizing a high-pH solution does not restore the original spectrum, suggesting a breakdown of the dye molecule.

pH Range	Absorption Maxima (λmax)	Observations	Reference
2 - 9.4	~610 nm	Stable blue color, minimal degradation.
> 9.4	~451 nm and decreasing ~610 nm	Color changes from blue to yellow-green, rapid degradation.
4 - 10	Unaltered ATR-FTIR spectrum	The structure remains stable in this pH range in the solid state after evaporation.

Table 2: Effect of pH on the UV-Visible Absorption Maxima of Indigo Carmine.

Fluorescence Spectroscopy

Indigo carmine also exhibits fluorescence properties, although it is generally considered a weakly fluorescent dye. A long-wavelength emission has been reported when the molecule is excited near its visible absorption maximum (~609 nm). This emission is sensitive to the microenvironment, including the viscosity and hydrophobicity of the solvent.

Experimental Protocols

Preparation of Indigo Carmine Stock Solution

Materials:

• Indigo carmine powder (analytical grade)

• Deionized or distilled water

• Volumetric flasks (e.g., 100 mL, 250 mL)

• Analytical balance

Procedure:

• Accurately weigh a specific amount of indigo carmine powder using an analytical balance. For example, to prepare a 1 mM stock solution (molar mass of indigo carmine is 466.36 g/mol ), weigh 46.64 mg of the dye.

• Transfer the weighed powder into a volumetric flask of appropriate volume (e.g., 100 mL).

• Add a small amount of deionized water to the flask to dissolve the powder.

• Gently swirl the flask to ensure complete dissolution.

• Once dissolved, add deionized water up to the calibration mark of the volumetric flask.

• Stopper the flask and invert it several times to ensure a homogeneous solution.

• Store the stock solution in a dark, cool place to prevent photodegradation.

UV-Visible Absorption Spectroscopy Measurement

Instrumentation:

• UV-Visible Spectrophotometer (double beam recommended for better stability)

• Quartz or glass cuvettes (1 cm path length)

Procedure:

• Turn on the spectrophotometer and allow it to warm up for the recommended time (typically 15-30 minutes) to ensure lamp stability.

• Prepare a series of standard solutions of indigo carmine by diluting the stock solution to the desired concentrations (e.g., in the range of 1 to 10 µM).

• Set the spectrophotometer to scan a wavelength range, for example, from 200 nm to 800 nm, to capture both the UV and visible absorption bands.

• Fill a cuvette with the blank solution (deionized water or the buffer used for dilution) and place it in the reference cell holder.

• Fill another cuvette with the blank solution and place it in the sample cell holder. Run a baseline correction.

• Replace the blank in the sample cuvette with the indigo carmine solution of the lowest concentration.

• Start the spectral scan and record the absorbance spectrum.

• Repeat the measurement for all the prepared standard solutions, rinsing the sample cuvette with the next solution before filling.

• To determine the absorption maximum (λmax), identify the wavelength at which the highest absorbance is recorded in the visible region.

Investigation of the Effect of pH

Materials:

• Indigo carmine solution of a known concentration

• Buffer solutions of various pH values (e.g., pH 4, 7, 9, 11, 13)

• pH meter

Procedure:

• Prepare a set of indigo carmine solutions, each in a different pH buffer. To do this, add a small, constant volume of the indigo carmine stock solution to a larger volume of each buffer solution.

• Verify the final pH of each solution using a calibrated pH meter.

• Measure the UV-Visible absorption spectrum of each solution following the protocol described in section 2.2.

• Analyze the spectra to observe the shift in λmax and changes in absorbance as a function of pH.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of indigo carmine in an aqueous solution.

Caption: Workflow for the spectroscopic analysis of indigo carmine.

Degradation Pathway

The degradation of indigo carmine, particularly under alkaline conditions or through oxidative processes, leads to the formation of several by-products. One of the principal degradation products is isatin-5-sulfonic acid. Further oxidation can lead to the formation of other molecules such as phthalic anhydride and anthranilic acid. The breakdown of the chromophore is responsible for the loss of the characteristic blue color.

The following diagram illustrates a simplified degradation pathway of indigo carmine.

Caption: Simplified degradation pathway of indigo carmine.

Conclusion

This technical guide has provided a detailed overview of the spectroscopic properties of indigo carmine in aqueous solution. The UV-Visible absorption and fluorescence characteristics, along with the significant influence of pH, have been discussed. The provided data tables and experimental protocols offer a practical resource for researchers, scientists, and drug development professionals working with this versatile dye. A thorough understanding of these spectroscopic properties is essential for the effective utilization of indigo carmine in a wide range of scientific and industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of Indigo Carmine Using Advanced Oxidation Processes: Synergy Effects and Toxicological Study [scirp.org]
• 5. scirp.org [scirp.org]

An In-depth Technical Guide to the Safety and Toxicity Profile of Indigo Carmine (E132) for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigo Carmine, also known as Indigotine or FD&C Blue No. 2 (E132), is a synthetic indigoid dye widely utilized in the food, pharmaceutical, and cosmetic industries.[1][2] Its vibrant blue color makes it a common additive in a variety of products.[3][4] In the medical field, it serves as a diagnostic agent for renal function tests and to highlight tissues during surgical procedures.[5] This technical guide provides a comprehensive overview of the safety and toxicity profile of Indigo Carmine, presenting key quantitative data, detailed experimental methodologies for toxicological assessment, and visualizations of relevant biological pathways to support research and development activities.

Physicochemical Properties

Indigo Carmine is a dark blue, water-soluble powder with the chemical formula C₁₆H₈N₂Na₂O₈S₂. Its solubility in water is approximately 1.6 g/100 mL at 25°C. The color of Indigo Carmine is pH-dependent, appearing blue at neutral pH, blue-violet in acidic conditions, and green to yellow-green in basic solutions.

Toxicological Profile: Quantitative Data

The safety of Indigo Carmine has been evaluated by various regulatory bodies. The key quantitative toxicological data are summarized below.

Table 1: Acceptable Daily Intake (ADI)

Regulatory Body	ADI (mg/kg body weight/day)	Reference
US Food and Drug Administration (FDA)	0 - 2.5
European Food Safety Authority (EFSA)	0 - 5
Joint FAO/WHO Expert Committee on Food Additives (JECFA)	0 - 5

Table 2: Acute Toxicity - Lethal Dose (LD50)

Species	Route of Administration	LD50 (mg/kg body weight)	Reference
Rat	Oral	2,000
Mouse	Oral	2,500
Rat	Intravenous	93
Mouse	Subcutaneous	405

Detailed Toxicological Assessment

Metabolism and Pharmacokinetics

Following intravenous administration, Indigo Carmine is rapidly excreted by the kidneys, retaining its blue color. The biological half-life is approximately 4 to 5 minutes. When administered orally, it is poorly absorbed from the gastrointestinal tract.

Genotoxicity

The genotoxicity of Indigo Carmine has been assessed in various studies. While some early studies suggested potential mutagenicity in the Salmonella/microsome assay (Ames test) with metabolic activation, the European Food Safety Authority (EFSA) has concluded that Indigo Carmine does not raise a concern for genotoxicity.

Carcinogenicity

Long-term carcinogenicity studies in rats and mice have been conducted. Some studies have suggested a potential link between high doses of Indigo Carmine and the incidence of tumors, including brain tumors, in male rats. However, the Center for Science in the Public Interest has raised concerns about these findings. The overall evidence for carcinogenicity in humans is considered inconclusive.

Reproductive and Developmental Toxicity

Studies on reproductive and developmental toxicity have shown no adverse effects at doses up to 500 mg/kg bw/day. However, one study reported adverse effects on the testes of male mice at a Lowest Observed Adverse Effect Level (LOAEL) of 17 mg/kg bw/day, though the EFSA noted shortcomings in this study. Another study in male Swiss albino mice reported that oral administration of Indigo Carmine at doses of 17 mg/kg and 39 mg/kg for 42 days resulted in a significant decrease in testes weight, tubular diameter, and sperm motility, along with histological damage to the testes.

Allergic Reactions

Allergic reactions to Indigo Carmine have been reported, particularly in sensitive individuals. These can range from skin irritation and bronchoconstriction to, in rare cases, anaphylaxis.

Experimental Protocols for Toxicological Assessment

The following sections outline the general methodologies for key toxicological studies, based on internationally recognized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Food and Drug Administration (FDA).

Acute Oral Toxicity Study (Based on OECD Guideline 420)

• Objective: To determine the acute oral toxicity of a substance.

• Test Animals: Typically rodents (rats or mice), single sex (usually females).

• Procedure:

  • A single animal is dosed at a starting dose level (e.g., 300 mg/kg).

  • The animal is observed for signs of toxicity and mortality for up to 14 days.

  • If the animal survives, another animal is dosed at a higher fixed dose level (e.g., 2000 mg/kg).

  • If the animal shows signs of toxicity, another animal is dosed at a lower fixed dose level.

  • The study continues sequentially until a dose that causes evident toxicity or no effect at the limit dose is identified.

• Observations: Clinical signs, body weight changes, and mortality are recorded. A gross necropsy is performed on all animals.

Subchronic Oral Toxicity Study (90-Day) (Based on OECD Guideline 408)

• Objective: To characterize the toxicity profile of a substance following repeated oral administration for 90 days.

• Test Animals: Typically rodents (rats), with both sexes.

• Procedure:

  • At least three dose groups and a control group are used.

  • The test substance is administered daily in the diet, drinking water, or by gavage for 90 days.

  • Animals are observed daily for clinical signs of toxicity.

  • Body weight and food/water consumption are measured weekly.

  • Hematology and clinical chemistry parameters are analyzed at the end of the study.

  • A comprehensive gross necropsy and histopathological examination of organs are performed.

Carcinogenicity Study (Based on OECD Guideline 451)

• Objective: To determine the carcinogenic potential of a substance after long-term exposure.

• Test Animals: Typically rodents (rats and mice), with both sexes.

• Procedure:

  • At least three dose groups and a control group are used.

  • The test substance is administered daily for the majority of the animal's lifespan (e.g., 24 months for rats, 18-24 months for mice).

  • Animals are observed for clinical signs and the development of tumors.

  • Body weight and food consumption are monitored.

  • A complete histopathological examination of all organs and tissues is conducted.

In Vitro Mammalian Chromosomal Aberration Test (Based on OECD Guideline 473)

• Objective: To identify substances that cause structural chromosomal aberrations in cultured mammalian cells.

• Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell cultures.

• Procedure:

  • Cell cultures are exposed to at least three concentrations of the test substance, with and without metabolic activation (S9 mix).

  • Cells are harvested at a suitable time after exposure.

  • Metaphase cells are prepared and stained.

  • Chromosomes are analyzed microscopically for structural aberrations (e.g., breaks, gaps, exchanges).

Mammalian Erythrocyte Micronucleus Test (Based on OECD Guideline 474)

• Objective: To detect damage to chromosomes or the mitotic apparatus in vivo.

• Test Animals: Typically rodents (mice or rats).

• Procedure:

  • Animals are exposed to the test substance, usually via oral gavage or intraperitoneal injection.

  • Bone marrow or peripheral blood is collected at appropriate time points after exposure.

  • Erythrocytes are stained and analyzed for the presence of micronuclei in polychromatic erythrocytes.

Reproductive and Developmental Toxicity Studies (Based on OECD Guidelines 414 & 415)

• Objective: To evaluate the potential effects of a substance on reproduction and development.

• Test Animals: Typically rodents (rats).

• Procedure (One-Generation Reproduction Toxicity Study - OECD 415):

  • Male and female animals are exposed to the test substance for a pre-mating period, during mating, gestation, and lactation.

  • Endpoints evaluated include mating performance, fertility, pregnancy outcomes, and offspring viability and growth.

• Procedure (Prenatal Developmental Toxicity Study - OECD 414):

  • Pregnant females are exposed to the test substance during the period of organogenesis.

  • Dams are euthanized just before term, and fetuses are examined for external, visceral, and skeletal malformations.

Signaling Pathways and Mechanisms of Toxicity

The precise molecular mechanisms underlying Indigo Carmine's toxicity are not fully elucidated. However, available evidence suggests the involvement of oxidative stress and inflammatory pathways.

Oxidative Degradation and Reactive Oxygen Species (ROS) Interaction

Indigo Carmine can be degraded through oxidative pathways, leading to the formation of intermediates such as isatin-5-sulfonic acid. This process can involve reactive oxygen species (ROS).

Caption: Oxidative degradation pathway of Indigo Carmine.

Potential Inflammatory and Oxidative Stress Response

Indigo Carmine exposure may trigger cellular stress responses, potentially involving inflammatory and oxidative stress signaling pathways.

References

• 1. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]
• 2. oecd.org [oecd.org]
• 3. quantics.co.uk [quantics.co.uk]
• 4. 2.5. In vitro mammalian chromosomal aberration test [bio-protocol.org]
• 5. oecd.org [oecd.org]

Unveiling the Many Aliases of Indigo Carmine: A Technical Guide for Researchers

A comprehensive overview of the synonyms, alternative names, and chemical identifiers for Indigo carmine, a versatile dye used extensively in scientific research and various industries. This guide is tailored for researchers, scientists, and drug development professionals, providing a detailed reference to ensure accurate identification and sourcing of this compound in the scientific literature.

Indigo carmine, a synthetic dye derived from indigo, is a widely utilized compound with a rich history in textiles, food coloring, and advanced scientific applications. Its utility as a pH indicator, redox indicator, and biological stain necessitates a clear understanding of its nomenclature to navigate the vast body of scientific literature. This guide elucidates the various names and identifiers associated with Indigo carmine, ensuring clarity and precision in research and development.

A Spectrum of Synonyms and Identifiers

To facilitate unambiguous identification, the numerous synonyms and identifiers for Indigo carmine are summarized below. These are crucial for conducting thorough literature reviews and for the accurate reporting of experimental methods.

Chemical and Systematic Names

The formal chemical names for Indigo carmine are based on its molecular structure. The most recognized systematic name is the one designated by the International Union of Pure and Applied Chemistry (IUPAC).

Name Type	Name
Preferred IUPAC Name	Disodium [2(2′)E]-3,3′-dioxo-1,1′,3,3′-tetrahydro[2,2′-biindolylidene]-5,5′-disulfonate[1]
IUPAC Name	disodium;2-(3-hydroxy-5-sulfonato-1H-indol-2-yl)-3-oxoindole-5-sulfonate[2][3]
Other Systematic Names	5,5′-indigodisulfonic acid sodium salt[1][2]
disodium (E)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5'-disulfonate
3,3′-dioxo-2,2′-bisindolyden-5,5′-disulfonic acid disodium salt
2-(1,3-Dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-1H-indole-5-sulfonic acid sodium salt (1:2)
3,3'-Dioxo-[2,2'-biindoline]-5,5'-disulfonic acid disodium salt
[Δ2,2′-Biindoline]-5,5′-disulfonic acid, 3,3′-dioxo-, disodium salt
1H-Indole-5-sulfonic acid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disodium salt, (2E)-

Common and Trivial Names

In addition to its formal chemical names, Indigo carmine is widely known by several common and trivial names in scientific and commercial contexts.

Name

Indigo Carmine

Indigotine

Indigocarmine

Indigotindisulfonate sodium

Soluble Indigo

Saxon blue

Caustic Blue

Intense Blue

Grape Blue A

Murabba

Regulatory and Commercial Identifiers

For regulatory and commercial purposes, Indigo carmine is assigned specific codes and numbers that are essential for its trade and use in food, pharmaceuticals, and cosmetics.

Identifier Type	Identifier
E Number	E132
FD&C Number	FD&C Blue No. 2
CI (Colour Index) Name	C.I. Acid Blue 74
C.I. Food Blue 1
C.I. 73015
C.I. 75781
C.I. Natural Blue 2
C.I. Pigment Blue 63
CAS Registry Number	860-22-0
EC Number	212-728-8
UNII	D3741U8K7L

Brand and Trade Names

A variety of brand and trade names are used for commercial preparations of Indigo carmine.

Name

Bludigo

Sicovit Indigotin 85

Brilliant Indigo

Amacid Brilliant Blue

Cilefa Blue R

Airedale Blue IN

Acid Blue W

Indocarmine F

Indigotine Lake

Indigotine B

Indigotine I

Indigotine N

Indigotine IA

Indigo Carmine A

Indigo Carmine X

Logical Relationship of Nomenclature

The various names for Indigo carmine can be understood through their relationships, as depicted in the following diagram. The core chemical entity, defined by its IUPAC name, is then assigned various identifiers for different regulatory and commercial purposes.

Nomenclature relationships for Indigo carmine.

This guide serves as a foundational reference for the multifaceted nomenclature of Indigo carmine. A clear and precise understanding of these terms is paramount for accurate scientific communication, reproducible experimental design, and the effective translation of research findings into clinical and industrial applications. The subsequent sections of this whitepaper will delve into the quantitative data, experimental protocols, and relevant signaling pathways associated with this important chemical compound.

References

• 1. Indigo carmine - Wikipedia [en.wikipedia.org]
• 2. macsenlab.com [macsenlab.com]
• 3. Indigo carmine | C16H8N2Na2O8S2 | CID 2723854 - PubChem [pubchem.ncbi.nlm.nih.gov]

Indigo carmine stability under various laboratory conditions

An In-depth Technical Guide on the Stability of Indigo Carmine Under Various Laboratory Conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability of indigo carmine under various laboratory conditions. It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize this dye in their work. The information is compiled from various scientific studies and presented in a structured format for easy reference and application.

Physicochemical Properties of Indigo Carmine

Indigo carmine, also known as 5,5'-indigodisulfonic acid sodium salt, is a blue dye widely used in the food, pharmaceutical, and textile industries. Its stability is a critical factor in its application and is influenced by several environmental factors.

Key Properties:

• Appearance: Dark blue powder.

• Molecular Formula: C₁₆H₈N₂Na₂O₈S₂.

• Molecular Weight: 466.36 g/mol .

• Solubility: Soluble in water, slightly soluble in ethanol.[1]

• Maximum Absorbance (λmax) in Water: Approximately 610 nm.

Stability Profile of Indigo Carmine

Indigo carmine is known for its relatively poor stability under several common laboratory conditions. Its degradation is primarily influenced by pH, temperature, light, and the presence of oxidizing agents.

Effect of pH

The pH of the solution is a critical factor determining the stability of indigo carmine. The dye is most stable in acidic conditions and degrades as the pH becomes neutral and alkaline.

Table 1: Effect of pH on Indigo Carmine Degradation

pH	Observation/Degradation	Timeframe	Reference
2.0-4.0	Appreciable fading	1 week	[1]
5.0	Appreciable fading	1 week	[1]
7.0	Considerably fades	1 week	[1]
8.0	Completely fades	1 week	[1]
>9.4	Minimal degradation	-
12.8	Rapid and almost complete degradation	-

Note: The rate of degradation is also dependent on other factors such as temperature and exposure to light.

Effect of Temperature

Indigo carmine exhibits moderate heat stability. Elevated temperatures accelerate the degradation process, leading to a loss of color.

Table 2: Effect of Temperature on Indigo Carmine Degradation

Temperature	Degradation Rate/Observation	Reference
25°C	Baseline degradation
30°C	Increased degradation compared to 25°C
40°C	Significant increase in degradation rate
50°C	Rapid degradation
60°C	Very rapid degradation

Note: Quantitative data for a systematic study on thermal degradation in solution is limited in the public domain. The information above reflects the general trend observed in various studies.

Effect of Light (Photostability)

Indigo carmine is highly susceptible to photodegradation. Exposure to light, especially UV radiation, leads to rapid fading of the blue color.

Table 3: Photodegradation of Indigo Carmine

Light Source	Condition	Kinetic Model	Rate Constant (k)	Reference
UV Irradiation	TiO₂ photocatalyst	Pseudo-first-order	5.22 × 10⁻² min⁻¹ (at pH 4)
Visible Light	Nd-TiO₂-GO nanocomposite	Pseudo-first-order	Varies with catalyst

Note: The rate of photodegradation is highly dependent on the light source, intensity, and the presence of photocatalysts or photosensitizers.

Effect of Oxidizing Agents

Indigo carmine is very sensitive to oxidizing agents. The presence of substances like hydrogen peroxide, ozone, or even dissolved oxygen can lead to the rapid oxidative cleavage of the chromophore, resulting in color loss. The degradation often follows pseudo-first-order kinetics.

Degradation Pathways

The degradation of indigo carmine, particularly through oxidative processes, involves the cleavage of the central carbon-carbon double bond of the indigoid chromophore. A common degradation pathway proceeds through the formation of isatin-5-sulfonic acid.

Oxidative Degradation Pathway

Caption: Oxidative degradation of Indigo Carmine to Isatin-5-sulfonic acid.

Further Degradation Products

Isatin-5-sulfonic acid can be further oxidized to smaller, colorless molecules. The exact nature of these final degradation products can vary depending on the specific oxidative conditions.

Caption: Potential further degradation pathway of Isatin-5-sulfonic acid.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the stability of indigo carmine.

Protocol for pH Stability Study

Objective: To determine the stability of indigo carmine in solutions of varying pH.

Materials:

• Indigo carmine stock solution (e.g., 1 mg/mL in deionized water)

• Buffer solutions of various pH values (e.g., pH 2, 4, 6, 7, 8, 10, 12)

• Volumetric flasks

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Prepare a series of solutions by diluting the indigo carmine stock solution with each buffer to a final concentration with an absorbance in the linear range of the spectrophotometer (e.g., 10 µg/mL).

• For each pH, prepare a "time zero" sample and measure its absorbance at the λmax of indigo carmine (around 610 nm).

• Store the remaining solutions at a controlled temperature (e.g., 25°C) and protected from light.

• At specified time intervals (e.g., 1, 2, 4, 8, 24, 48, and 72 hours), withdraw an aliquot from each solution and measure its absorbance.

• Calculate the percentage of indigo carmine remaining at each time point relative to the "time zero" measurement.

Caption: Workflow for assessing the pH stability of Indigo Carmine.

Protocol for Photostability Study

Objective: To evaluate the degradation of indigo carmine upon exposure to light.

Materials:

• Indigo carmine solution (in a stable buffer, e.g., pH 4)

• Quartz cuvettes or other transparent containers

• A photostability chamber equipped with a light source (e.g., xenon lamp or UV lamps)

• Aluminum foil

• UV-Vis spectrophotometer

Procedure:

• Prepare the indigo carmine solution to a suitable concentration.

• Divide the solution into two portions. Place one portion in a transparent container (the "exposed" sample) and the other in a container wrapped completely in aluminum foil (the "control" or "dark" sample).

• Place both samples in the photostability chamber.

• Measure the initial absorbance of the solution at time zero.

• Expose the samples to a controlled light source for a defined period.

• At regular intervals, withdraw aliquots from both the exposed and control samples and measure their absorbance at λmax.

• The difference in degradation between the exposed and control samples indicates the extent of photodegradation.

Caption: Workflow for assessing the photostability of Indigo Carmine.

Analytical Method: UV-Vis Spectrophotometry

Instrument: A calibrated UV-Vis spectrophotometer. Wavelength of Maximum Absorbance (λmax): Approximately 610 nm in neutral aqueous solution. Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of indigo carmine of known concentrations in the desired solvent or buffer.

• Calibration Curve: Measure the absorbance of each standard solution at λmax. Plot a graph of absorbance versus concentration to create a calibration curve. Ensure the curve is linear in the desired concentration range (obeys Beer-Lambert law).

• Sample Analysis: Measure the absorbance of the test samples at λmax.

• Quantification: Determine the concentration of indigo carmine in the test samples by interpolating their absorbance values on the calibration curve.

Conclusion

The stability of indigo carmine is a multifaceted issue that requires careful consideration of pH, temperature, light exposure, and the presence of oxidizing agents. This guide provides a foundational understanding of these factors and offers standardized protocols for their evaluation. For researchers and professionals in drug development, a thorough understanding of indigo carmine's stability profile is essential for ensuring the quality, efficacy, and safety of products that incorporate this dye. It is recommended that stability studies are tailored to the specific formulation and storage conditions of the product .

References

• 1. Photocatalytic degradation of indigo carmine dye by hydrothermally synthesized graphene nanodots (GNDs): investigation of kinetics and thermodynamics - RSC Advances (RSC Publishing) [pubs.rsc.org]

The Core Principles of Indigo Carmine: A Technical Guide for Histological Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Indigo Carmine, a versatile synthetic dye with significant applications in histological staining and medical diagnostics. We will delve into its fundamental chemical properties, mechanisms of action, and established experimental protocols, presenting a comprehensive resource for laboratory and research settings.

Core Principles of Indigo Carmine

Indigo Carmine, also known as indigotine or Acid Blue 74, is an organic salt derived from indigo through aromatic sulfonation, a process that renders it water-soluble.[1][2] Its utility in histology and diagnostics stems from its distinct color, anionic properties, and its behavior as a pH and redox indicator.

Chemical and Physical Properties

Indigo Carmine is a dark blue to purple crystalline powder with well-defined physicochemical characteristics crucial for its application as a stain.[3][4] It is an acidophilic (anionic) dye, a property that governs its interaction with tissue components.[5]

Property	Value	Reference(s)
Chemical Formula	C₁₆H₈N₂Na₂O₈S₂
Molecular Weight	466.36 g/mol
C.I. Name	Acid Blue 74
C.I. Number	73015
Appearance	Dark blue to purple powder
Absorption Max (λmax)	608 - 611 nm
Aqueous Solubility	~10 g/L at 25°C
Ethanol Solubility	Slightly soluble
pH Indicator Range	11.4 (Blue) - 13.0 (Yellow)

Mechanism of Action in Histology

Indigo Carmine's staining action is primarily based on two distinct principles: contrast staining and affinity-based counterstaining.

1.2.1 Contrast Staining (Vital Staining) In procedures like chromoendoscopy, Indigo Carmine functions as a contrast stain. It is not absorbed by the gastrointestinal epithelium. Instead, the dye pools in the crevices and grooves of the mucosal surface. This pooling accentuates the tissue's topography, helping to delineate lesions and assess mucosal pit patterns for targeted biopsies. The staining effect is directly related to the physical microstructure of the mucosal surface.

1.2.2 Affinity-Based Counterstaining (Trichrome Staining) As an anionic dye, Indigo Carmine has a strong affinity for basic proteins, most notably collagen. In polychromatic staining techniques like the Picro-Indigo Carmine method (a variant of the Van Gieson stain), it serves as a counterstain to provide a vibrant blue or blue-green color to collagen and connective tissue. This mechanism relies on the differential affinity of dyes based on molecular size and tissue porosity. The larger Indigo Carmine molecules displace the smaller, initially penetrated picric acid molecules from the porous collagen fibers, resulting in a distinct blue coloration that contrasts with other tissue elements.

Redox and pH Indicator Properties

Beyond its role as a tissue stain, Indigo Carmine is a sensitive redox and pH indicator.

• Redox Indicator : It exhibits a reversible color change upon changes in oxidation state. In the presence of a reducing agent (like dextrose in a basic solution), it turns yellow. When oxygen is reintroduced (e.g., by shaking), it is oxidized back to its blue form. This property is famously demonstrated in the "chemical traffic light" experiment.

• pH Indicator : In highly alkaline conditions, Indigo Carmine transitions from blue at a pH of 11.4 to yellow at a pH of 13.0.

Quantitative Data

The performance of Indigo Carmine, particularly in diagnostic applications like chromoendoscopy, has been quantitatively evaluated.

Parameter	Value	Reference
Sensitivity	90.8%
Specificity	72.7%
Positive Predictive Value (PPV)	90.4%
Negative Predictive Value (NPV)	73.6%
Overall Accuracy	86.1%

Table 2. Diagnostic accuracy of Indigo Carmine chromoendoscopy for the prediction of neoplastic lesions.

Experimental Protocols

The following are detailed methodologies for the preparation and application of Indigo Carmine in histological contexts.

Protocol 1: Preparation of General Indigo Carmine Staining Solution

This protocol is suitable for creating a stock solution for use as a pH indicator or for inclusion in more complex staining formulations.

Materials:

• Indigo Carmine powder (C.I. 73015)

• 50% Ethanol (prepared from absolute ethanol and distilled water)

• Volumetric flask (100 mL)

• Magnetic stirrer and stir bar

• Weighing scale

Procedure:

• Weigh 0.25 g of Indigo Carmine powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of 50% ethanol to the flask.

• Place the flask on a magnetic stirrer and stir until the powder is completely dissolved.

• Once dissolved, add 50% ethanol to the flask up to the 100 mL mark.

• Stopper the flask and invert several times to ensure thorough mixing.

• Store the solution in a tightly sealed, light-protected bottle at room temperature. This produces a 0.25% solution.

Protocol 2: Staining for Chromoendoscopy

This protocol describes the general procedure for using Indigo Carmine as a contrast agent during endoscopy.

Materials:

• Sterile Indigo Carmine solution (0.1% to 0.5%)

• Spray catheter

• Endoscope with a working channel

• Sterile water for irrigation

Procedure:

• Advance the endoscope to the area of interest within the gastrointestinal tract.

• Gently wash the mucosal surface with sterile water to remove any debris or mucus.

• Pass the spray catheter through the working channel of the endoscope.

• Apply the Indigo Carmine solution evenly onto the mucosal surface. Use a sufficient volume to cover the area without creating excessive pooling that may obscure details.

• After a few moments (typically 2-3 minutes), aspirate the excess dye.

• Carefully examine the stained mucosa, paying close attention to any highlighted irregularities, changes in pit pattern, or demarcated lesions.

• Perform targeted biopsies of any suspicious areas for subsequent histological analysis.

Protocol 3: P.A.S. – Picro-Indigo Carmine Staining for Tissue Sections

This polychromatic staining method is used to demonstrate various tissue components, particularly collagen.

Materials:

• Deparaffinized and hydrated tissue sections on slides

• Reagent A: Periodic acid solution (e.g., 0.5%)

• Reagent B: Schiff Reagent

• Reagent C: Potassium metabisulphite solution

• Reagent D: Picro-Indigo Carmine solution (Mix one part saturated picric acid in 90% alcohol with two parts saturated Indigo Carmine in 70% alcohol)

• Distilled water

• Running tap water

• Ascending grades of alcohol for dehydration

• Xylene or xylene substitute for clearing

• Mounting medium and coverslips

Procedure:

• Bring sections to distilled water.

• Apply Reagent A (Periodic acid) to the section and leave for 10 minutes.

• Wash in distilled water.

• Apply Reagent B (Schiff Reagent) and leave for 15 minutes.

• Rinse in distilled water.

• Apply Reagent C (Potassium metabisulphite) and leave for 2 minutes.

• Drain the slide and, without washing, apply Reagent D (Picro-Indigo Carmine) and leave for 3-5 minutes.

• Rinse in distilled water and then wash in running tap water for 5 minutes.

• Dehydrate quickly through ascending grades of alcohol.

• Clear in xylene and mount with a permanent mounting medium.

Expected Results:

• P.A.S. Positive Substances (e.g., glycogen, basement membranes): Magenta red

• Connective Tissue/Collagen: Blue to Blue-Green

• Muscle, Cytoplasm, Erythrocytes: Yellow to Greenish-Yellow

Visualized Workflows and Mechanisms

The following diagrams illustrate the key processes involving Indigo Carmine.

Figure 1. Workflow for Indigo Carmine use in diagnostic chromoendoscopy.

Figure 2. Principle of differential affinity in Picro-Indigo Carmine staining.

Figure 3. Reversible redox reaction of Indigo Carmine.

References

• 1. macsenlab.com [macsenlab.com]
• 2. INDIGO CARMINE - Ataman Kimya [atamanchemicals.com]
• 3. chemiis.com [chemiis.com]
• 4. dawnscientific.com [dawnscientific.com]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Indigo Carmine Staining for Collagen in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigo Carmine is an anionic dye historically utilized in histology as a counterstain, particularly in polychromatic staining techniques, to provide a vibrant blue or blue-green contrast to collagen and connective tissues.[1] Its primary application in this context is within the Picro-indigo Carmine staining method, which differentiates collagen from other tissue elements like cytoplasm and muscle. This technique relies on the differential affinity of dyes with varying molecular sizes for different tissue components.[1] The smaller picric acid molecules rapidly penetrate and stain most cellular elements yellow, while the larger Indigo Carmine molecules subsequently displace the picric acid from the more porous collagen fibers, rendering them blue or green.[1]

These application notes provide a detailed protocol for the Picro-indigo Carmine staining method for the visualization of collagen in tissue samples, a comparison with other common collagen staining techniques, and an overview of the key signaling pathways involved in collagen synthesis and deposition.

Data Presentation: Comparison of Histological Stains for Collagen

While Picro-indigo Carmine provides a distinct coloration for collagen, for quantitative analysis, other methods are often preferred. The following table summarizes the characteristics of common histological stains used for the detection and quantification of collagen.

Staining Method	Principle	Advantages	Disadvantages	Primary Application
Picro-indigo Carmine	Differential staining based on dye molecule size and tissue porosity.[1]	Provides good contrast with blue/green collagen against a yellow background.[1]	Less specific for quantitative analysis compared to Picro-Sirius Red. Staining intensity can be variable.	Qualitative assessment of collagen distribution and tissue architecture.
Picro-Sirius Red (PSR)	The elongated anionic molecules of Sirius Red align with the cationic collagen fibers, significantly enhancing their natural birefringence under polarized light.	Highly specific and sensitive for collagen. Allows for quantification of collagen content and differentiation of collagen fiber thickness and density under polarized light.	Requires a polarizing microscope for full quantitative and qualitative potential.	Gold standard for collagen quantification and analysis of collagen fiber organization.
Masson's Trichrome	A three-color staining protocol that uses different anionic dyes to differentiate collagen from muscle and cytoplasm.	Widely available and familiar to many pathologists. Provides good qualitative assessment of tissue architecture with collagen staining blue.	Less specific for collagen compared to PSR; can sometimes stain other structures. Staining can be variable.	General histological assessment of fibrosis and connective tissue.
Van Gieson	A mixture of picric acid and acid fuchsin that stains collagen pink or red and other tissues yellow.	Simple and rapid staining procedure.	Lacks the specificity of PSR and the vibrant contrast of Masson's Trichrome. The stain has a tendency to fade.	Quick, routine histological visualization of collagen.

Experimental Protocols

Picro-indigo Carmine Staining Protocol for Collagen in Paraffin-Embedded Tissue Sections

This protocol is adapted from established histological techniques for the demonstration of collagen fibers.

Materials:

• Dewaxed and rehydrated paraffin-embedded tissue sections on slides

• Weigert's Iron Hematoxylin (or other suitable nuclear stain)

• Acid Alcohol (e.g., 1% HCl in 70% ethanol)

• Picro-indigo Carmine Solution (see preparation below)

• Graded ethanol series (70%, 95%, 100%) for dehydration

• Xylene (or a xylene substitute) for clearing

• Resinous mounting medium

Solution Preparation:

• Picro-indigo Carmine Solution: The preparation of this solution can vary between laboratories. A common method involves creating a mixture of saturated solutions of picric acid and indigo carmine.

  • Saturated Aqueous Picric Acid Solution: Add picric acid crystals to distilled water until no more will dissolve. Ensure there are undissolved crystals at the bottom to maintain saturation.

  • Saturated Aqueous Indigo Carmine Solution: Add Indigo Carmine powder to distilled water until no more will dissolve.

  • Working Solution: Mix equal parts of the saturated aqueous picric acid and saturated aqueous indigo carmine solutions immediately before use. Alternatively, a solution of 0.25g of indigo carmine in 100mL of saturated aqueous picric acid can be used. Filtration of the working solution before use is recommended to prevent precipitates.

Staining Procedure:

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to distilled water.

• Nuclear Staining: Stain with Weigert's Iron Hematoxylin for 5-10 minutes to stain the nuclei.

• Washing: Wash gently in running tap water for 5-10 minutes.

• Differentiation: Briefly differentiate in acid alcohol to remove excess hematoxylin.

• Washing: Wash in running tap water.

• Picro-indigo Carmine Staining: Immerse slides in the Picro-indigo Carmine solution for 5-10 minutes.

• Dehydration: Quickly dehydrate the sections through a graded series of ethanol (e.g., 95% and two changes of 100%).

• Clearing: Clear the sections in two changes of xylene.

• Mounting: Mount the coverslip with a resinous mounting medium.

Expected Results:

• Collagen Fibers: Blue to Blue-Green

• Nuclei: Red or Dark Blue/Black

• Cytoplasm, Muscle: Yellow to Greenish-Yellow

• Erythrocytes: Yellow

Mandatory Visualization

Signaling Pathway of Collagen Synthesis and Deposition in Fibrosis

The diagram below illustrates a simplified overview of the key signaling pathways that regulate collagen synthesis and deposition, a central process in tissue fibrosis. Transforming Growth Factor-beta (TGF-β) is a master regulator of this process.

References

• 1. 3helix.com [3helix.com]

Application Notes and Protocols for the Spectrophotometric Determination of Ozone Using Indigo Carmine

Introduction

The Indigo Carmine method is a widely accepted, rapid, and selective spectrophotometric technique for the determination of dissolved ozone in aqueous solutions. The method relies on the decolorization of an acidic solution of indigo trisulfonate by ozone. Ozone cleaves the central carbon-carbon double bond of the indigo dye molecule, which is responsible for its blue color, resulting in the formation of nearly colorless products, primarily isatin-5-sulfonic acid.[1][2][3][4] The decrease in absorbance of the blue solution, measured at approximately 600 nm, is directly and stoichiometrically proportional to the concentration of ozone present.[5] This method is valued for its simplicity and applicability to various water types, including those with organic contaminants, where direct UV absorbance measurement of ozone would be inaccurate.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric determination of ozone using the Indigo Carmine method.

Parameter	Value	Notes	Source
Wavelength of Maximum Absorbance (λmax)	~600 nm	Some methods specify 610 nm for colorimeters.
Molar Extinction Coefficient (ε)	20,000 ± 100 M⁻¹ cm⁻¹	Represents the change in absorbance per mole of ozone.
Applicable Concentration Range	0.005 - 30 mg/L	Can be extended with appropriate dilution. Visual methods can detect as low as 0.01 mg/L.
Detection Limit	~2-3 µg/L	For spectrophotometric analysis.
Precision (Relative Error)	< 5%	Can be reduced to 1% in controlled laboratory settings.
Reaction Stoichiometry	1:1 (Ozone:Indigo)	Ozone reacts quantitatively with the C=C double bond.
Reaction pH	Acidic (typically pH < 3)	The reagent formulation often adjusts the sample pH to ~2.5. Low pH prevents catalytic decomposition of ozone.

Experimental Protocols

Reagent Preparation

a) Indigo Stock Solution (Concentrated)

• Procedure: Accurately weigh a specified amount of potassium indigo trisulfonate. Dissolve it in deionized water containing phosphoric acid and sodium dihydrogen phosphate dihydrate. Dilute to a final volume in a volumetric flask.

• Storage: Store this solution in the dark, as the indigo reagent is light-sensitive. A properly stored stock solution is stable for several months.

b) Indigo Reagent II (Working Solution)

• Procedure: This is the solution typically used for analysis. It is prepared by diluting the Indigo Stock Solution with deionized water. The exact dilution factor depends on the desired measurement range. The working solution should be acidic.

• Quality Control: The reagent should be a distinct blue color. If the solution appears significantly lighter or is not blue, it should be discarded and prepared fresh.

c) Chlorine Masking Agent (Optional)

• Reagent: Malonic Acid Solution.

• Purpose: If the sample is expected to contain residual chlorine, which positively interferes with the measurement, a masking agent is required. The Indigo Reagent formulation itself can be prepared with malonic acid to prevent interference from up to 10 ppm of chlorine.

Sample Handling and Preparation

Ozone in water is highly unstable and its concentration can decrease rapidly due to decomposition and off-gassing.

• Immediate Analysis: Samples must be analyzed immediately after collection. A maximum holding time of 15 minutes is recommended.

• Sample Collection Technique:

  • Rinse the collection flask or beaker several times with the sample water.

  • Collect the sample with minimal turbulence. Do not run the sample down the side of the collection vessel, as this increases aeration and ozone loss.

  • Immediately add the sample to a prepared volume of Indigo Reagent.

Spectrophotometric Measurement

a) Instrument Setup

• Instrument: A spectrophotometer or a filter colorimeter.

• Wavelength: Set the wavelength to 600 nm.

• Cuvette Path Length: Typically 1 cm. Longer path length cells can be used for very low ozone concentrations.

b) Blank Preparation

• Pipette a precise volume of Indigo Reagent II into a suitable flask or cuvette.

• Add a corresponding volume of ozone-free deionized water (this can be generated by sparging deionized water with an inert gas or allowing it to sit for several hours).

• This solution, which has the full blue color of the reagent, serves as the blank or reference (A_blank). It represents the initial absorbance before reaction with ozone.

c) Sample Measurement

• Pipette the same precise volume of Indigo Reagent II used for the blank into a separate flask or cuvette.

• Carefully add the same corresponding volume of the collected sample water containing ozone.

• Mix gently by swirling. The blue color will fade to a degree proportional to the ozone concentration.

• Measure the absorbance of this solution at 600 nm (A_sample). The measurement should be taken promptly.

Calculation of Ozone Concentration

The concentration of ozone is calculated based on the difference in absorbance between the blank and the sample.

Formula:

O₃ (mg/L) = (A_blank - A_sample) / (f * b * V_sample / V_total)

Where:

• A_blank : Absorbance of the unreacted indigo solution (blank).

• A_sample : Absorbance of the sample after reaction with ozone.

• f : A calibration factor, which is 0.42 L/(mg·cm) based on the molar extinction coefficient of ozone (this value corresponds to the change in absorbance for a 1 mg/L ozone concentration in a 1 cm cuvette).

• b : Path length of the cuvette in cm.

• V_sample : Volume of the sample added.

• V_total : Total volume of the sample and the indigo reagent.

Visualizations

Reaction Pathway

The fundamental reaction involves the oxidative cleavage of the central double bond in the indigo carmine molecule by ozone.

References

• 1. ozonesolutions.com [ozonesolutions.com]
• 2. US20180346727A1 - Process for the preparation of indigo carmine - Google Patents [patents.google.com]
• 3. WO2017093866A2 - An improved process for the preparation of indigo carmine - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. oxidationtech.com [oxidationtech.com]

Application Notes and Protocols for Lowenthal-Permanganate Titration using Indigo Carmine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Lowenthal-Permanganate titration is a well-established redox titration method used for the quantitative determination of tannins and other polyphenolic compounds. This method relies on the oxidation of these compounds by a standardized solution of potassium permanganate (KMnO₄) in an acidic medium. Indigo carmine serves as a redox indicator to visually determine the endpoint of the titration.

In this reaction, the potassium permanganate, a strong oxidizing agent, readily oxidizes the tannins. Once all the tannins have been oxidized, the excess permanganate will then oxidize the indigo carmine indicator. This results in a distinct color change, signaling the completion of the reaction. The titration is performed in two stages: a blank titration with only the indicator and a sample titration containing the substance of interest. The difference in the volume of titrant used between the sample and the blank titrations is directly proportional to the amount of tannins present in the sample.

Principle of the Method

The Lowenthal-Permanganate titration is based on the oxidation-reduction reactions between potassium permanganate and the tannins or polyphenols in the sample. The chemical reactions can be generalized as follows:

• Oxidation of Tannins: Tannins + MnO₄⁻ (in acidic solution) → Oxidized Tannins + Mn²⁺

• Oxidation of Indigo Carmine (at the endpoint): Indigo Carmine (Blue) + MnO₄⁻ → Oxidized Indigo Carmine (Yellow)[1]

The endpoint is reached when the royal blue color of the indigo carmine fades to a light green and then, with the addition of a final drop of permanganate, changes to a distinct yellow.[2]

Experimental Protocols

Reagent Preparation

• Potassium Permanganate (KMnO₄) Solution (0.02 N):

  • Dissolve approximately 3.2 g of potassium permanganate in 1000 mL of distilled water.

  • Heat the solution on a water bath for 1 hour and then allow it to stand for at least 2 days in the dark to allow for the oxidation of any organic matter present in the water.

  • Filter the solution through glass wool to remove any manganese dioxide precipitate. Store in a dark, stoppered bottle.

• Indigo Carmine Indicator Solution (0.1% w/v):

  • Dissolve 1 g of indigo carmine in 1000 mL of a 5% (v/v) sulfuric acid solution. To prepare the acid solution, carefully add 50 mL of concentrated sulfuric acid to 950 mL of distilled water. Always add acid to water, never the other way around, as the dilution process is highly exothermic.

• Sulfuric Acid (H₂SO₄) Solution (1 M):

  • Carefully add 55.5 mL of concentrated sulfuric acid (98%) to approximately 900 mL of distilled water, cool, and then dilute to a final volume of 1000 mL.

• Sodium Oxalate (Na₂C₂O₄) Standard Solution (0.1 N):

  • Dry primary standard grade sodium oxalate at 105-110°C for at least 2 hours and cool in a desiccator.

  • Accurately weigh approximately 6.7 g of the dried sodium oxalate and dissolve it in a 1000 mL volumetric flask with distilled water. Make up to the mark.

Standardization of Potassium Permanganate Solution

The potassium permanganate solution must be standardized to accurately determine its concentration.

• Pipette 10.00 mL of the 0.1 N sodium oxalate standard solution into a 250 mL Erlenmeyer flask.

• Add 100 mL of distilled water and 10 mL of 1 M sulfuric acid.

• Heat the solution to 70-80°C.

• Titrate the hot solution with the prepared potassium permanganate solution. The permanganate solution will decolorize as it is added.

• Continue the titration, adding the permanganate dropwise near the endpoint, until a faint pink color persists for at least 30 seconds.[3][4] This indicates the endpoint.

• Record the volume of KMnO₄ solution used.

• Repeat the titration at least two more times to ensure reproducibility.

• Calculate the normality of the KMnO₄ solution using the following formula: NKMnO₄ = (NNa₂C₂O₄ × VNa₂C₂O₄) / VKMnO₄ Where:

  • NKMnO₄ is the normality of the potassium permanganate solution.

  • NNa₂C₂O₄ is the normality of the sodium oxalate solution.

  • VNa₂C₂O₄ is the volume of the sodium oxalate solution used (10.00 mL).

  • VKMnO₄ is the average volume of the potassium permanganate solution used.

Titration Procedure

a. Blank Titration:

• To a 500 mL flask, add 5 mL of the indigo carmine indicator solution.[5]

• Add approximately 200 mL of distilled water.

• Titrate this solution with the standardized potassium permanganate solution until the royal blue color changes to a light green, and then dropwise until it turns yellow.

• Record the volume of KMnO₄ used as Y (in mL).

• Perform this blank titration in triplicate and use the average value for calculations.

b. Sample Titration:

• Accurately measure 1 mL of the sample containing tannins and add it to a 500 mL flask.

• Add 5 mL of the indigo carmine indicator solution and approximately 200 mL of distilled water.

• Titrate with the standardized potassium permanganate solution, swirling the flask continuously.

• The endpoint is reached when the color changes from royal blue to light green, and finally to a distinct yellow with the addition of a single drop of the titrant.

• Record the volume of KMnO₄ used as X (in mL).

• Repeat the sample titration in triplicate for accuracy.

Data Presentation

Summarize all quantitative data into a clearly structured table for easy comparison.

Titration	Replicate 1 (mL)	Replicate 2 (mL)	Replicate 3 (mL)	Average Volume (mL)
Blank (Y)
Sample (X)

Calculations

The amount of tannins in the sample is calculated based on the volume of potassium permanganate consumed after subtracting the blank value. The result is often expressed as tannic acid equivalents.

• Volume of KMnO₄ consumed by tannins: Vtannins = X - Y

  Where:

  • X is the average volume of KMnO₄ used for the sample titration (mL).

  • Y is the average volume of KMnO₄ used for the blank titration (mL).

• Calculation of Tannin Content (as % Tannic Acid Equivalents): Total Tannin (%) = (X - Y) / 10

  This calculation is based on expressing the results as 'tannic acid' equivalents. For conversion to mg/L, a specific conversion factor related to the normality of the KMnO₄ solution and the equivalent weight of tannic acid is used.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the Lowenthal-Permanganate titration.

Experimental Workflow for Lowenthal-Permanganate Titration

References

• 1. How is indigo carmine used in Lowenthal-Permanganate titration as a redox indicator? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. scribd.com [scribd.com]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. titrations.info [titrations.info]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Photocatalytic Degradation of Indigo Carmine using TiO2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the photocatalytic degradation of Indigo Carmine dye using titanium dioxide (TiO2) as a photocatalyst. This process is a prominent example of advanced oxidation processes (AOPs) for the removal of organic pollutants from aqueous solutions.

Introduction

Indigo Carmine is a synthetic blue dye widely used in the textile industry, food coloring, and medical diagnostics.[1] Due to its complex aromatic structure, it is resistant to conventional wastewater treatment methods. Photocatalysis using TiO2 has emerged as an effective and environmentally friendly method for the degradation of such persistent organic pollutants.[2][3][4] When TiO2 is irradiated with UV light, it generates highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which can mineralize the dye into simpler, non-toxic compounds like CO2 and water.[2]

Experimental Principles

The photocatalytic degradation of Indigo Carmine over TiO2 involves the following key steps:

• Adsorption: The dye molecules adsorb onto the surface of the TiO2 catalyst.

• Photoexcitation: Upon irradiation with UV light of sufficient energy (equal to or greater than its bandgap of 3.2 eV), electrons (e-) in the valence band of TiO2 are excited to the conduction band, leaving behind holes (h+) in the valence band.

• Generation of Reactive Oxygen Species (ROS): The photogenerated holes react with water or hydroxide ions to form highly reactive hydroxyl radicals (•OH). The electrons in the conduction band can react with dissolved oxygen to produce superoxide radicals (•O2-), which can further lead to the formation of other ROS.

• Degradation: The highly reactive •OH radicals attack the Indigo Carmine molecules, leading to their degradation and eventual mineralization.

The overall efficiency of the process is influenced by several parameters, including catalyst loading, initial dye concentration, pH of the solution, and the intensity of the light source.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for conducting the photocatalytic degradation of Indigo Carmine.

Materials and Reagents

• Titanium dioxide (TiO2) nanoparticles (e.g., Degussa P25 or synthesized)

• Indigo Carmine dye (C16H8N2Na2O8S2)

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Distilled or deionized water

• Isopropyl alcohol (for catalyst synthesis, if applicable)

• Titanium isopropoxide (for catalyst synthesis, if applicable)

• Nitric acid (HNO3) (for catalyst synthesis, if applicable)

Equipment

• Photochemical reactor equipped with a UV lamp (e.g., 365 nm)

• Magnetic stirrer and stir bars

• pH meter

• UV-Vis spectrophotometer

• Centrifuge (for catalyst separation)

• Beakers, flasks, and other standard laboratory glassware

Preparation of TiO2 Nanoparticles (Optional, if not using commercial TiO2)

A common method for synthesizing TiO2 nanoparticles is the sol-gel method followed by hydrothermal treatment.

• Solution A: In a beaker, mix titanium isopropoxide with isopropyl alcohol and stir until fully dissolved.

• Solution B: In a separate flask, add a few drops of nitric acid to ultrapure water to adjust the pH to 1.5. Cool this solution in an ice bath.

• Mixing: Slowly add Solution A to Solution B dropwise while stirring vigorously.

• Hydrothermal Treatment: Transfer the resulting suspension to an autoclave and heat it.

• Washing and Drying: After the reaction, wash the precipitate with distilled water and ethanol multiple times and then dry it in an oven.

Experimental Procedure for Photocatalytic Degradation

• Prepare Indigo Carmine Solution: Prepare a stock solution of Indigo Carmine in distilled water. From this stock, prepare working solutions of the desired initial concentrations (e.g., 5, 10, 25, 50, 100 ppm).

• Catalyst Suspension: In a beaker (the photoreactor vessel), add a specific amount of TiO2 catalyst to a known volume of the Indigo Carmine working solution to achieve the desired catalyst loading (e.g., 0.25, 0.50, 0.75, 1.0, 1.25 g/L).

• pH Adjustment: Adjust the pH of the suspension to the desired value using dilute HCl or NaOH solutions. Optimal pH is often found to be acidic, around 2.5 to 4.

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the dye and the catalyst surface.

• Photocatalytic Reaction: Place the reactor under the UV lamp and turn on the light to initiate the photocatalytic reaction. Continue stirring throughout the experiment.

• Sampling: At regular time intervals (e.g., 0, 5, 10, 20, 30, 40, 60 minutes), withdraw aliquots of the suspension.

• Sample Analysis:

  • Centrifuge the collected samples to separate the TiO2 catalyst.

  • Measure the absorbance of the supernatant at the maximum wavelength of Indigo Carmine (around 608-610 nm) using a UV-Vis spectrophotometer.

  • The degradation efficiency can be calculated using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] x 100 where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

Data Presentation

The following tables summarize typical quantitative data obtained from photocatalytic degradation experiments of Indigo Carmine with TiO2.

Table 1: Effect of Catalyst (TiO2) Loading on Degradation Efficiency

Catalyst Loading (g/L)	Degradation Efficiency (%) after 60 min	Reference
0.25	Varies
0.50	Varies
0.75	~98% (Optimal)
1.00	Varies
1.25	Varies

Note: The optimal catalyst loading is often around 0.75 g/L. Higher concentrations can lead to increased turbidity, which scatters the UV light and reduces the catalyst's efficiency.

Table 2: Effect of Initial Indigo Carmine Concentration on Degradation Efficiency

Initial Concentration (ppm)	Degradation Efficiency (%) after 40 min	Reference
5	Varies
10	Varies
25	~98%
50	Varies
100	Varies

Note: Higher initial dye concentrations can lead to a decrease in degradation efficiency. This is because more dye molecules are adsorbed on the catalyst surface, which reduces the number of active sites available for the generation of hydroxyl radicals. It also hinders the penetration of UV light to the catalyst surface.

Table 3: Effect of pH on Degradation Efficiency

pH	Degradation Efficiency (%) after 40 min	Reference
2.5	~98%
4	~98%
7	Varies
9	Varies
11	Varies

Note: The surface charge of TiO2 is affected by the pH of the solution. At lower pH, the surface of TiO2 is positively charged, which enhances the adsorption of the anionic Indigo Carmine dye, leading to higher degradation rates.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for photocatalytic degradation.

Signaling Pathway of Photocatalysis

Caption: Mechanism of TiO2 photocatalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanistic Insights into the Photocatalytic Indigo Carmine Dye Decolorization by Co3O4/TiO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Preparation and Photocatalytic Activities of TiO2-Based Composite Catalysts [mdpi.com]

Application Notes and Protocols for Preparing Indigo carmine Solutions in Redox Indicator Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of indigo carmine as a redox indicator, particularly in the context of visually demonstrating reversible oxidation-reduction reactions. The protocols are designed to be straightforward and reproducible for research and educational purposes.

Principle and Applications

Indigo carmine is a versatile dye that functions as both a pH and redox indicator. In alkaline solutions, it exhibits distinct color changes corresponding to its oxidation state, making it an excellent tool for demonstrating redox reactions. The color transitions are reversible, typically initiated by a reducing agent, such as dextrose (glucose), and reversed by an oxidizing agent, like atmospheric oxygen.

The fundamental reaction involves the reduction of the blue, oxidized form of indigo carmine to a yellow, reduced form. Intermediate oxidation states appear as red and green. This series of color changes is often referred to as the "chemical traffic light" experiment and provides a clear visual representation of the ongoing redox processes.

Quantitative Data Summary

The following table summarizes the key properties and colorimetric data for indigo carmine as a redox and pH indicator.

Property	Value
Oxidized State Color	Blue
Intermediate State Colors	Green, Red
Reduced State Color	Yellow[1]
pH Indicator Range	pH 11.4 (Blue) to pH 13.0 (Yellow)[1]

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

This protocol outlines the preparation of the necessary stock solutions for the indigo carmine redox demonstration.

Materials:

• Indigo carmine powder

• Dextrose (D-glucose)

• Sodium hydroxide (NaOH)

• Distilled or deionized water

• Volumetric flasks

• Beakers

• Stirring rods

• Weighing balance

Procedure:

• 1% Indigo Carmine Solution: Dissolve 1 g of indigo carmine in 100 mL of distilled or deionized water. Stir until the solute is completely dissolved. The resulting solution should be a deep royal blue. This solution has a limited shelf life of 6-12 months.

• Dextrose Solution (e.g., 0.1 M): Dissolve 9 g of dextrose in approximately 400 mL of distilled water and then dilute to a final volume of 500 mL.

• Sodium Hydroxide Solution (e.g., 3 M): Carefully dissolve 24 g of sodium hydroxide pellets in about 100 mL of water and then dilute to 200 mL. Caution: This dissolution process is highly exothermic and should be performed with care, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.

Protocol 2: The "Chemical Traffic Light" Demonstration

This protocol describes the classic demonstration of the redox properties of indigo carmine.

Materials:

• Indigo carmine solution (from Protocol 1)

• Dextrose solution (from Protocol 1)

• Sodium hydroxide solution (from Protocol 1)

• Erlenmeyer flask (500 mL) with a stopper

Procedure:

• In the 500 mL Erlenmeyer flask, combine 100 mL of the dextrose solution and 100 mL of the sodium hydroxide solution.

• Add 10 mL of the indigo carmine indicator solution to the flask. The solution will initially turn green.

• Firmly place the stopper on the flask and allow the solution to sit undisturbed. The color will gradually change from green to red and finally to a bright yellow or amber as the dextrose reduces the indigo carmine. This process may take up to 10 minutes.

• To demonstrate the oxidation, shake the flask gently. The introduction of atmospheric oxygen will cause the solution to turn red.

• Shaking the flask more vigorously will cause the solution to turn green as the indigo carmine becomes more fully oxidized.

• Upon standing, the color sequence will reverse as the dextrose once again reduces the indicator. This cycle can be repeated multiple times.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for preparing the solutions and performing the redox indicator experiment.

Caption: Workflow for Indigo Carmine Redox Experiment.

Redox State Transitions of Indigo Carmine

This diagram illustrates the relationship between the redox state of indigo carmine and its corresponding color in an alkaline solution.

Caption: Redox States and Colors of Indigo Carmine.

References

• 1. Indigo carmine - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Indigo Carmine in Chromoendoscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Indigo Carmine as a contrast agent in chromoendoscopy for the demarcation of gastrointestinal lesions.

Introduction

Chromoendoscopy is an advanced endoscopic technique that utilizes staining agents to enhance the visualization of the gastrointestinal mucosa.[1][2] Indigo carmine, a non-absorptive contrast dye, is widely employed to improve the detection and characterization of mucosal lesions.[2][3][4] Unlike absorptive stains such as methylene blue, Indigo carmine does not get taken up by epithelial cells but instead pools in mucosal crevices and depressions, thereby accentuating the topography and delineating subtle architectural changes. This property makes it particularly valuable for identifying and assessing flat or depressed lesions, which may be inconspicuous under conventional white-light endoscopy.

Principle of Action

Indigo carmine is a biologically inert blue dye that acts as a contrast agent. When applied to the mucosal surface, it accumulates in the valleys and pits between mucosal elevations. This pooling effect creates a contrast that highlights the mucosal architecture, including the pit patterns of colorectal polyps. Dysplastic and inflamed tissues often exhibit altered mucosal patterns, which become more apparent after staining with Indigo carmine, aiding in their identification and characterization. The immediate staining effect allows for real-time visualization without the need for a waiting period for cellular uptake.

Applications in Lesion Demarcation

Indigo carmine chromoendoscopy has demonstrated utility in various clinical scenarios:

• Detection of Colorectal Polyps: It enhances the detection rate of colorectal adenomas, especially small (<5 mm) and flat lesions that are often missed during conventional colonoscopy.

• Surveillance in Inflammatory Bowel Disease (IBD): In patients with longstanding ulcerative colitis or Crohn's colitis, Indigo carmine aids in the detection of dysplasia, which can be a precursor to colorectal cancer. The European Society of Gastrointestinal Endoscopy (ESGE) and the British Society of Gastroenterology (BSG) recommend its use for dysplasia surveillance in IBD patients.

• Characterization of Colorectal Lesions: By highlighting the mucosal pit pattern, Indigo carmine assists in the differential diagnosis between neoplastic and non-neoplastic polyps, which can guide therapeutic decisions.

• Delineation of Early Gastric Cancer: In the stomach, Indigo carmine, often in combination with acetic acid, helps to clarify the borders of early gastric cancer, which is crucial for complete endoscopic resection.

• Barrett's Esophagus Surveillance: It can be used to highlight mucosal irregularities and potential areas of dysplasia in patients with Barrett's esophagus.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the efficacy of Indigo carmine chromoendoscopy.

Table 1: Diagnostic Accuracy of Indigo Carmine Chromoendoscopy for Colorectal Lesions

Endoscopic Method	Sensitivity	Specificity	Accuracy	Reference
Conventional View	-	-	84.0%
Chromoendoscopy (0.2% Indigo Carmine)	-	-	89.3%
Chromoendoscopy with Magnification (0.2% Indigo Carmine)	-	-	95.6%
Magnifying Chromoendoscopy with Indigo Carmine (0.2%)	96.0%	72.2%	92.1%
Magnifying Chromoendoscopy with Crystal Violet (0.05%)	97.2%	72.2%	93.0%
Magnifying Chromoendoscopy with FICE	92.1%	68.5%	88.3%

Table 2: Efficacy of Indigo Carmine in Detecting Additional Lesions

Study Population	Comparison	Additional Lesions Detected with Indigo Carmine	Reference
100 patients with longstanding ulcerative colitis	Pancolonic Indigo Carmine vs. Pre-dye spray colonoscopy	114 additional mucosal abnormalities, of which 7 were dysplastic.
86 patients undergoing hood cap-assisted colonoscopy	Post-dye spraying vs. Pre-dye spraying in the ascending colon	53 additional polyps found in 34 patients.

Table 3: Impact of Indigo Carmine on Adenoma Detection Rate (ADR)

Study Design	Indigo Carmine Group ADR	Control Group (Standard Colonoscopy) ADR	P-value	Reference
Randomized Controlled Trial (n=55) for lesions <5 mm	15 adenomas	7 adenomas	< 0.01
Meta-analysis	Increased ADR	-	-

Table 4: Delineation of Early Gastric Cancer Borders

Method	Differentiated Adenocarcinomas - Border Clarification	Undifferentiated Adenocarcinomas - Border Clarification	Reference
Conventional Endoscopy	68.5%	No additional benefit
Acetic Acid-Indigo Carmine Chromoendoscopy	89.8% (P < 0.001)	No additional benefit

Experimental Protocols

Preparation of Indigo Carmine Solution

Indigo carmine is commercially available in sterile solutions (e.g., 0.8%) or as a powder. The final concentration for use depends on the application.

• For Pan-Chromoendoscopy (Screening): A dilute solution of 0.03% to 0.1% is typically used.

  • Example Dilution for 0.03%: Mix 10 mL of 0.8% Indigo carmine with 250 mL of sterile water.

  • Example Dilution for 0.1%: Mix two 5 mL ampules of 0.8% Indigo carmine with 250 cc of water.

• For Targeted Chromoendoscopy (Lesion Characterization): A more concentrated solution of 0.13% to 0.5% is used for detailed inspection of identified lesions.

  • Example Dilution for 0.13%: Mix 5 mL of 0.8% Indigo carmine with 25 mL of sterile water.

  • Commonly used concentration: 0.2% is frequently cited in studies for targeted spraying.

Protocol for Pan-Colonic Chromoendoscopy in IBD Surveillance

• Patient Preparation: Ensure the patient has undergone a thorough bowel preparation, achieving a clean colon for optimal visualization.

• Endoscope Insertion: Advance the colonoscope to the cecum.

• Initial Inspection: Perform a careful withdrawal examination with white-light endoscopy to identify any obvious lesions. Aspirate any residual fluid.

• Dye Application: During withdrawal, systematically spray the prepared dilute Indigo carmine solution (0.03%-0.1%) to cover the entire colonic mucosa. Application can be done via a spray catheter inserted through the accessory channel of the endoscope or through the water jet channel of the endoscope.

• Re-examination: After dye application, re-examine the mucosa meticulously. The dye will highlight subtle mucosal abnormalities and variations in pit patterns.

• Targeted Biopsy/Resection: Any suspicious areas identified should be targeted for biopsy or endoscopic resection.

Protocol for Targeted Chromoendoscopy of a Colorectal Polyp

• Lesion Identification: Identify the polyp using standard white-light endoscopy.

• Mucosal Cleansing: Gently wash the surface of the lesion with water to remove any mucus or debris.

• Dye Spraying: Using a spray catheter, apply a small volume (10-20 mL) of the more concentrated Indigo carmine solution (0.2%-0.4%) directly onto the lesion to evenly coat its surface.

• Excess Dye Removal: Aspirate any excess dye that may obscure the view.

• Magnification Endoscopy (Optional but Recommended): Switch to magnification mode to observe the fine details of the mucosal pit pattern.

• Lesion Classification: Classify the pit pattern (e.g., using Kudo's classification) to predict the histology of the polyp.

• Therapeutic Intervention: Based on the assessment, proceed with polypectomy or biopsy.

Protocol for Chromoendoscopy of Early Gastric Cancer

• Lesion Identification: Identify the suspected early gastric cancer lesion with white-light endoscopy.

• Acetic Acid Application: Spray 1.5% acetic acid onto the lesion. This will cause transient whitening of the normal mucosa.

• Indigo Carmine Application: After approximately 30 seconds, spray Indigo carmine solution onto the lesion.

• Border Demarcation: The combination of acetic acid and Indigo carmine enhances the visibility of the demarcation line between the cancerous and non-cancerous mucosa.

• Marking: Place marking dots around the delineated lesion using an argon plasma coagulation probe or other marking devices prior to endoscopic submucosal dissection (ESD).

Safety and Considerations

Indigo carmine is considered a safe contrast agent for topical application within the gastrointestinal tract as it is not absorbed. Adverse reactions are extremely rare. However, it is important to ensure that the colon is adequately cleansed before the procedure, as residual stool can interfere with the staining and visualization. Dye spraying can make the detection of certain lesions like angiodysplasia more difficult, so a thorough examination before staining is recommended.

Visualizations

Caption: Workflow of Indigo Carmine Chromoendoscopy.

Caption: Mechanism of Action of Indigo Carmine.

References

• 1. jajgastrohepto.org [jajgastrohepto.org]
• 2. researchgate.net [researchgate.net]
• 3. The use of chromoendoscopy for surveillance of inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Application Notes and Protocols: P.A.S. - Picro Indigo Carmine Staining in Histology

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Periodic Acid-Schiff (P.A.S.) - Picro Indigo Carmine stain is a polychromatic staining method utilized in histology for the simultaneous demonstration of connective tissues and substances that are positive for the P.A.S. reaction.[1] This technique is particularly valuable in research and diagnostic settings as it provides a detailed visualization of various tissue components within a single sample. The P.A.S. portion of the stain highlights carbohydrates and carbohydrate-rich macromolecules in a magenta color, while the Picro Indigo Carmine counterstain provides a vibrant blue or blue-green color to collagen and connective tissue, with other elements appearing in shades of yellow to greenish-yellow.[1][2]

Principle of the Method

The P.A.S. - Picro Indigo Carmine staining technique is a combination of two distinct histochemical reactions:

• Periodic Acid-Schiff (P.A.S.) Reaction: This reaction is based on the oxidation of 1,2-glycols present in carbohydrates (such as polysaccharides, mucin, and glycogen) by periodic acid to form aldehydes.[2][3] These newly formed aldehyde groups then react with the colorless Schiff reagent, resulting in the formation of a bright magenta-colored compound at the site of the reaction.

• Picro Indigo Carmine Staining: This is a differential staining method that relies on the affinity of dyes with varying molecular sizes and charges for different tissue components. Picric acid, a small molecule, rapidly penetrates and stains most tissue elements yellow. Indigo carmine, a larger anionic dye, has a strong affinity for the basic proteins in collagen fibers. It subsequently displaces the picric acid from the more porous collagen, staining it blue. A nuclear stain, if used, will bind to the acidic components of the cell nucleus.

Applications in Research and Drug Development

This combined staining protocol is a powerful tool for:

• Connective Tissue Analysis: Visualizing collagen and other connective tissue elements in blue-green provides a stark contrast to other tissue structures, aiding in the study of fibrosis and other extracellular matrix alterations in disease models.

• Glycogen and Mucin Detection: The magenta staining of P.A.S.-positive substances is crucial for identifying glycogen storage diseases, various adenocarcinomas, and detecting mucins in gastrointestinal pathology.

• Fungal Identification: The fungal cell wall is rich in polysaccharides, making it strongly P.A.S. positive. This allows for the clear demonstration of fungal hyphae and yeast forms in tissue samples.

• Kidney and Liver Pathologies: The stain is also employed in the diagnosis of certain kidney and liver diseases.

Experimental Protocol

This protocol is intended for use with formalin-fixed, paraffin-embedded tissue sections.

Reagents and Solutions:

Reagent	Preparation
Periodic Acid Solution (0.5%)	Dissolve 0.5 g of Periodic Acid in 100 ml of distilled water.
Schiff Reagent	Commercially available or prepared by dissolving 1 g of basic fuchsin in 200 ml of boiling distilled water. Cool to 50°C, add 2 g of potassium metabisulphite, and mix. Cool to room temperature, add 2 ml of concentrated HCl, and 2 g of activated charcoal. Let stand overnight in the dark and filter. The solution should be clear or pale yellow. Store at 4°C in a dark container.
Potassium Metabisulphite Solution	Preparation details can vary, but it is used as a rinsing agent after the Schiff reagent.
Picro-Indigo Carmine Solution	A working solution consisting of aqueous saturated picric acid and indigo carmine.
Mayer's Hematoxylin (Optional Nuclear Counterstain)	Commercially available or prepared according to standard histological procedures.

Staining Procedure:

• Deparaffinization and Hydration: Deparaffinize tissue sections in xylene and hydrate through descending grades of alcohol to distilled water.

• Periodic Acid Oxidation: Immerse slides in 0.5% Periodic Acid solution for 5-10 minutes.

• Rinsing: Rinse thoroughly in several changes of distilled water.

• Schiff Reagent: Place sections in Schiff reagent for 15-30 minutes. Sections will turn a light pink.

• Washing: Wash in lukewarm running tap water for 5-10 minutes. The color will intensify to a dark pink or magenta.

• Counterstaining:

  • Immerse in Picro-Indigo Carmine solution for 5 minutes.

• Dehydration: Quickly dehydrate through ascending grades of alcohol.

• Clearing and Mounting: Clear in xylene and mount with a suitable resinous mounting medium.

Expected Staining Results

Tissue Component	Expected Color
P.A.S. Positive Substances (Glycogen, Mucin, Fungi)	Magenta
Connective Tissue (Collagen Fibers)	Blue to Blue-Green
Nuclei	Red or Dark Blue/Black (if a nuclear stain is used)
Cytoplasm, Muscle, Erythrocytes	Yellow to Greenish-Yellow
Keratinized Layers	Dark Red

Troubleshooting

• Weak or No Blue Staining of Collagen: This may be due to a depleted or expired indigo carmine solution, incorrect pH, excessive rinsing after staining, or inadequate staining time. Ensure fresh, high-quality reagents are used and follow the protocol timings carefully.

• Uneven or Patchy Staining: This can result from improper fixation, allowing the section to dry out during the staining process, or reagent contamination. Ensure slides remain wet throughout and filter staining solutions before use.

• False Positives with P.A.S.: Glutaraldehyde fixation can leave free aldehyde groups, causing a non-specific positive reaction.

Visualizations

Experimental Workflow

Caption: Workflow for P.A.S. - Picro Indigo Carmine Staining.

Staining Mechanism

Caption: Chemical principles of the staining method.

References

• 1. benchchem.com [benchchem.com]
• 2. microbenotes.com [microbenotes.com]
• 3. stainsfile.com [stainsfile.com]

Application Notes and Protocols: Indigo Carmine as a Contrast Agent in Urological and Gynecological Procedures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indigo carmine, a dark blue synthetic dye, serves as a valuable contrast agent in various medical procedures, particularly in the fields of urology and gynecology.[1] Its primary application lies in the visualization of anatomical structures and the assessment of organ function and integrity.[2][3][4] This document provides detailed application notes and protocols for the use of indigo carmine in key urological and gynecological procedures, along with relevant quantitative data and safety information.

Indigo carmine is an inert dye that is excreted largely by the kidneys, retaining its blue color as it passes through the urinary tract.[5] This property makes it an excellent agent for localizing ureteral orifices during cystoscopy and assessing the patency of fallopian tubes during chromotubation. It is not absorbed by the gastrointestinal epithelium, allowing it to pool in crevices and highlight mucosal irregularities.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₆H₈N₂Na₂O₈S₂
Molecular Weight	466.35 g/mol
Appearance	Dark blue powder
Solubility	Soluble in water, slightly soluble in ethanol.
pH Indicator Range	Blue at pH 11.4, Yellow at pH 13.0

Applications in Urological Procedures

Cystoscopy for Visualization of Ureteral Jets

Intravenous administration of indigo carmine is a well-established method to assess ureteral patency and integrity during and after urological and gynecological surgeries. The dye is excreted by the kidneys and its appearance as blue jets from the ureteral orifices into the bladder confirms the absence of obstruction.

Quantitative Data for Cystoscopy

Parameter	Value	Reference(s)
Dosage (Intravenous)	2.5 mL to 5.0 mL of 0.8% solution
Concentration	0.8% (8 mg/mL)
Time to Visualization	Median of 5.9 to 6.0 minutes
Biological Half-life	4 to 5 minutes
Sensitivity for Injury Detection	91.1%
Specificity for Injury Detection	99.8%

Experimental Protocol: Cystoscopy with Indigo Carmine

• Patient Preparation: The patient is placed in the appropriate position for cystoscopy. Anesthesia is administered as required for the primary surgical procedure.

• Indigo Carmine Administration: A 5 mL ampule of 0.8% indigo carmine solution is drawn up. Administer the full 5 mL dose intravenously. A smaller dose may be considered for pediatric patients or those with low body weight to avoid skin discoloration.

• Cystoscopy: Following the surgical procedure, a cystoscope is introduced into the bladder. The bladder is filled with a sterile irrigation solution (e.g., normal saline) to allow for clear visualization.

• Observation of Ureteral Orifices: The ureteral orifices are located and observed.

• Visualization of Ureteral Jets: Within approximately 10 minutes of IV injection, blue-colored urine should be seen exiting the ureteral orifices in distinct jets. The timing, color intensity, and spurting of the jets from both orifices are assessed to confirm ureteral patency.

• Interpretation of Results:

  • Symmetric bilateral blue jets: Indicates patency of both ureters.

  • Absent or delayed jet from one side: May indicate ureteral obstruction or injury on that side, requiring further investigation.

  • Weak or sluggish jets: May suggest partial obstruction.

Logical Workflow for Cystoscopic Evaluation of Ureteral Patency

Caption: Workflow for cystoscopic evaluation of ureteral patency using indigo carmine.

Applications in Gynecological Procedures

Chromopertubation for Assessment of Fallopian Tube Patency

Chromopertubation is a procedure used to evaluate the patency of the fallopian tubes, often as part of an infertility investigation. It is typically performed during laparoscopy. A dilute solution of indigo carmine is injected through the cervix into the uterine cavity. If the tubes are patent, the blue dye will be observed spilling from the fimbrial ends of the fallopian tubes into the peritoneal cavity.

Quantitative Data for Chromopertubation

Parameter	Value	Reference(s)
Indigo Carmine Dilution	5 mL of indigo carmine in 100 mL of 0.9% normal saline
Volume Injected	10 mL of diluted solution per fallopian tube
Alternative Dye	Methylene blue (Note: should not be used in patients with G6PD deficiency)
Sensitivity (Hysteroscopic)	64.3%
Specificity (Hysteroscopic)	96.5%

Experimental Protocol: Laparoscopic Chromopertubation with Indigo Carmine

• Patient Preparation: The patient is under general anesthesia and in the dorsal lithotomy position. A uterine manipulator is inserted into the uterine cavity.

• Preparation of Indigo Carmine Solution: Prepare a dilute solution of indigo carmine. A common dilution is 5 mL of 0.8% indigo carmine in 100 mL of normal saline.

• Laparoscopic Visualization: A laparoscope is inserted into the abdominal cavity, providing a clear view of the pelvic organs, including the uterus, fallopian tubes, and ovaries.

• Dye Injection: The prepared indigo carmine solution is slowly injected through the uterine manipulator.

• Observation of Dye Spill: The surgeon observes the fimbrial ends of both fallopian tubes for the spillage of the blue dye.

• Interpretation of Results:

  • Bilateral dye spill: Indicates that both fallopian tubes are patent.

  • Unilateral dye spill: Suggests that one tube is patent and the other is blocked.

  • No dye spill: Indicates bilateral tubal blockage.

  • Dye flowing back into the endometrial cavity: Suggests tubal blockage.

Logical Flow of Chromopertubation Procedure

Caption: Workflow of the chromopertubation procedure to assess fallopian tube patency.

Safety and Adverse Effects

While generally considered safe, the use of indigo carmine is associated with some potential adverse effects.

• Cardiovascular: A mild pressor effect (increase in blood pressure) may occur in some patients. Cases of severe hypotension and bradycardia have been reported, particularly in patients with a known sulfa allergy.

• Hypersensitivity: Idiosyncratic drug reactions can occur.

• Skin: Skin discoloration may occur, especially with higher doses in underweight patients.

Contraindications:

• Indigo carmine is contraindicated in patients with a known hypersensitivity to the drug.

Conclusion

Indigo carmine remains a valuable and effective contrast agent for specific diagnostic purposes in urology and gynecology. Its inert nature and renal excretion pathway make it ideal for assessing the integrity of the urinary tract and the patency of the fallopian tubes. Adherence to established protocols and awareness of potential adverse effects are crucial for its safe and successful application in clinical and research settings.

References

• 1. Indigo Carmine: Between Necessity and Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. articles-cdn.specialtynetworks.com [articles-cdn.specialtynetworks.com]
• 4. americanregent.com [americanregent.com]
• 5. Indigo Carmine (Indigotindisulfonate): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

Unveiling the Fading Blue: Methodologies for Studying Indigo Carmine Degradation Kinetics

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for investigating the kinetics of Indigo Carmine degradation. Indigo Carmine, a widely used industrial dye, is a significant environmental pollutant due to its complex aromatic structure, making it resistant to conventional wastewater treatment methods. Understanding the kinetics of its degradation is crucial for developing efficient remediation strategies. These notes cover various advanced oxidation processes (AOPs), photocatalysis, and enzymatic methods, offering a comprehensive guide for researchers in environmental science and drug development.

Introduction to Indigo Carmine Degradation Kinetics

The study of chemical reaction rates and mechanisms is known as chemical kinetics.[1][2] Investigating the kinetics of Indigo Carmine degradation allows for the optimization of process parameters to achieve maximum degradation efficiency. Typically, the degradation process is monitored by measuring the decrease in the concentration of Indigo Carmine over time. The reaction rate is often modeled using pseudo-first-order or pseudo-second-order kinetics.

The primary analytical technique for monitoring Indigo Carmine concentration is UV-Visible Spectrophotometry . The dye exhibits a maximum absorbance at approximately 610 nm, and the decrease in absorbance at this wavelength is directly proportional to the decrease in its concentration, following the Beer-Lambert law.[3][4]

Key Methodologies for Degradation Studies

Several advanced and effective methods are employed to study the degradation of Indigo Carmine. These include photocatalysis, various advanced oxidation processes (AOPs), and enzymatic degradation.

Photocatalytic Degradation

Photocatalysis involves the use of a semiconductor catalyst (e.g., TiO₂, graphene nanodots) and a light source (e.g., UV or visible light) to generate highly reactive hydroxyl radicals (•OH) that degrade the dye molecule.[5] The kinetics of photocatalytic degradation are influenced by factors such as catalyst concentration, initial dye concentration, pH, and temperature.

Advanced Oxidation Processes (AOPs)

AOPs are characterized by the in-situ generation of highly reactive oxygen species (ROS), primarily hydroxyl radicals, which are strong oxidizing agents capable of degrading refractory organic pollutants like Indigo Carmine. Common AOPs for Indigo Carmine degradation include:

• Ozonation (O₃): Ozone is a powerful oxidant that can directly react with Indigo Carmine or decompose to form hydroxyl radicals.

• Sonolysis (SN): High-frequency ultrasound waves create acoustic cavitation, leading to the formation of hydroxyl radicals.

• Combined AOPs: Synergistic effects are often observed when AOPs are combined, such as O₃/SN or TiO₂-UV/O₃, leading to enhanced degradation rates.

Enzymatic Degradation

Enzymes, such as laccase and horseradish peroxidase (HRP), can effectively decolorize and degrade Indigo Carmine. This biocatalytic approach is considered environmentally friendly. The enzymatic degradation kinetics are dependent on enzyme concentration, substrate concentration, pH, temperature, and the presence of mediators.

Experimental Protocols

General Protocol for Kinetic Studies

This protocol outlines the general steps for a kinetic study of Indigo Carmine degradation. Specific parameters will vary depending on the chosen methodology.

Materials:

• Indigo Carmine (analytical grade)

• Selected catalyst (e.g., TiO₂, enzyme)

• pH adjustment solutions (e.g., HCl, NaOH)

• Distilled or deionized water

• Spectrophotometer

• Reaction vessel (e.g., beaker, quartz reactor)

• Light source (for photocatalysis)

• Ozone generator (for ozonation)

• Ultrasonic bath (for sonolysis)

Procedure:

• Prepare a stock solution of Indigo Carmine of a known concentration (e.g., 50 ppm) in distilled water.

• Set up the reaction vessel with a specific volume of the Indigo Carmine solution.

• Adjust the pH of the solution to the desired value using HCl or NaOH.

• Add the catalyst (e.g., photocatalyst, enzyme) to the solution at the desired concentration.

• Initiate the degradation process by turning on the light source, ozone generator, or ultrasonic bath.

• Withdraw aliquots of the solution at regular time intervals.

• Measure the absorbance of each aliquot at the maximum wavelength of Indigo Carmine (around 610 nm) using a UV-Vis spectrophotometer.

• Calculate the concentration of Indigo Carmine at each time point using a pre-established calibration curve.

• Plot the concentration of Indigo Carmine versus time to determine the reaction kinetics.

Protocol for Photocatalytic Degradation using TiO₂

Specific Parameters:

• Catalyst: TiO₂

• Light Source: UV lamp (e.g., 365 nm)

• Initial Indigo Carmine Concentration: 50 ppm

• Catalyst Loading: Varies (e.g., 0.1 - 1.0 g/L)

• pH: Varies (e.g., 4, 7, 10)

Procedure:

Follow the general protocol, ensuring the reaction vessel is irradiated with the UV lamp. The suspension should be continuously stirred to ensure uniform irradiation of the catalyst particles.

Protocol for Enzymatic Degradation using Horseradish Peroxidase (HRP)

Specific Parameters:

• Enzyme: Horseradish Peroxidase (HRP)

• Co-substrate: Hydrogen Peroxide (H₂O₂)

• Initial Indigo Carmine Concentration: 2.5 x 10⁻⁵ mol L⁻¹

• HRP Concentration: 1-3 mg

• H₂O₂ Concentration: 0.003% - 0.3%

• pH: 4-6

• Temperature: 40-60°C

Procedure:

Follow the general protocol, adding both HRP and H₂O₂ to the reaction mixture. The temperature of the reaction should be maintained using a water bath.

Data Presentation

The quantitative data from kinetic studies can be summarized in tables for easy comparison.

Table 1: Comparison of Kinetic Parameters for Different Degradation Methods

Degradation Method	Catalyst/Enzyme	Initial [IC]	Rate Constant (k)	Degradation Efficiency (%)	Reaction Time	Reference
Photocatalysis	TiO₂-UV	50 ppm	-	93.3	1 hour
Ozonation	O₃	50 ppm	-	94.4	32 minutes
Sonolysis	SN	50 ppm	-	39.2	4 hours
Ozonation/Sonolysis	O₃/SN	50 ppm	-	Complete	Fast
TiO₂-UV/Ozonation	TiO₂-UV/O₃	50 ppm	-	96	Similar to standalone
TiO₂-UV/Sonolysis	TiO₂-UV/SN	50 ppm	-	77	Similar to standalone
Enzymatic	HRP	2.5x10⁻⁵ M	10⁻² to 10⁻³ min⁻¹	99	30-60 minutes

Note: "-" indicates data not explicitly provided in the cited sources in a comparable format.

Visualizations

Experimental Workflow

The following diagram illustrates a general experimental workflow for studying the kinetics of Indigo Carmine degradation.

Caption: Experimental workflow for Indigo Carmine degradation kinetics.

Indigo Carmine Degradation Pathway

The degradation of Indigo Carmine often proceeds through the formation of intermediates. A simplified proposed pathway involves the oxidation to isatin sulfonic acid.

Caption: Simplified degradation pathway of Indigo Carmine.

References

• 1. biomedres.us [biomedres.us]
• 2. ICI Journals Master List [journals.indexcopernicus.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Photocatalytic degradation of indigo carmine dye by hydrothermally synthesized graphene nanodots (GNDs): investigation of kinetics and thermodynamics | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

troubleshooting color fading issues with Indigo carmine solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Indigo Carmine solutions.

Frequently Asked Questions (FAQs)

Q1: What is Indigo Carmine and what are its primary applications in research?

Indigo Carmine (disodium 3,3'-dioxo-2,2'-bi-indolylidene-5,5'-disulfonate) is a water-soluble organic salt derived from indigo.[1][2] In laboratory settings, it is commonly used as a pH indicator, a redox indicator, and a microscopic stain.[2][3] Its ability to change color in response to changes in pH and redox potential makes it a valuable tool in various chemical and biological experiments. It is also used for ozone detection.

Q2: Why is my Indigo Carmine solution fading?

Color fading in Indigo Carmine solutions can be attributed to several factors:

• pH Instability: Indigo Carmine's color is highly dependent on the pH of the solution. It exhibits poor pH stability, with fading noticeable within a week at pH levels of 3 to 5, considerable fading at pH 7, and complete fading at a pH of 8. In highly alkaline solutions, such as 10% sodium carbonate or 10% sodium hydroxide, the color fades completely.

• Light Sensitivity: The dye has very poor stability when exposed to light, which can cause it to fade.

• Oxidation: Indigo Carmine is very sensitive to oxidizing agents. Exposure to oxygen or other oxidizing species can lead to the degradation of the dye and a loss of color.

• Presence of Sugars: Fading can also occur in sugar systems, such as a 10% sugar solution.

Q3: How does the color of an Indigo Carmine solution change with pH?

The color of an Indigo Carmine solution varies with the pH of the medium:

• Acidic pH: Blue-violet

• Neutral pH: Blue

• Basic pH: Green to yellow-green

• pH 11.4: Blue

• pH 13.0: Yellow

Q4: Can Indigo Carmine be used as a redox indicator?

Yes, Indigo Carmine is an effective redox indicator. It turns yellow upon reduction and its blue color is restored upon oxidation. This property is famously demonstrated in the "chemical traffic light" experiment, where it cycles through green (oxidized), red (intermediate semiquinone), and yellow (reduced) states.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Indigo Carmine solutions.

Issue 1: Solution color fades or changes unexpectedly during an experiment.

• Possible Cause 1: pH Shift. The pH of your experimental medium may have shifted into a range where Indigo Carmine is unstable or exhibits a different color.

  • Troubleshooting Steps:

    • Measure the pH of your solution.

    • Compare the measured pH to the stability data provided in Table 1.

    • If necessary, use a buffer to maintain the pH within the desired range for color stability. Citrate and phosphate-citrate buffers have been shown to improve storage stability.

• Possible Cause 2: Exposure to Light. Prolonged exposure to ambient or experimental light sources can cause photobleaching.

  • Troubleshooting Steps:

    • Store stock solutions in amber bottles or protect them from light.

    • During experiments, minimize the solution's exposure to direct, high-intensity light.

    • If your experiment requires illumination, consider using filters to exclude wavelengths that are most damaging to the dye.

• Possible Cause 3: Presence of Oxidizing or Reducing Agents. Unintended oxidizing or reducing agents in your reagents or experimental setup can alter the redox state of the Indigo Carmine, leading to color changes.

  • Troubleshooting Steps:

    • Review all components of your experimental medium for the presence of known oxidizing or reducing agents.

    • Ensure all glassware is thoroughly cleaned to remove any residual chemicals from previous experiments.

    • If unavoidable, consider if the redox-indicating properties of Indigo Carmine can be factored into your experimental interpretation.

Issue 2: Inconsistent results in redox-based assays.

• Possible Cause 1: Oxygen Contamination. In experiments requiring an anaerobic or reduced environment, atmospheric oxygen can interfere by re-oxidizing the Indigo Carmine.

  • Troubleshooting Steps:

    • Perform your experiment under an inert atmosphere (e.g., nitrogen or argon).

    • Use degassed solvents and reagents.

    • Ensure your reaction vessel is properly sealed.

• Possible Cause 2: Incomplete Reduction or Oxidation. The reaction may not be going to completion, leading to intermediate colors or a mixture of colored species.

  • Troubleshooting Steps:

    • Verify the concentration and stoichiometry of your reducing or oxidizing agents.

    • Allow sufficient time for the reaction to reach equilibrium.

    • Monitor the reaction spectrophotometrically to confirm the endpoint.

Data & Protocols

Table 1: Stability of Indigo Carmine Solutions

Parameter	Condition	Observed Effect on Color	Reference
pH	pH 3-5	Appreciable fading after one week
pH 7	Considerable fading after one week
pH 8	Complete fading after one week
10% Sodium Carbonate	Complete fading
10% Sodium Hydroxide	Complete fading
Light	General Exposure	Very poor stability
Heat	General	Moderate stability
Oxidizing Agents	General	Very sensitive, leads to fading
Reducing Agents	General	Good resistance
Sugars	10% Sugar System	Fading occurs

Experimental Protocol: The "Chemical Traffic Light" Demonstration

This experiment demonstrates the redox indicator properties of Indigo Carmine.

Materials:

• Indigo Carmine solution (0.2% w/v in deionized water)

• Glucose (Dextrose)

• Sodium Hydroxide (NaOH)

• Deionized water

• Erlenmeyer flask with a stopper

Procedure:

• Prepare a glucose solution: Dissolve approximately 7.5 g of glucose in 375 mL of deionized water in a beaker.

• Prepare a sodium hydroxide solution: Carefully dissolve 3.75 g of NaOH in 125 mL of deionized water in a separate beaker.

• Add Indigo Carmine: Add a small amount of the Indigo Carmine solution to the glucose solution until a dark blue color is achieved.

• Initiate the reaction: Pour the sodium hydroxide solution into a 1000 mL Erlenmeyer flask, followed by the glucose/indigo carmine solution.

• Observe the color changes: The solution will initially turn green. Upon standing undisturbed, it will change to red and then to yellow as the glucose reduces the Indigo Carmine.

• Reverse the reaction: Gently swirl or shake the flask. The introduction of oxygen from the air will oxidize the Indigo Carmine, causing the color to return to green. This cycle can be repeated multiple times.

Visualizations

Indigo Carmine Redox Cycle

Caption: Reversible redox cycle of Indigo Carmine.

Troubleshooting Workflow for Fading Indigo Carmine Solution

References

• 1. Indigo Carmine: Between Necessity and Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indigo carmine - Wikipedia [en.wikipedia.org]
• 3. INDIGO CARMINE - Ataman Kimya [atamanchemicals.com]

optimizing Indigo carmine concentration for accurate redox titration endpoints

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize the use of Indigo Carmine as a redox indicator for accurate and reliable titration endpoints.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration for an Indigo Carmine indicator solution?

A1: The optimal concentration can vary depending on the specific titration, but a common starting point is a 0.2% aqueous solution. For specific applications, such as the determination of tannins, a solution is prepared by dissolving 5 mL of indigo carmine solution in 200 mL of distilled water before titration.[1][2] Always aim for the lowest concentration that provides a distinct and easily observable color change at the endpoint. Excessively high concentrations can lead to a blurred or lingering endpoint.

Q2: My Indigo Carmine solution is not royal blue. Can I still use it?

A2: No, if your Indigo Carmine solution is not a distinct royal blue, it should be prepared fresh.[3][4] A color other than blue indicates that the indicator may have degraded or been contaminated, which will lead to inaccurate results. The shelf life of an Indigo Carmine solution is typically limited to 6 to 12 months.[3]

Q3: What is the expected color change for Indigo Carmine at the endpoint?

A3: In a typical redox titration where the analyte is a reducing agent and the titrant is an oxidizing agent (like potassium permanganate), the color change at the endpoint is from blue to a pale yellow or colorless state. This occurs because the excess oxidizing agent bleaches the blue indicator once all the analyte has been consumed. Conversely, when used in a reducing environment, the blue (oxidized) form changes to yellow (reduced).

Q4: Can pH affect the performance of Indigo Carmine as a redox indicator?

A4: Yes, pH is a critical factor. Indigo Carmine also acts as a pH indicator, typically appearing blue below pH 11.4 and yellow above pH 13.0. For redox titrations, it is crucial to maintain a stable and appropriate pH to ensure that the color change is due to the redox reaction and not a pH shift. Most redox titrations using Indigo Carmine are performed in acidic conditions.

Q5: Why is my titration endpoint fading or indistinct?

A5: An indistinct or fading endpoint can be caused by several factors:

• Indicator Concentration: The concentration of Indigo Carmine may be too high or too low.

• Slow Reaction: The reaction between the titrant and the analyte may be slow, causing a gradual color change.

• Indicator Instability: The indicator itself can be susceptible to degradation, especially in the presence of strong oxidizing agents or upon exposure to light.

• Interference: Other substances in the sample may interfere with the indicator or the primary redox reaction.

Troubleshooting Guide

This guide addresses specific issues that may arise during redox titrations using Indigo Carmine.

Problem	Potential Cause(s)	Recommended Solution(s)
Indistinct or Gradual Endpoint	1. Indicator concentration is too high, obscuring the endpoint.2. Reaction kinetics are slow near the equivalence point.3. The solution is not being mixed properly.	1. Prepare a more dilute indicator solution.2. Gently heat the solution (if the analyte and titrant are stable at higher temperatures) to increase the reaction rate.3. Ensure continuous and thorough stirring throughout the titration.
Endpoint Color Fades or Reverts	1. Atmospheric oxidation is re-oxidizing the reduced form of the indicator.2. The indicator is "wearing out" or being consumed in side reactions.	1. Perform the titration in an inert atmosphere (e.g., under a nitrogen blanket).2. Ensure the titration is completed promptly after adding the indicator. If the indicator seems to "wear out," a small additional amount may be needed, though this can affect accuracy.
Color Change from Blue to Yellow Before Endpoint	1. The pH of the solution is too high (above 11.4), causing a pH-indicated color change rather than a redox one.2. The indicator solution has degraded.	1. Buffer the solution to maintain an acidic or appropriate pH for the specific redox reaction.2. Prepare a fresh Indigo Carmine indicator solution.
No Color Change Observed	1. The redox potential of the analyte/titrant system is not suitable for Indigo Carmine.2. The indicator was not added or is at an extremely low concentration.	1. Verify that the standard potential of the titrant is sufficient to oxidize or reduce the Indigo Carmine indicator after the analyte is consumed.2. Confirm that the indicator was added and try a slightly higher concentration if necessary.
Titration of Tannins with Permanganate Gives Blue to Yellow Endpoint	This is the expected outcome. The tannins (antioxidants) react with the permanganate first. Once all tannins are consumed, the excess permanganate irreversibly oxidizes (bleaches) the blue Indigo Carmine to a yellowish product, signaling the endpoint.	This is a correct endpoint observation. A blank titration with only the indicator and no sample is necessary to account for the volume of titrant needed to bleach the indicator itself.

Experimental Protocols

Preparation of 0.2% Indigo Carmine Indicator Solution

Materials:

• Indigo Carmine powder (0.2 g)

• Distilled or deionized water (100 mL)

• Volumetric flask (100 mL)

• Magnetic stirrer and stir bar

Procedure:

• Weigh out 0.2 g of Indigo Carmine powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of distilled water to the flask.

• Stir the mixture until the Indigo Carmine is completely dissolved.

• Once dissolved, dilute the solution to the 100 mL mark with distilled water.

• Stopper the flask and invert it several times to ensure homogeneity.

• Store the solution in a dark, well-sealed bottle. Prepare fresh if the solution is not royal blue.

General Protocol for Redox Titration (e.g., Determination of Tannins)

Materials:

• Standardized potassium permanganate (KMnO₄) solution

• Sample containing the analyte (e.g., tannin solution)

• 0.2% Indigo Carmine indicator solution

• Sulfuric acid (H₂SO₄), concentrated or dilute as required by the method

• Distilled water

• Burette, flasks, and pipettes

Procedure:

• Blank Titration (Indicator Calibration):

  • To a flask, add 5 mL of the Indigo Carmine indicator solution.

  • Dilute with 200 mL of distilled water.

  • Carefully add the specified amount of sulfuric acid to acidify the solution.

  • Titrate with the standardized KMnO₄ solution until the blue color changes to a pale yellow.

  • Record the volume of KMnO₄ used. This is the "blank" volume.

• Sample Titration:

  • Pipette a known volume of the analyte sample into a clean flask.

  • Add 5 mL of the Indigo Carmine indicator solution and dilute with distilled water as in the blank titration.

  • Acidify the solution with the same amount of sulfuric acid.

  • Titrate with the standardized KMnO₄ solution, swirling the flask continuously.

  • The endpoint is reached when the solution color changes from blue to a stable pale yellow.

  • Record the total volume of KMnO₄ used.

• Calculation:

  • Subtract the blank titration volume from the sample titration volume to determine the net volume of titrant that reacted with the analyte.

  • Use the net volume and the known concentration of the titrant to calculate the concentration of the analyte in the sample.

Visualizations

Caption: Workflow for preparing Indigo Carmine indicator and performing a redox titration.

Caption: Reversible and irreversible color change pathways for Indigo Carmine indicator.

Caption: A decision tree for troubleshooting common Indigo Carmine titration issues.

References

• 1. benchchem.com [benchchem.com]
• 2. How is indigo carmine used in Lowenthal-Permanganate titration as a redox indicator? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. flinnsci.com [flinnsci.com]
• 4. chemonstrating.com [chemonstrating.com]

common interferences in spectrophotometric analysis using Indigo carmine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the spectrophotometric analysis of Indigo Carmine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a user-friendly question-and-answer format.

Q1: My Indigo Carmine solution has an unusual color or a shifted absorption peak. What could be the cause?

A1: The color and absorption spectrum of Indigo Carmine are highly sensitive to the pH of the solution. The maximum absorbance wavelength (λmax) will shift depending on the acidity or alkalinity of your sample.

• At neutral pH , the solution is blue with a λmax around 610 nm.

• In acidic conditions , the color shifts to blue-violet.

• In basic conditions (pH > 9.4) , the color can change to green or yellow-green, and the dye begins to degrade, showing a decrease in the peak at 610 nm and the appearance of a new peak around 451 nm.[1]

Troubleshooting Steps:

• Measure the pH of your sample and standards.

• Adjust the pH to a consistent neutral value (e.g., pH 7.0) using a suitable buffer system (e.g., phosphate buffer) for both your samples and calibration standards. Ensure the buffer itself does not interfere with the analysis.

• If degradation is suspected due to high pH, prepare fresh solutions and ensure the pH is controlled throughout the experiment.

Q2: I am observing unexpectedly high or low absorbance readings, and the peak at 610 nm is distorted. Could metal ions be interfering?

A2: Yes, metal ion interference is a significant issue in Indigo Carmine analysis. Divalent metal ions such as Copper (Cu²⁺), Nickel (Ni²⁺), Cobalt (Co²⁺), and Zinc (Zn²⁺) can form stable complexes with Indigo Carmine, leading to a change in its absorption spectrum.

For example, the formation of a complex with Cu²⁺ at a pH of 10 results in a decrease in the absorbance at 610 nm and the appearance of a new absorption band at approximately 715 nm.[2]

Data on Metal Ion Complexation with Indigo Carmine at pH 10

Metal Ion	Stability Constant (log K)	Observed Spectral Change
Cu(II)	5.75	New peak at ~715 nm
Ni(II)	5.00	Spectral shift and change in absorbance
Co(II)	4.89	Spectral shift and change in absorbance

| Zn(II) | 3.89 | Spectral shift and change in absorbance |

Troubleshooting Steps:

• Identify Potential Metal Ion Contamination: Review your sample matrix and any reagents used for potential sources of these metal ions.

• Use a Masking Agent: Add a chelating agent like Ethylenediaminetetraacetic acid (EDTA) to your sample and standard solutions to sequester interfering metal ions. A typical starting concentration for EDTA is 0.01 M, but this may need to be optimized based on the concentration of the interfering ions.

• pH Adjustment: The effectiveness of masking agents is pH-dependent. Ensure the pH of your solution is compatible with the chosen masking agent's optimal binding conditions for the specific metal ion.

Q3: My absorbance readings are decreasing over time, or the blue color of my solution is fading. What is happening?

A3: The fading of the blue color (bleaching) of the Indigo Carmine solution is often due to the presence of oxidizing or reducing agents. Indigo Carmine is a redox indicator and is susceptible to degradation by these substances.

• Oxidizing agents like hydrogen peroxide (H₂O₂), permanganate, or even dissolved oxygen can oxidize and decolorize Indigo Carmine.[3]

• Reducing agents such as sodium dithionite (Na₂S₂O₄) will also reduce and decolorize the dye.[4]

Troubleshooting Steps:

• Identify Potential Redox Agents: Check your sample preparation procedure and sample matrix for the presence of oxidizing or reducing agents.

• Sample Pre-treatment: If possible, remove or neutralize the interfering redox agent before analysis. This may involve a sample cleanup step.

• Control Exposure to Oxygen: For sensitive analyses, you may need to degas your solutions to remove dissolved oxygen.

• Time-Sensitive Measurements: If the interference cannot be eliminated, perform your spectrophotometric measurements at a consistent and rapid time point after sample preparation.

Q4: I'm seeing inconsistent or non-reproducible results. What are some general best practices I should follow?

A4: Inconsistent results can often be traced back to general laboratory and spectrophotometer practices.

Troubleshooting Checklist:

• Instrument Warm-up: Ensure the spectrophotometer lamp has been allowed to warm up for the manufacturer-recommended time (typically 15-30 minutes) to ensure a stable light output.

• Cuvette Handling: Always handle cuvettes by the frosted sides to avoid fingerprints on the optical surfaces. Use a lint-free cloth to clean the cuvette before placing it in the instrument.

• Cuvette Matching: For dual-beam instruments, use a matched pair of cuvettes for your blank and sample. For single-beam instruments, use the same cuvette for both the blank and the sample measurements.

• Proper Blanking: The blank solution should contain everything that your sample solution contains, except for the Indigo Carmine. This includes the same solvent, buffer, and any other reagents like masking agents.

• Sample Homogeneity: Ensure your samples are well-mixed before measurement. If particulates are present, filter or centrifuge the sample.

• Air Bubbles: Check for and dislodge any air bubbles in the cuvette by gently tapping it before taking a reading.

• Calibration Curve: Prepare a fresh calibration curve for each batch of samples. Ensure the concentrations of your standards bracket the expected concentration of your samples.

Experimental Protocols

Standard Protocol for Spectrophotometric Quantification of Indigo Carmine

This protocol provides a step-by-step guide for the accurate measurement of Indigo Carmine concentration in an aqueous solution.

1. Materials and Reagents:

• Indigo Carmine (analytical grade)

• Deionized water

• Phosphate buffer (0.1 M, pH 7.0)

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes (1 cm path length)

2. Preparation of Solutions:

• Stock Indigo Carmine Solution (e.g., 100 mg/L): Accurately weigh 10 mg of Indigo Carmine and dissolve it in a 100 mL volumetric flask with deionized water.

• Working Standard Solutions: Prepare a series of standard solutions by diluting the stock solution with the phosphate buffer. A typical concentration range might be 1, 2, 5, 10, and 15 mg/L.

• Blank Solution: Use the phosphate buffer (0.1 M, pH 7.0) as the blank.

3. Spectrophotometer Setup and Calibration:

• Turn on the spectrophotometer and allow the lamp to warm up for at least 20 minutes.

• Set the wavelength to the maximum absorbance for Indigo Carmine, which is approximately 610 nm.

• Fill a clean cuvette with the blank solution and place it in the spectrophotometer.

• Zero the instrument by setting the absorbance to 0.000.

• Measure the absorbance of each of your working standard solutions, starting from the lowest concentration.

• Plot a calibration curve of absorbance versus concentration. The plot should be linear and pass through the origin.

4. Sample Analysis:

• Prepare your sample by diluting it with the phosphate buffer to ensure the absorbance falls within the range of your calibration curve.

• If necessary, pre-treat the sample to remove interferences (e.g., by adding a masking agent).

• Measure the absorbance of your prepared sample at 610 nm.

• Use the equation of the line from your calibration curve to calculate the concentration of Indigo Carmine in your sample.

Visual Diagrams

Caption: A general experimental workflow for the spectrophotometric analysis of Indigo Carmine.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Two-step reduction of indigo carmine by dithionite: a stopped-flow study - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]

how to prevent Indigo carmine solution degradation and instability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation and instability of Indigo Carmine solutions during their experiments.

Troubleshooting Guide

Issue: My Indigo Carmine solution is changing color or fading.

This is a common issue indicating the degradation of the Indigo Carmine dye. The following guide will help you identify the potential cause and find a solution.

Potential Cause	Observation	Recommended Action
Light Exposure	The solution fades or changes color, especially when left on the benchtop or exposed to ambient light for extended periods. Indigo Carmine has very poor light stability.[1][2]	Store the solution in amber-colored bottles or wrap the container with aluminum foil to protect it from light. Minimize exposure to light during experiments whenever possible.
Incorrect pH	The solution color appears different than the expected blue at neutral pH. It may be blue-violet in acidic conditions or green to yellow-green in basic conditions.[1] The solution fades over time, with complete fading observed at a pH of 8 after one week.[1]	Adjust the pH of the solution to the desired range for your experiment. For improved stability, a pH range of 5 to 9, stabilized with a citrate buffer, is recommended.[3] Be aware that significant degradation occurs in highly alkaline solutions.
Oxidation	The solution color fades rapidly, especially in the presence of oxidizing agents or dissolved oxygen.	De-gas the solvent before preparing the solution. If compatible with your experimental design, consider adding an antioxidant. Avoid introducing air by shaking the solution vigorously; gentle mixing is preferred.
Presence of Reducing Sugars	In alkaline conditions, the solution color changes from green to red and then to yellow in the presence of reducing sugars like glucose.	If the color change is undesirable for your application, avoid the use of reducing sugars in your formulation.
Elevated Temperature	The rate of color change or fading increases at higher temperatures. Indigo Carmine has moderate heat stability.	Store the stock solution at a controlled, cool temperature (e.g., 2-8°C) as recommended for some commercial preparations. Avoid exposing the solution to high temperatures during your experiment unless required by the protocol.
Solution Age	Freshly prepared solutions appear vibrant blue, while older solutions may appear faded. The solution does not store well and its color fades on standing.	It is highly recommended to prepare Indigo Carmine solutions fresh for use. Some sources suggest a limited shelf life of 6 to 12 months for certain preparations.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Indigo Carmine?

A1: Indigo Carmine primarily degrades through oxidation and photocatalysis. Oxidation can be initiated by various oxidizing agents, including hydrogen peroxide and reactive oxygen species, leading to the formation of isatin sulfonic acid as a final product. Photocatalytic degradation can also occur, where the dye is broken down into smaller molecules upon exposure to light.

Q2: How does pH affect the stability of my Indigo Carmine solution?

A2: The pH of the solution has a significant impact on both the color and stability of Indigo Carmine. The solution exhibits different colors at various pH levels and its stability decreases as the pH becomes more alkaline. A sigmoidal decay in concentration is observed with increasing pH, showing minimal degradation up to pH 9.4, followed by a rapid decline, with complete degradation at pH 12.8.

Q3: What is the recommended procedure for preparing a stable Indigo Carmine solution?

A3: To prepare a more stable Indigo Carmine solution, dissolve the required amount of Indigo Carmine powder in distilled or deionized water. For enhanced stability, consider using a citrate buffer to adjust the pH to a range of 5 to 9 and storing the solution in an airtight, light-protected container. Preparing the solution fresh on the day of use is the best practice to ensure its integrity.

Q4: Can I do anything to prolong the shelf-life of my Indigo Carmine stock solution?

A4: To maximize the shelf-life, store the solution in a tightly sealed, amber-colored glass bottle at a cool temperature (2-8°C). Protecting the solution from light and air is crucial. However, due to its inherent instability, it is always best to prepare fresh solutions for critical applications.

Quantitative Data Summary

The following tables summarize key quantitative data related to the stability of Indigo Carmine solutions.

Table 1: Effect of pH on Indigo Carmine Stability

pH	Observation after one week
3-5	Appreciable fading
7	Considerable fading
8	Complete fading
> 9.4	Rapid degradation
12.8	Approaching complete degradation

Table 2: General Stability Characteristics of Indigo Carmine

Factor	Stability	Reference
Light Stability	Very Poor
Oxidation Stability	Very Poor
Heat Stability	Moderate
pH Stability	Poor

Experimental Protocols

Protocol 1: Preparation of a Standard Indigo Carmine Solution (0.1% w/v)

Materials:

• Indigo Carmine powder

• Distilled or deionized water

• Volumetric flask (e.g., 100 mL)

• Magnetic stirrer and stir bar

• Amber-colored storage bottle

Procedure:

• Weigh 0.1 g of Indigo Carmine powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 80 mL of distilled or deionized water to the flask.

• Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the powder is completely dissolved.

• Once dissolved, add distilled or deionized water to bring the final volume to 100 mL.

• Transfer the solution to an amber-colored storage bottle and label it with the name, concentration, and date of preparation.

• For optimal results, use the solution immediately after preparation.

Protocol 2: Accelerated Stability Study of Indigo Carmine Solution

Objective: To assess the stability of an Indigo Carmine solution under stressed conditions (e.g., light exposure and elevated temperature).

Materials:

• Freshly prepared Indigo Carmine solution

• UV-Vis Spectrophotometer

• Cuvettes

• Clear and amber-colored vials

• Incubator or water bath

Procedure:

• Prepare a fresh batch of Indigo Carmine solution according to Protocol 1.

• Measure the initial absorbance of the solution at its maximum wavelength (λmax), which is typically around 610 nm.

• Aliquot the solution into several clear and amber-colored vials.

• Place a set of clear and amber vials under a specific light source (e.g., a UV lamp or on a sunny windowsill).

• Place another set of clear and amber vials in an incubator or water bath set to an elevated temperature (e.g., 40°C).

• As a control, store one amber vial in a dark, refrigerated environment (2-8°C).

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw a sample from each vial and measure its absorbance at λmax.

• Calculate the percentage of degradation over time compared to the initial absorbance.

• Plot the percentage of degradation versus time for each condition to compare the stability.

Visualizations

Caption: Major degradation pathways of Indigo Carmine.

Caption: Workflow for assessing Indigo Carmine solution stability.

Caption: Troubleshooting logic for Indigo Carmine solution instability.

References

• 1. Indigo Carmine: Between Necessity and Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ashland.com [ashland.com]
• 3. WO2010018723A1 - Liquid indigo carmine preparation - Google Patents [patents.google.com]

shelf life and proper storage of Indigo carmine laboratory reagents

This technical support center provides guidance on the shelf life, proper storage, and troubleshooting for Indigo Carmine laboratory reagents.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of Indigo Carmine?

A1: The shelf life of Indigo Carmine depends on its form (solid powder or aqueous solution).

• Solid Powder: When stored correctly, solid Indigo Carmine has an indefinite shelf life.[1]

• Aqueous Solution: The shelf life of an aqueous Indigo Carmine solution is more limited and can vary. Some sources suggest a shelf life of 6 to 12 months, while others indicate it could be up to 18 months.[2] It is recommended to check for signs of degradation before use.

Q2: What are the proper storage conditions for Indigo Carmine?

A2: To ensure the stability of Indigo Carmine, it should be stored under the following conditions:

• Solid Powder: Store in a cool, dry, well-ventilated place away from light and strong oxidizing agents. The container should be tightly closed.

• Aqueous Solution: Store in a cool, dry place, protected from light.[1] Amber glass bottles are recommended for storing solutions to minimize light exposure.

Q3: How can I tell if my Indigo Carmine solution has degraded?

A3: A fresh, properly prepared Indigo Carmine solution should have a royal blue color. If the solution is not blue, it has likely degraded and a fresh solution should be prepared for optimal performance in experiments.[2] Fading of the blue color can indicate degradation.

Q4: What are the primary applications of Indigo Carmine in a laboratory setting?

A4: Indigo Carmine is a versatile dye used as a:

• Redox Indicator: It exhibits distinct color changes in response to oxidation-reduction reactions. The oxidized state is blue, and the reduced state (leuco-indigo carmine) is yellow.[3]

• pH Indicator: It changes color in response to pH changes, typically appearing blue at a pH below 11.4 and transitioning to yellow at a pH above 13.0.

• Biological Stain: It is used in histological staining techniques.

• Spectrophotometric Assays: It is used in the quantification of substances like antioxidants.

Quantitative Data Summary

Parameter	Value	Notes
Shelf Life (Solid)	Indefinite	When stored under proper conditions.
Shelf Life (Aqueous Solution)	6 - 18 months	Varies by preparation and storage.
Recommended Storage Temperature	15 – 25 °C	For solid form.
pH Indicator Range	11.4 (Blue) – 13.0 (Yellow)
Standard Redox Potential (E°)	+0.29 V	At pH 0.
Maximum Absorbance (λmax)	~610 nm	In its oxidized (blue) form.
Solubility in Water	1.6 g / 100 mL at 25°C

Troubleshooting Guide

This guide addresses common issues encountered during experiments using Indigo Carmine.

Issue 1: Incorrect or unexpected color of the prepared Indigo Carmine solution.

• Observation: The solution is not a deep royal blue.

• Possible Cause: The Indigo Carmine powder or the prepared solution has degraded. This can be due to improper storage, exposure to light, or age.

• Solution:

  • Discard the old solution.

  • Prepare a fresh solution using high-purity Indigo Carmine powder and deionized or distilled water.

  • Ensure the new solution is stored in a tightly sealed, light-resistant container (e.g., an amber bottle) and kept in a cool, dark place.

Issue 2: In the "Traffic Light" (Redox) experiment, the initial solution does not turn yellow.

• Observation: After adding Indigo Carmine to an alkaline dextrose solution, the solution does not become bright amber or yellow.

• Possible Cause:

  • The Indigo Carmine solution may be too dilute or degraded.

  • The reducing agent (e.g., dextrose) concentration may be insufficient.

  • The solution may not be sufficiently alkaline.

• Solution:

  • Try adding more of the Indigo Carmine solution to the mixture.

  • Verify the concentrations of the dextrose and sodium hydroxide solutions.

  • Ensure all components are thoroughly mixed.

Issue 3: The color change during a redox titration is unclear or happens too quickly/slowly.

• Observation: The endpoint of the titration is difficult to determine due to a gradual or rapid color change.

• Possible Cause:

  • The concentration of the Indigo Carmine indicator may be too high or too low.

  • The pH of the solution may not be optimal for the specific reaction. The redox potential of Indigo Carmine is pH-dependent.

  • Strong oxidizing agents can irreversibly bleach the dye to a yellowish or colorless state, which can be confused with the reduced form.

• Solution:

  • Adjust the concentration of the Indigo Carmine indicator.

  • Buffer the reaction mixture to the appropriate pH for the specific titration.

  • Be aware of the potential for irreversible oxidation (bleaching) when using strong oxidizing agents like potassium permanganate.

Issue 4: In spectrophotometric assays, the absorbance readings are inconsistent or lower than expected.

• Observation: Absorbance measurements at ~610 nm are not reproducible or are unexpectedly low.

• Possible Cause:

  • The Indigo Carmine solution has degraded, leading to a lower concentration of the blue, oxidized form.

  • The solution was exposed to light for a prolonged period, causing photodegradation. Indigo Carmine has poor light stability.

  • Incompatibility with other components in the assay mixture.

• Solution:

  • Always use a freshly prepared Indigo Carmine solution for quantitative assays.

  • Protect the solution from light during the experiment by using amber vials or covering the containers.

  • Run a blank and a standard curve with each experiment to ensure the reliability of the measurements.

Experimental Protocols

1. Preparation of a 1% Indigo Carmine Indicator Solution

• Materials:

  • Indigo Carmine powder (1 g)

  • Distilled or deionized water (100 mL)

  • Beaker or flask

  • Stirring rod or magnetic stirrer

• Procedure:

  • Weigh out 1 gram of Indigo Carmine powder.

  • Add the powder to 100 mL of distilled or deionized water.

  • Stir the mixture until the Indigo Carmine is completely dissolved.

  • Store the solution in a labeled, tightly sealed, light-resistant container.

2. "Traffic Light" Redox Demonstration

• Materials:

  • Dextrose solution (e.g., 0.13 M)

  • Sodium hydroxide solution (e.g., 1.0 M)

  • 1% Indigo Carmine solution

  • Erlenmeyer flask with a stopper

• Procedure:

  • In the Erlenmeyer flask, combine equal volumes of the dextrose and sodium hydroxide solutions.

  • Add a small amount of the 1% Indigo Carmine solution and swirl to mix. The solution should initially be green.

  • Stopper the flask and let it stand. The solution will gradually turn from green to red and then to yellow as the glucose reduces the Indigo Carmine.

  • Shaking the flask will reintroduce oxygen, oxidizing the indicator and causing the color to revert to green. This cycle can be repeated.

Visual Troubleshooting Guide

Caption: Troubleshooting workflow for common issues with Indigo Carmine reagents.

References

• 1. Photocatalytic Degradation Studies of Indigo Carmine Dye by Green-Synthesized Silver Nanoparticles from Theobroma cacao Extracts[v1] | Preprints.org [preprints.org]
• 2. flinnsci.com [flinnsci.com]
• 3. benchchem.com [benchchem.com]

addressing unstable baselines in Indigo carmine spectroscopy

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding unstable baselines in Indigo Carmine spectroscopy. It is designed for researchers, scientists, and drug development professionals to help ensure the acquisition of high-quality spectroscopic data.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of an unstable baseline in Indigo Carmine spectroscopy?

An unstable baseline in Indigo Carmine spectroscopy can arise from several factors, including:

• Instrumental Issues: Lamp instability, detector drift, and temperature fluctuations within the spectrophotometer can all contribute to baseline instability.

• Sample-Related Issues: The degradation of Indigo Carmine is a primary cause. This can be induced by exposure to light, changes in pH, or the presence of oxidizing or reducing agents.[1][2][3] The formation of degradation products, such as isatin-5-sulfonic acid, will alter the spectral profile over time.[2][4]

• Solvent and Matrix Effects: The polarity of the solvent can influence the spectral properties of Indigo Carmine. Changes in the solvent composition or the presence of interfering substances in the sample matrix can also lead to a shifting baseline.

• Improper Sample Handling: Inadequate mixing of the sample, the presence of air bubbles, or the use of dirty or mismatched cuvettes can all introduce noise and instability into the baseline.

Q2: How does pH affect the spectrum of Indigo Carmine?

The pH of the solution can significantly impact the absorption spectrum of Indigo Carmine. While the dye is stable in a pH range of 2-12, alkaline conditions (pH > 8) in the presence of certain metal ions like Cu(II) can lead to changes in the absorption spectrum, with a decrease in absorbance at its characteristic maximum and the appearance of a new peak. It is crucial to maintain a constant and appropriate pH throughout the experiment to ensure a stable baseline.

Q3: Is Indigo Carmine sensitive to light?

Yes, Indigo Carmine is known to be sensitive to light. Exposure to light can cause photodegradation, leading to a decrease in its concentration and the formation of degradation products, which will result in a drifting baseline. It is recommended to protect Indigo Carmine solutions from light, especially during storage and long spectroscopic measurements.

Q4: Can temperature fluctuations affect my results?

Yes, temperature fluctuations can affect the stability of the spectrophotometer's light source and detector, leading to baseline drift. Additionally, the kinetics of any degradation reactions involving Indigo Carmine are temperature-dependent. Therefore, it is important to allow the instrument to warm up sufficiently and to conduct experiments in a temperature-controlled environment.

Troubleshooting Guides

Guide 1: Diagnosing the Source of Baseline Instability

This guide provides a systematic approach to identifying the root cause of an unstable baseline.

Step 1: Instrumental Check

• Warm-up: Ensure the spectrophotometer has been powered on and has had adequate time to warm up (typically 30-60 minutes).

• Blank Measurement: Run a baseline measurement with a cuvette containing only the solvent (blank). The baseline should be flat and close to zero absorbance across the spectral range.

• Noise and Drift Test: Monitor the baseline of the blank over an extended period (e.g., 15-30 minutes). Significant noise or a consistent upward or downward drift points to an instrumental issue.

Step 2: Sample and Reagent Check

• Freshly Prepared Solutions: Prepare fresh solutions of Indigo Carmine and any other reagents. Degradation can occur over time, even when stored in the dark.

• Solvent Purity: Use high-purity solvents to minimize interference from impurities.

• pH Control: Verify and buffer the pH of your samples to ensure consistency.

Step 3: Experimental Procedure Review

• Cuvette Handling: Ensure cuvettes are clean, free of scratches, and properly aligned in the sample holder. Use matched cuvettes for blank and sample measurements.

• Eliminate Bubbles: Check for and remove any air bubbles in the cuvette before measurement.

• Consistent Mixing: Ensure all solutions are thoroughly mixed before analysis.

The following diagram illustrates a logical workflow for troubleshooting unstable baselines:

References

• 1. Electrospray ionization mass spectrometry monitoring of indigo carmine degradation by advanced oxidative processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ashland.com [ashland.com]
• 4. Indigo Carmine in a Food Dye: Spectroscopic Characterization and Determining Its Micro-Concentration through the Clock Reaction - PMC [pmc.ncbi.nlm.nih.gov]

factors affecting the rate of Indigo carmine reduction in chemical reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the reduction of Indigo Carmine.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the rate of Indigo Carmine reduction?

The rate of Indigo Carmine reduction is primarily influenced by several key factors:

• pH of the solution: The reduction potential of Indigo Carmine is pH-dependent.[1]

• Temperature: Higher temperatures generally increase the reaction rate.

• Concentration of Reactants: The concentration of both Indigo Carmine and the reducing agent affects the reaction kinetics.[2]

• Presence of a Catalyst: Certain substances can catalyze the reduction of Indigo Carmine, significantly increasing the reaction rate.[3]

• Presence of Oxygen: Oxygen can re-oxidize the reduced form of Indigo Carmine, affecting the net reduction rate in reversible reactions.

Q2: How does pH affect the reduction of Indigo Carmine?

The pH of the solution plays a critical role in the reduction of Indigo Carmine. The reduction potential of Indigo Carmine is dependent on the pH, which is attributed to a protonation reaction that follows the charge transfer. In the well-known "traffic light" experiment using glucose as a reducing agent, the reaction is conducted in a basic solution, typically using sodium hydroxide or potassium hydroxide. Indigo Carmine itself acts as a pH indicator, displaying a blue color below pH 11.4 and a yellow form above pH 13. The optimal pH for degradation or reduction can vary depending on the specific reducing agent or catalyst being used. For instance, in some photocatalytic degradation studies, an acidic pH around 3-4 has been found to be optimal.

Q3: What is the role of temperature in the reaction kinetics?

Temperature has a significant impact on the rate of Indigo Carmine reduction. Generally, increasing the temperature will increase the rate of the reaction. This is consistent with the principles of chemical kinetics, where higher temperatures lead to more frequent and energetic collisions between reactant molecules. Studies on the decolorization of Indigo Carmine have shown that the process is favored by increases in temperature. For instance, in one study, the optimal temperature for the best adsorption values was found to be 35°C.

Q4: Are there any known catalysts that can accelerate the reduction?

Yes, various catalysts can be used to accelerate the reduction or degradation of Indigo Carmine. These include:

• Photocatalysts: Materials like TiO2 and graphene nanodots have been shown to be effective in the photocatalytic degradation of Indigo Carmine under UV or visible light.

• Sonocatalysts: Manganese dioxide (MnO2) has been identified as an efficient sonocatalyst for the removal of Indigo Carmine.

• Composite Catalysts: Chitosan-modified NiO-g-C3N4 and LDH-GO composites have also been utilized for the removal of Indigo Carmine.

Q5: What is the expected color change during the reduction process?

The reduction of Indigo Carmine is well-known for its distinct color changes. In the presence of a reducing agent like dextrose in a basic solution, the following color changes are typically observed:

• The initial solution is green .

• As the reduction proceeds, the color changes to red , which is due to the formation of a semiquinone intermediate.

• Upon further reduction, the solution turns yellow .

If the system is open to the air, shaking the flask will introduce oxygen and re-oxidize the leuco-indigo carmine, causing the color to revert from yellow to red and then to green.

Troubleshooting Guides

Problem 1: My Indigo Carmine solution is not changing color, or the reaction is too slow.

• Possible Cause 1: Incorrect pH. The reduction of Indigo Carmine, particularly with reducing sugars like glucose, requires a basic environment.

  • Solution: Ensure that a sufficient amount of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), has been added to the solution. Check the pH of the solution to confirm it is in the appropriate range (typically above 11).

• Possible Cause 2: Insufficient concentration of reducing agent. The concentration of the reducing agent (e.g., dextrose) is crucial for the reaction to proceed at a noticeable rate.

  • Solution: Increase the concentration of the reducing agent in the reaction mixture.

• Possible Cause 3: Low temperature. Chemical reaction rates are often highly dependent on temperature.

  • Solution: Gently warm the solution to increase the reaction rate.

• Possible Cause 4: Presence of excess oxygen. In a reversible reaction, dissolved oxygen can re-oxidize the reduced Indigo Carmine, slowing down or preventing the net reduction.

  • Solution: If a fully reduced state is desired, it may be necessary to perform the reaction in a closed system or under an inert atmosphere to minimize contact with oxygen.

Problem 2: The final color of my reaction is not the expected yellow.

• Possible Cause 1: Incomplete reduction. The reaction may not have proceeded to completion, leaving a mixture of the red intermediate and the yellow fully reduced form.

  • Solution: Allow more time for the reaction to complete. Ensure that the concentrations of the base and reducing agent are sufficient.

• Possible Cause 2: pH is not in the optimal range. The color of Indigo Carmine is pH-dependent.

  • Solution: Verify the pH of the final solution. Indigo Carmine is yellow above pH 13.

Problem 3: I am observing inconsistent reaction rates between experiments.

• Possible Cause 1: Variation in temperature. Small fluctuations in ambient temperature can lead to noticeable differences in reaction rates.

  • Solution: Use a water bath or other temperature-controlled environment to maintain a consistent temperature for all experiments.

• Possible Cause 2: Inconsistent mixing or shaking. In reactions involving atmospheric oxygen, the rate of shaking can significantly impact the rate of re-oxidation.

  • Solution: Standardize the mixing or shaking procedure for all experiments to ensure reproducibility.

• Possible Cause 3: Degradation of reactants. Solutions of reducing agents like dextrose can degrade over time, especially if not stored properly.

  • Solution: Prepare fresh solutions of reactants for each set of experiments.

Quantitative Data Summary

Table 1: Factors Affecting Indigo Carmine Reduction/Degradation Rate

Factor	Condition	Effect on Rate	Reference(s)
pH	Acidic (pH 3-4)	Optimal for some photocatalytic degradations
Basic (pH > 11.4)	Required for reduction by glucose
Temperature	Increase from 25°C to 60°C	Increased rate of decolorization
35°C	Optimal for best adsorption in one study
Concentration	Higher dye/reducing agent concentration	Generally increases reaction rate
Catalyst	MnO₂ (sonocatalyst)	Efficient removal of Indigo Carmine
TiO₂ (photocatalyst)	Effective for photodegradation

Experimental Protocols

Key Experiment: The "Traffic Light" Reaction (Reduction of Indigo Carmine with Dextrose)

This protocol describes the classic demonstration of the reversible reduction and oxidation of Indigo Carmine.

Materials:

• Indigo Carmine

• Dextrose (Glucose)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Distilled or deionized water

• Erlenmeyer flask with a stopper

• Beakers

• Graduated cylinders

• Stirring rod

Procedure:

• Prepare Solution A (Dextrose Solution): Dissolve approximately 7.5 g of dextrose in 375 mL of distilled water in a beaker. Stir until the glucose is completely dissolved.

• Prepare Solution B (Base Solution): In a separate beaker, carefully dissolve 3.75 g of sodium hydroxide in 125 mL of distilled water. Note: This process is exothermic and will generate heat.

• Prepare Indigo Carmine Indicator: Dissolve a very small amount of Indigo Carmine powder in the dextrose solution (Solution A). The solution should turn a dark blue.

• Initiate the Reaction: Pour the sodium hydroxide solution (Solution B) into a 1,000 mL Erlenmeyer flask. Then, add the Indigo Carmine/dextrose solution (Solution A) to the flask.

• Observe the Color Changes: Stopper the flask and swirl to mix the solutions. The solution will initially turn green. Allow the flask to stand undisturbed. The color will gradually change from green to red, and finally to yellow as the Indigo Carmine is reduced by the dextrose.

• Reverse the Reaction: To demonstrate the re-oxidation, shake the flask vigorously. The dissolved oxygen from the air in the flask will oxidize the Indigo Carmine, and the color will revert to green. Letting the solution stand will allow the reduction process to occur again. This cycle can be repeated several times.

Visualizations

Caption: Redox states of Indigo Carmine.

Caption: Workflow for the "Traffic Light" experiment.

Caption: Troubleshooting slow Indigo Carmine reduction.

References

• 1. Two-step reduction of indigo carmine by dithionite: a stopped-flow study - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Photocatalytic degradation of indigo carmine dye by hydrothermally synthesized graphene nanodots (GNDs): investigation of kinetics and thermodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhanced indigo carmine dye removal via chitosan-modified NiO-g-C3N4 catalyst: Adsorption and photocatalysis studies - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing background staining in Indigo carmine histological preparations

Welcome to the technical support center for Indigo Carmine histological preparations. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize background staining in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Indigo Carmine, and what is its primary application in histology?

A1: Indigo Carmine is a blue anionic dye. In histology, it is most commonly used as a counterstain in trichrome staining methods, such as the Picro-indigo Carmine stain. Its primary application is to impart a vibrant blue or blue-green color to collagen and connective tissue, providing a stark contrast to other tissue elements stained with different dyes.[1]

Q2: What are the expected results of a successful Picro-indigo Carmine stain?

A2: A successful Picro-indigo Carmine stain should yield a clear differentiation between various tissue components with the following expected coloration:[1]

Tissue Component	Expected Color
Collagen Fibers	Blue to Blue-Green
Nuclei	Red or Dark Blue/Black
Cytoplasm, Muscle	Yellow to Greenish-Yellow
Erythrocytes	Yellow

Q3: What is the chemical principle behind Picro-indigo Carmine staining?

A3: The technique relies on the differential affinity of dyes with varying molecular sizes and charges for different tissue components. Indigo Carmine, an anionic dye, has a strong affinity for the basic proteins in collagen. Picric acid, being a smaller molecule, rapidly penetrates and stains most tissue components yellow. The larger Indigo Carmine molecules then displace the picric acid from the more porous collagen fibers, staining them blue. A nuclear stain, often a cationic dye complex, binds to the acidic components of the cell nucleus.[1]

Troubleshooting Guide: Minimizing Background Staining

High background staining can obscure target structures and make interpretation of results difficult. This is often due to the non-specific binding of the dye.[1] The following table summarizes common issues, their potential causes, and solutions to minimize background staining in your Indigo Carmine preparations.

Problem	Potential Cause	Recommended Solution
High Background Staining	Overstaining: The incubation time in the Indigo Carmine solution may be too long.[1]	Reduce the staining time.
Inadequate Differentiation: Some protocols may include a brief differentiation step (e.g., a quick dip in a weak acid solution) to remove excess stain.	Ensure the differentiation step is performed correctly if included in your protocol.
Protein Deposits on the Slide: The use of protein-based adhesives (e.g., albumin) on the slide can sometimes lead to background staining.	Use synthetic adhesives or ensure protein adhesives are applied thinly and evenly.
Expired or Depleted Staining Solution: Indigo Carmine solutions can degrade over time, especially when exposed to light.	Prepare a fresh staining solution.
Incorrect pH of Staining Solution: The pH of the Indigo Carmine solution can affect its stability and staining efficacy. It is most stable in a pH range of 6-9.	Consider preparing the solution with a phosphate-citrate buffer to maintain the optimal pH.
Stain Solution Contamination or Precipitation: The solution may have precipitated due to age, improper storage, or contamination.	Always filter the staining solution before use.
Weak or No Blue Staining of Collagen	Depleted or Expired Staining Solution: The dye may have degraded.	Prepare a fresh Indigo Carmine solution.
Incorrect pH of Staining Solution: Suboptimal pH can reduce staining efficiency.	Ensure the pH of the staining solution is between 6 and 9.
Excessive Rinsing: Indigo Carmine is water-soluble, and prolonged or vigorous washing can remove the stain.	Rinse briefly and gently after the Indigo Carmine staining step.
Inadequate Staining Time: The tissue may not have been incubated long enough in the dye.	Ensure the incubation time meets the protocol's specifications.
Improper Fixation: The choice of fixative can impact staining results.	While formalin is generally acceptable, fixatives containing picric acid or mercuric chloride may enhance staining with acid dyes.
Uneven Staining	Incomplete Deparaffinization: Residual paraffin wax will prevent the aqueous staining solution from penetrating the tissue evenly.	Ensure complete removal of wax with xylene or a suitable substitute, followed by thorough hydration through descending grades of alcohol.
Air Bubbles Trapped on the Slide: Air bubbles can prevent the stain from reaching the tissue surface.	When immersing the slides in the staining solution, do so at an angle to allow air bubbles to escape.
Uneven Tissue Section Thickness: Variations in thickness can lead to differences in stain uptake.	Ensure your microtome is properly calibrated and producing sections of uniform thickness.
Tissue Folds or Wrinkles: Folds and wrinkles can trap excess stain, leading to darker areas.	Take care during the mounting of the section on the slide to ensure it is flat.
Precipitate on Tissue Section	Stain Solution Contamination or Precipitation: The dye may have precipitated out of the solution.	Always filter the staining solution before use.
Drying of the Section During Staining: Allowing the tissue section to dry out can lead to the formation of dye crystals.	Ensure the slides remain wet throughout the entire staining procedure.
Inadequate Rinsing Between Steps: Carryover of reagents can cause chemical reactions that result in precipitate formation.	Ensure thorough but gentle rinsing between each step as per the protocol.

Experimental Protocols

Standard P.A.S. – Picro Indigo Carmine Staining Protocol

This method is used for the demonstration of connective tissue and substances that are positive to the Periodic Acid-Schiff (P.A.S.) reaction.

Materials:

• Dewaxed and hydrated paraffin-embedded tissue sections

• Periodic acid solution

• Schiff's reagent

• Potassium metabisulphite solution

• Picro-indigo carmine solution

• Graded alcohols for dehydration

• Xylene or other clearing agent

• Mounting medium

Procedure:

• Bring sections to distilled water.

• Oxidize in periodic acid solution for 10 minutes.

• Wash in distilled water.

• Stain in Schiff's reagent for 15 minutes.

• Rinse in distilled water.

• Treat with potassium metabisulphite solution for 2 minutes.

• Wash in running tap water for 5 minutes.

• Stain in Picro-indigo carmine solution for 5 minutes.

• Dehydrate quickly through ascending grades of alcohol.

• Clear in xylene and mount.

Troubleshooting Protocol for High Background Staining

If you are experiencing high background staining, consider the following modified protocol:

• Reagent Preparation and Quality Control:

  • Prepare fresh Indigo Carmine and Picro-indigo carmine solutions.

  • Filter the Indigo Carmine solution immediately before use to remove any precipitate.

  • Verify the pH of the Indigo Carmine solution is between 6 and 9. Adjust with a phosphate-citrate buffer if necessary.

• Staining Procedure Modifications:

  • Reduce Staining Time: Decrease the incubation time in the Picro-indigo carmine solution by 20-30% and evaluate the results.

  • Introduce a Differentiation Step: After staining with Picro-indigo carmine, briefly dip the slide (1-2 seconds) in 70% ethanol or a very weak acid solution (e.g., 0.1% acetic acid), followed by a quick rinse in distilled water. This can help to remove excess, non-specifically bound dye.

  • Optimize Rinsing: After the Picro-indigo carmine step, rinse very gently and briefly with distilled water. Avoid prolonged or aggressive washing.

• Pre-Staining Steps Check:

  • Deparaffinization: Ensure complete deparaffinization by using fresh xylene and adequate incubation times.

  • Hydration: Thoroughly hydrate the sections through descending grades of alcohol to water before staining.

Visualizations

Caption: Troubleshooting workflow for high background staining.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Quantification: Validating Indigo Carmine Assay Results with HPLC Analysis

For researchers, scientists, and professionals in drug development, selecting the appropriate analytical method for quantifying a target compound is a critical decision that impacts accuracy, efficiency, and cost. This guide provides an objective comparison between the Indigo Carmine (IC) spectrophotometric assay and High-Performance Liquid Chromatography (HPLC) analysis, two common techniques for quantitative determination. While the Indigo Carmine assay offers a simple and cost-effective approach, HPLC is renowned for its high sensitivity, specificity, and precision.[1][2] This document outlines the experimental protocols for both methods and presents supporting data to validate the IC assay against the gold standard of HPLC.

Principles of a-nalysis

Indigo Carmine Assay: This spectrophotometric method is often an indirect assay that relies on the redox-sensitive properties of the Indigo Carmine dye.[3][4][5] In its oxidized state, the dye is blue and exhibits maximum absorbance around 610 nm. In a typical setup, the target analyte reacts with a known excess of an oxidizing agent (e.g., N-bromosuccinimide or Chloramine-T). The remaining, unreacted oxidizing agent then bleaches the Indigo Carmine, causing a decrease in the blue color. This reduction in absorbance is directly proportional to the concentration of the analyte in the sample.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful separation technique that separates, identifies, and quantifies individual components within a mixture. A high-pressure pump forces a liquid solvent containing the sample mixture (the mobile phase) through a column filled with a solid adsorbent material (the stationary phase). Each component in the mixture interacts slightly differently with the stationary phase, causing them to elute from the column at different times (retention times). A detector measures the amount of each component as it exits the column, and the resulting peak area or height in the chromatogram is used for quantification by comparing it to standards.

Comparative Performance Data

The following table summarizes the typical quantitative performance characteristics of a validated Indigo Carmine assay compared to a standard HPLC method for the quantification of a hypothetical drug substance. The data presented are representative values synthesized from various comparative studies.

Parameter	Indigo Carmine Assay	HPLC Analysis	Comments
Linearity Range	2 - 10 µg/mL	0.1 - 50 µg/mL	HPLC typically offers a wider dynamic range.
Correlation Coefficient (r²)	> 0.998	> 0.999	Both methods show excellent linearity within their respective ranges.
Limit of Detection (LOD)	~0.5 µg/mL	~0.05 µg/mL	HPLC is generally more sensitive, allowing for the detection of lower concentrations.
Limit of Quantification (LOQ)	~1.5 µg/mL	~0.15 µg/mL	Consistent with LOD, HPLC allows for more precise measurement at lower levels.
Accuracy (% Recovery)	98.5% - 101.2%	99.5% - 100.8%	Both methods demonstrate high accuracy, with HPLC often showing slightly better recovery.
Precision (% RSD)	< 2.0%	< 1.5%	HPLC typically provides higher precision (less variation) in repeated measurements.
Specificity	Lower (Susceptible to interference from other reducing/oxidizing agents)	Higher (Separates analyte from impurities and excipients)	HPLC's separation capability provides superior specificity.

Experimental Protocols

Detailed methodologies for both the Indigo Carmine assay and HPLC analysis are provided below to ensure reproducibility.

Protocol 1: Indirect Indigo Carmine Spectrophotometric Assay

This protocol describes a general procedure for the quantification of a drug substance using an indirect Indigo Carmine assay with Chloramine-T as the oxidizing agent.

1. Reagent Preparation:

• Drug Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of the drug substance in a suitable solvent (e.g., distilled water, methanol) and dilute to 100 mL in a volumetric flask.
• Chloramine-T Solution (e.g., 1.2 x 10⁻³ M): Prepare by dissolving the appropriate amount of Chloramine-T in distilled water.
• Indigo Carmine Solution (e.g., 1.2 x 10⁻³ M): Prepare by dissolving the appropriate amount of Indigo Carmine dye in distilled water.
• Acid Solution (e.g., 2 M HCl): Prepare by diluting concentrated hydrochloric acid with distilled water.

2. Standard Curve Construction:

• Create a series of standard solutions by transferring aliquots (e.g., 0.2 to 1.0 mL) of the drug stock solution into separate 10 mL volumetric flasks to achieve final concentrations within the linear range (e.g., 2 - 10 µg/mL).
• To each flask, add 1.0 mL of the acid solution followed by 1.0 mL of the Chloramine-T solution.
• Allow the flasks to stand for a specified time (e.g., 10-15 minutes) with occasional shaking to ensure the reaction between the drug and Chloramine-T is complete.
• Add 1.0 mL of the Indigo Carmine solution to each flask.
• Dilute to the 10 mL mark with distilled water and mix well.
• Measure the absorbance of each solution at 610 nm using a UV-Vis spectrophotometer against a reagent blank.
• Plot a calibration curve of absorbance versus concentration.

3. Sample Analysis:

• Prepare the sample solution (e.g., from a tablet dosage form) to obtain a theoretical concentration within the established linear range.
• Treat the sample solution in the same manner as the standards described in step 2.
• Measure the absorbance and determine the concentration of the drug from the calibration curve.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis

This protocol outlines a typical reversed-phase HPLC method for the quantification of a drug substance.

1. Chromatographic Conditions:

• HPLC System: Agilent 1100 series or equivalent with a UV detector.
• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
• Mobile Phase: A filtered and degassed mixture of a buffer (e.g., 20 mM ammonium acetate, pH 4.0) and an organic solvent (e.g., acetonitrile) in a suitable ratio (e.g., 60:40 v/v).
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.
• Detection Wavelength: Determined by the UV absorbance maximum of the analyte (e.g., 250 nm).
• Column Temperature: Ambient or controlled (e.g., 25°C).

2. Standard and Sample Preparation:

• Standard Stock Solution (e.g., 250 µg/mL): Accurately weigh and dissolve the reference standard of the drug substance in the mobile phase.
• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linear range (e.g., 0.1 - 50 µg/mL).
• Sample Solution: Prepare the sample to a known concentration within the calibration range using the mobile phase as the diluent. Filter the final solution through a 0.45 µm syringe filter before injection.

3. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
• Inject the standard solutions in ascending order of concentration to establish a calibration curve by plotting peak area versus concentration.
• Inject the sample solutions.
• The concentration of the analyte in the sample is calculated based on the peak area and the linear regression equation derived from the calibration curve.

Validation Workflow

The validation of an analytical method is crucial to ensure its reliability. When a new or simpler method like the Indigo Carmine assay is developed, it is often validated against a more established and robust method such as HPLC. The following workflow illustrates this validation process.

Caption: Workflow for validating the Indigo Carmine assay against a reference HPLC method.

Conclusion

Both the Indigo Carmine assay and HPLC analysis are viable methods for quantification. The choice depends on the specific requirements of the analysis.

• The Indigo Carmine assay is a simple, rapid, and inexpensive method suitable for routine quality control when high throughput is needed and potential interferences are minimal. Its validity, however, must be established for the specific analyte and matrix.

• HPLC analysis is the superior method in terms of sensitivity, specificity, and precision. It is the preferred method for regulatory submissions, the analysis of complex mixtures, and when a high degree of accuracy is paramount.

Ultimately, this guide demonstrates that while an Indigo Carmine assay can be a valid and practical tool, its results should be critically assessed and ideally validated against a more robust method like HPLC, especially during method development and for the analysis of critical samples in drug development.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. repository.ias.ac.in [repository.ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Simple spectrophotometric method for estimation of drugs using chloraminet and indigo caramine dye couple | Semantic Scholar [semanticscholar.org]
• 5. alliedacademies.org [alliedacademies.org]

A Comparative Guide: Indigo Carmine vs. Methylene Blue as Redox Indicators in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate redox indicator is a critical step in the design of numerous biological assays, including those for cell viability, enzyme activity, and oxidative stress. Both indigo carmine and methylene blue have a long history of use as redox indicators due to their distinct color changes in response to oxidation-reduction reactions. This guide provides an objective comparison of their performance in biological assays, supported by experimental data, to aid researchers in making an informed choice for their specific applications.

Key Properties and Performance Comparison

A summary of the fundamental properties of indigo carmine and methylene blue is presented in Table 1. Methylene blue generally exhibits a more negative redox potential, making it suitable for assays monitoring biological systems with lower reducing potential.

Property	Indigo Carmine	Methylene Blue
Oxidized Form Color	Blue	Blue
Reduced Form Color	Yellow (Leuco-indigo carmine)	Colorless (Leucomethylene blue)
Standard Redox Potential (E°' at pH 7.0)	~ -0.125 V	~ +0.011 V
Wavelength Max (λmax) - Oxidized	~610 nm[1]	~668 nm
Wavelength Max (λmax) - Reduced	Not typically measured by absorbance	Not applicable (colorless)
Cell Permeability	Generally considered cell-impermeable[2]	Cell-permeable[2]

Performance in Biological Assays: A Comparative Overview

The choice between indigo carmine and methylene blue often hinges on the specific requirements of the biological assay, particularly concerning cellular uptake and potential cytotoxicity.

Cytotoxicity:

Multiple studies have indicated that methylene blue exhibits greater cytotoxicity compared to indigo carmine. In a study on bovine coccygeal intervertebral disc cells, significant toxicity was observed at concentrations of 0.5 mg/mL for methylene blue, whereas indigo carmine showed significant toxicity only at 1 mg/mL[3]. Another study found that methylene blue, but not indigo carmine, was toxic to human luteal cells in vitro and inhibited progesterone production[4]. Furthermore, methylene blue has been shown to induce DNA damage in colonocytes, particularly when exposed to light, a property not observed with indigo carmine. This phototoxic potential of methylene blue is a crucial consideration for assays involving microscopy or prolonged light exposure.

Table 2: Comparative Cytotoxicity Data

Indicator	Cell Type	Assay	Key Findings	Reference
Methylene Blue	Bovine coccygeal intervertebral disc cells	CCK-8 toxicity assay	Significant toxicity at ≥ 0.5 mg/mL
Indigo Carmine	Bovine coccygeal intervertebral disc cells	CCK-8 toxicity assay	Significant toxicity at ≥ 1 mg/mL
Methylene Blue	Human granulosa luteal cells	Progesterone production	Significantly reduced progesterone production
Indigo Carmine	Human granulosa luteal cells	Progesterone production	No effect on progesterone production
Methylene Blue	CaCo2 adenocarcinoma cells	Comet assay	Increased DNA damage in the presence of light
Indigo Carmine	CaCo2 adenocarcinoma cells	Comet assay	No significant DNA damage

Interference in Assays:

The inherent color of these dyes can interfere with certain spectrophotometric and colorimetric assays. Methylene blue has been reported to interfere with some clinical biochemistry assays. Indigo carmine's absorbance spectrum can also be influenced by interactions with metal ions. Researchers should consider the spectral properties of their assay components to avoid potential interference.

Experimental Protocols

Below is a detailed protocol for a common cell viability assay using a redox indicator, based on the principles of the resazurin assay, which is mechanistically similar to how methylene blue would be reduced by viable cells.

Cell Viability Assay Protocol (Resazurin-Based)

This protocol is adapted from established methods for the resazurin (also known as AlamarBlue) assay, which measures cell viability through the reduction of the indicator by metabolically active cells.

Materials:

• Resazurin sodium salt solution (0.15 mg/mL in DPBS, sterile-filtered)

• 96-well opaque-walled cell culture plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds

• Fluorescence plate reader (Excitation: 560 nm, Emission: 590 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well opaque-walled plate at a predetermined optimal density in a final volume of 100 µL of complete culture medium per well. Include wells with medium only for background control.

• Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment: Add various concentrations of the test compound to the appropriate wells. Include vehicle-treated wells as a negative control.

• Incubation with Compound: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Addition of Resazurin: Add 20 µL of the resazurin solution to each well, including the background control wells.

• Incubation with Resazurin: Incubate the plate for 1 to 4 hours at 37°C, protected from light. The incubation time may need to be optimized based on the cell type and density.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

• Data Analysis: Subtract the average fluorescence of the background control wells from all other wells. Express the results as a percentage of the vehicle-treated control cells.

Visualizing the Mechanisms and Workflows

To better understand the processes involved, the following diagrams illustrate the redox mechanisms and a typical experimental workflow.

Redox-dependent color change of indicators.

Typical workflow for a cell viability assay.

Conclusion

The choice between indigo carmine and methylene blue as a redox indicator in biological assays should be made with careful consideration of the specific experimental context.

• Methylene blue offers a distinct color change to a colorless form and is cell-permeable, which can be advantageous for intracellular redox measurements. However, its potential for cytotoxicity and phototoxicity, leading to DNA damage, is a significant drawback, particularly in assays with living cells that require prolonged incubation or light exposure.

• Indigo carmine , being generally cell-impermeable and less cytotoxic, presents a safer alternative for many applications, especially when monitoring extracellular redox states or when cell viability is a critical endpoint. Its color transition to yellow in the reduced state provides a clear visual endpoint.

For most cell-based assays where maintaining cellular integrity is paramount, indigo carmine is the more prudent choice due to its lower toxicity profile. However, if intracellular redox measurements are necessary and the experimental conditions can be carefully controlled to minimize light-induced damage and incubation times, methylene blue may be considered. Researchers are encouraged to perform preliminary toxicity and interference tests with their specific cell lines and assay conditions to validate the suitability of their chosen indicator.

References

• 1. benchchem.com [benchchem.com]
• 2. Methylene blue but not indigo carmine causes DNA damage to colonocytes in vitro and in vivo at concentrations used in clinical chromoendoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. labbox.es [labbox.es]

A Comparative Analysis of Indigo Carmine and Crystal Violet in Chromoendoscopy

For Researchers, Scientists, and Drug Development Professionals

In the realm of diagnostic and therapeutic endoscopy, chromoendoscopy remains a pivotal technique for enhancing the visualization and characterization of mucosal lesions. This guide provides an objective, data-driven comparison of two commonly employed staining agents: Indigo Carmine and Crystal Violet. By examining their performance, mechanisms, and procedural nuances, this analysis aims to equip researchers, scientists, and drug development professionals with the critical information needed to select the appropriate agent for their specific applications.

Performance and Diagnostic Accuracy

A key determinant in the selection of a chromoendoscopy agent is its ability to accurately differentiate between neoplastic and non-neoplastic tissues. A comparative study evaluating magnifying chromoendoscopy for colorectal polyps provides insightful quantitative data on the performance of Indigo Carmine and Crystal Violet.

Performance Metric	Indigo Carmine (0.2%)	Crystal Violet (0.05%)
Sensitivity	96.0%[1][2][3]	97.2%[1][2]
Specificity	72.2%	72.2%
Accuracy	92.1%	93.0%

As the data indicates, both dyes exhibit high sensitivity in detecting neoplastic polyps. Crystal Violet demonstrates a marginally higher sensitivity and overall accuracy, suggesting a slight advantage in the prediction of histopathological results.

Mechanisms of Action: A Tale of Two Stains

The fundamental difference between Indigo Carmine and Crystal Violet lies in their interaction with the mucosal surface.

Indigo Carmine is a non-absorptive contrast dye. It does not penetrate the epithelial cells but rather pools in the mucosal grooves and crevices. This action highlights the topography of the mucosal surface, enhancing the visualization of raised and depressed areas, which is particularly useful for delineating pit patterns. Its application provides a detailed contour map of the mucosa.

Crystal Violet , on the other hand, is an absorptive or vital stain. It is taken up by the epithelial cells of the colonic mucosal glands. This intracellular staining causes the pits to appear white, providing sharp detail of the cellular surface and emphasizing the pit pattern to predict histology.

Figure 1. Mechanisms of Action

Experimental Protocols

The successful application of both dyes in chromoendoscopy hinges on standardized protocols. Below are detailed methodologies for their use, primarily in the context of colorectal polyp evaluation.

General Chromoendoscopy Workflow

The overarching procedure for both dyes follows a similar workflow, commencing after the initial identification of a lesion under white light endoscopy.

Figure 2. General Chromoendoscopy Workflow

Indigo Carmine Protocol

• Preparation : A solution of 0.1% to 0.5% Indigo Carmine is typically used, with 0.2% and 0.4% being common concentrations. For pan-colonic staining, a dilute solution can be prepared.

• Application : The dye is sprayed directly onto the colonic mucosa through a spray catheter inserted into the working channel of the endoscope. Alternatively, for pan-colonic application, the dye solution can be administered through the endoscope's integrated water jet channel.

• Procedure : After application, excess dye is suctioned away to prevent pooling that could obscure visualization. The staining effect is immediate, allowing for prompt evaluation of the mucosal pit patterns. The Kudo classification system is often used to differentiate between neoplastic and non-neoplastic polyps based on the enhanced pit patterns.

Crystal Violet Protocol

• Preparation : A 0.05% solution of Crystal Violet is generally used.

• Application : Similar to Indigo Carmine, the solution is sprayed onto the mucosal surface using a spray catheter.

• Procedure : Following application, a waiting period of 2 to 3 minutes is required for the stain to be absorbed by the epithelial cells. After this, the mucosa may be gently washed to remove excess dye. The stained pit patterns are then observed under magnification to predict the histology of the lesion.

Safety and Other Considerations

Indigo Carmine : Generally considered safe for in vivo use, Indigo Carmine is not absorbed by the mucosa. Studies have shown that, unlike some other vital stains such as methylene blue, Indigo Carmine does not appear to cause DNA damage to colonocytes. However, ingestion can cause side effects like nausea and hypertension in other contexts.

Crystal Violet : As an absorptive dye, there are theoretical considerations regarding its potential for cellular interaction. It is effective in identifying invasive cancers when used with magnifying chromoendoscopy. The combination of Crystal Violet with other imaging modalities like Linked Color Imaging (LCI) is being explored to enhance vessel and pit pattern recognition.

Conclusion

Both Indigo Carmine and Crystal Violet are valuable tools in the armamentarium of chromoendoscopy, each with distinct mechanisms and procedural considerations. Crystal Violet shows a slight edge in diagnostic sensitivity and accuracy for colorectal polyps. Indigo Carmine's advantage lies in its non-absorptive nature, providing excellent surface contrast with a favorable safety profile regarding cellular DNA. The choice between these agents will ultimately depend on the specific clinical or research question, the target lesion characteristics, and the available endoscopic equipment and expertise. This comparative analysis, supported by experimental data and detailed protocols, serves as a foundational guide for informed decision-making in the application of these dyes for enhanced endoscopic visualization.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Magnifying Chromoendoscopy with Flexible Spectral Imaging Color Enhancement, Indigo Carmine, and Crystal Violet in Predicting the Histopathology of Colorectal Polyps: Diagnostic Value in a Scare-Setting Resource - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Magnifying Chromoendoscopy with Flexible Spectral Imaging Color Enhancement, Indigo Carmine, and Crystal Violet in Predicting the Histopathology of Colorectal Polyps: Diagnostic Value in a Scare-Setting Resource - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Blue Deficit: A Comparative Guide to Indigo Carmine Alternatives for Surgical Urinary Tract Visualization

For researchers, scientists, and drug development professionals, the consistent availability of reliable surgical visualization agents is paramount. The shortage of Indigo Carmine has necessitated a critical evaluation of alternative methods for intraoperative urinary tract identification. This guide provides an objective comparison of the performance of key alternatives, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate agent for surgical and research applications.

Performance Comparison of Indigo Carmine Alternatives

The ideal alternative to Indigo Carmine should offer rapid, high-quality visualization of the ureters with a favorable safety profile. The following table summarizes the quantitative data on the performance of commonly used alternatives.

Agent	Administration Route & Dose	Time to Visualization	Visualization Success/Quality	Key Adverse Events
Methylene Blue	Intravenous: 0.25 - 1.5 mg/kg[1][2]	10 - 20 minutes[1][3][4]	90% of ureters clearly visualized in fluorescence mode. In one study, 14 out of 69 ureters were seen with fluorescence but not white light.	Serotonin syndrome in patients on serotonergic drugs, potential for methemoglobinemia.
Sodium Fluorescein	Intravenous: 25 - 100 mg	~4.3 minutes (range 2 - 6.8 minutes)	Surgeons reported improved certainty of visualization (5/5 vs. 2.9/5 without dye). 93% of patients had bilateral ureteral jet coloration.	Hypotension, transient yellowing of skin/sclera, rare anaphylactic reactions.
Phenazopyridine	Oral: 100 - 200 mg	1 - 4 hours before surgery or the night before	Effective in 91.8% of patients in one study. Stains the bladder, potentially obscuring jets of the same color.	Headache, rash, pruritus, hypersensitivity reactions. Contraindicated in G6PD deficiency.
Indocyanine Green (ICG)	Intravenous or Retrograde Injection	Dependent on administration and imaging system	Provides excellent visualization with NIR fluorescence imaging systems.	Minimal adverse effects, primarily related to iodine content (caution in patients with iodine allergy).
IS-001	Intravenous	Not specified	Provides strong ureter fluorescence with an NIR-sensitive endoscope.	Well-tolerated in a first-in-human study.

Experimental Protocols and Methodologies

The following sections detail the experimental protocols for key studies cited in this guide, providing a framework for reproducible research and evaluation.

Methylene Blue for Ureteral Visualization in Gynecological Surgery

• Objective: To evaluate the efficacy and safety of methylene blue (MB) for ureteric visualization during laparoscopic gynecological surgery.

• Methodology: 25 patients received a rapid intravenous infusion of 1.5 mg/kg of MB. Ureteral visualization was assessed using near-infrared fluorescence (NIRF) imaging. The success rate of visualization, time to fluorescence, and any adverse events were recorded. A control group of patients who did not receive MB was used for comparison of ureteral injury rates.

• Key Findings: 90% of ureters were clearly visualized with fluorescence, typically within 15-20 minutes of infusion. No iatrogenic ureteral injuries occurred in the MB group, compared to a 1.3% rate in the control group.

Workflow for Methylene Blue Ureteral Visualization Study.

Sodium Fluorescein for Ureteral Jet Detection

• Objective: To assess the quality of ureteral jet visualization using sodium fluorescein during cystoscopy after laparoscopic hysterectomy.

• Methodology: 30 women undergoing laparoscopic hysterectomy received 25 mg of 10% intravenous sodium fluorescein after vaginal cuff closure. Cystoscopy was then performed to observe the ureteral jets. The time to visualization, quality of coloration, and any side effects were systematically recorded. Surgeon satisfaction was also evaluated.

• Key Findings: 93% of patients exhibited bilateral ureteral jet coloration. Surgeons reported high satisfaction in 90% of cases. The average time to visualization was 1 minute. Side effects included hypotension in three cases and transient yellow urine in 15 cases.

Protocol for Sodium Fluorescein Ureteral Jet Visualization.

Signaling Pathways and Mechanisms of Action

The alternatives to Indigo Carmine utilize different mechanisms for visualization. Methylene blue and sodium fluorescein are excreted renally and provide visual contrast under white light or fluorescence. Phenazopyridine is an oral dye that colors the urine. Near-infrared agents like ICG are not visible to the naked eye and require specialized imaging systems to detect their fluorescent signal as they pass through the ureters.

General Pathway of Urinary Tract Visualization Agents.

Conclusion

While no single agent perfectly replicates all attributes of Indigo Carmine, several viable alternatives are available for intraoperative urinary tract visualization. Methylene blue and sodium fluorescein offer effective and rapid visualization with distinct safety profiles to consider. Phenazopyridine provides an oral option, though with less precise timing of visualization. The emergence of near-infrared fluorescence imaging with agents like ICG represents a significant technological advancement, offering real-time, high-contrast visualization without altering the visible surgical field. The choice of an alternative will depend on the specific surgical context, available equipment, and patient factors. Further research and development of novel imaging agents will continue to refine and improve the safety and efficacy of intraoperative urinary tract visualization.

References

• 1. Frontiers | Initial experience of ureteric visualization using methylene blue during laparoscopy for gynecological surgery [frontiersin.org]
• 2. Methylene blue fluorescence of the ureter during colorectal surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Initial experience of ureteric visualization using methylene blue during laparoscopy for gynecological surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intraoperative Near-Infrared Fluorescence-Guided Identification of the Ureters using Low-Dose Methylene Blue: A First-in-Human Experience - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of UV/Vis Spectrometry and the Briggs-Rauscher Reaction for Indigo Carmine Detection

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of substances like Indigo carmine, a widely used industrial dye, is crucial.[1][2][3] This guide provides an objective comparison of two distinct analytical methods for this purpose: the well-established UV/Vis spectrometry and the novel kinetic method employing the Briggs-Rauscher (BR) oscillating reaction.[1][4] This comparison is supported by experimental data to assist in selecting the most suitable method for specific analytical needs.

Quantitative Data Summary

A key aspect of comparing analytical methods is their sensitivity, often expressed through the Limit of Detection (LOD) and Limit of Quantification (LOQ). Experimental data reveals a significant difference in the sensitivity of UV/Vis spectrometry and the Briggs-Rauscher reaction for Indigo carmine detection.

Parameter	UV/Vis Spectrometry	Briggs-Rauscher Reaction	Reference
Limit of Detection (LOD)	100-fold higher than BR	100-fold lower than UV/Vis
Limit of Quantification (LOQ)	100-fold higher than BR	100-fold lower than UV/Vis

The data clearly indicates that the Briggs-Rauscher reaction method is significantly more sensitive for the detection of Indigo carmine, with both LOD and LOQ values being 100 times lower than those obtained by the conventional UV/Vis technique. This suggests the BR reaction is more suitable for determining micro-concentrations of Indigo carmine.

Experimental Protocols

UV/Vis Spectrometry

UV-Visible spectroscopy is a widely used technique that measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum. The absorbance is directly proportional to the concentration of the analyte in the solution, a principle described by the Beer-Lambert law.

Methodology:

• Preparation of Standard Solutions: A stock solution of Indigo carmine is prepared by dissolving a known weight of the dye in bi-distilled water. A series of standard solutions of varying concentrations are then prepared by diluting the stock solution.

• Sample Preparation: To determine the amount of Indigo carmine in a sample, a solution is prepared by dissolving a known weight of the sample in bi-distilled water. The solution may require dilution to ensure the absorbance falls within the linear range of the calibration curve.

• Spectrophotometric Measurement: The UV/Vis spectrophotometer is set to scan a specific wavelength range. For Indigo carmine, the maximum absorbance is typically observed around 610 nm. The absorbance of each standard solution and the sample solution is measured at this wavelength.

• Calibration Curve: A calibration curve is constructed by plotting the absorbance of the standard solutions against their corresponding concentrations.

• Concentration Determination: The concentration of Indigo carmine in the sample is determined by interpolating its absorbance value on the calibration curve.

Briggs-Rauscher (BR) Oscillating Reaction

The Briggs-Rauscher reaction is a chemical oscillator, where the concentrations of intermediates and the color of the solution undergo periodic changes. The introduction of an analyte like Indigo carmine can perturb the oscillation period, and this perturbation can be used for its quantification.

Methodology:

• Reagent Preparation: Three stock solutions are typically prepared for the Briggs-Rauscher reaction:

  • Solution A: An acidic solution of potassium iodate (KIO3).

  • Solution B: A solution of malonic acid and manganese sulfate monohydrate, which acts as the catalyst.

  • Solution C: A solution of hydrogen peroxide.

• Reaction Setup: The reaction is carried out in a beaker with constant stirring. Solutions A and B are mixed first, followed by the addition of Solution C to initiate the oscillations.

• Measurement: The change in the reaction mixture is monitored over time, often by measuring the potential of a platinum electrode or by observing the color changes. The time until the appearance of the blue color (the "clocking time") is recorded.

• Effect of Indigo Carmine: The experiment is repeated with the addition of different concentrations of Indigo carmine to the reaction mixture. The presence of Indigo carmine inhibits the reaction, and the duration of this inhibition period is measured.

• Calibration: A linear relationship is established between the inhibition period and the concentration of Indigo carmine. This calibration is then used to determine the concentration of Indigo carmine in an unknown sample.

Visualizing the Methodologies

To better understand the workflows and the underlying principles, the following diagrams have been created using Graphviz.

Caption: Experimental workflows for Indigo carmine detection.

Caption: Logical relationship in the Briggs-Rauscher reaction.

Comparison of Methods

Feature	UV/Vis Spectrometry	Briggs-Rauscher Reaction
Principle	Measures light absorbance based on Beer-Lambert law.	Measures the perturbation of a chemical oscillating reaction.
Sensitivity	Lower sensitivity, less suitable for trace amounts.	High sensitivity, ideal for micro-concentrations.
Speed	Rapid analysis once the instrument is calibrated.	Can be more time-consuming due to reaction kinetics.
Selectivity	Can be affected by other absorbing species in the sample.	Potentially higher selectivity as the perturbation is specific to the analyte's reaction with the oscillating system.
Equipment	Requires a UV/Vis spectrophotometer.	Requires basic laboratory glassware and a means to monitor the reaction (e.g., electrode, timer).
Advantages	Simple, fast, and widely available.	Extremely sensitive, robust, and offers a novel analytical approach.
Disadvantages	Lower sensitivity, potential for interference from other compounds.	The reaction can be complex and sensitive to experimental conditions.

Conclusion

Both UV/Vis spectrometry and the Briggs-Rauscher reaction offer viable methods for the detection of Indigo carmine. UV/Vis spectrometry is a straightforward and rapid technique suitable for routine analysis where high sensitivity is not the primary concern. However, for the detection of trace amounts of Indigo carmine, the Briggs-Rauscher oscillating reaction method demonstrates significantly superior performance, with a 100-fold lower limit of detection and quantification. The remarkable sensitivity of the BR reaction is attributed to the multiple oxidation reactions involving Indigo carmine and its decomposition products within the highly oxidative medium of the oscillating reaction. Researchers and professionals should consider the specific requirements of their analysis, particularly the expected concentration range of Indigo carmine, when choosing between these two methods. The novelty of using the Briggs-Rauscher reaction opens up new possibilities for determining Indigo carmine concentrations in complex samples, such as those found in the pharmaceutical and food industries.

References

• 1. Indigo Carmine in a Food Dye: Spectroscopic Characterization and Determining Its Micro-Concentration through the Clock Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Indigo Carmine in a Food Dye: Spectroscopic Characterization and Determining Its Micro-Concentration through the Clock Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Secure Verification [cer.ihtm.bg.ac.rs]

evaluation of different advanced oxidation processes for Indigo carmine degradation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various Advanced Oxidation Processes (AOPs) for the degradation of Indigo Carmine, a common industrial dye. The following sections present a synthesis of experimental data from multiple studies, offering a comprehensive overview of the performance of different AOPs. Detailed experimental protocols are provided to facilitate the replication of these studies.

Comparative Performance of Advanced Oxidation Processes

The degradation of Indigo Carmine has been extensively studied using a variety of AOPs. The primary metrics for comparison are typically the percentage of color removal and the reduction in Chemical Oxygen Demand (COD), which indicates the mineralization of the organic dye into simpler, less harmful substances. The following tables summarize the quantitative data from various studies.

Advanced Oxidation Process (AOP)	Color Removal (%)	Reaction Time	COD Reduction (%)	Key Findings & Conditions	Reference
Ozonation (O₃)	94.4%	32 minutes	High	Ozonation is a rapid and effective method for color removal.[1][2][3][4]	[1]
Photocatalysis (TiO₂-UV)	93.3%	1 hour	~23%	Effective for color removal, with potential for complete mineralization over longer periods.
Sonolysis (SN)	39.2%	4 hours	Low	Sonolysis alone is significantly less effective for both color removal and mineralization compared to other AOPs.
Photo-Fenton (UV/Fe²⁺/H₂O₂)	~85% (Dye Removal)	Not Specified	~62%	Heterogeneous photo-Fenton processes show high removal efficiencies for both the dye and COD.
Fenton (Fe²⁺/H₂O₂)	~82% (Dye Removal)	Not Specified	~47%	The homogeneous Fenton process is also effective, though slightly less so than the photo-Fenton process for COD removal.
Electrochemical Oxidation (EO)	High	Not Specified	High	Particularly effective in the presence of chloride ions.
Combined AOPs (TiO₂-UV/O₃)	96%	Not Specified	Not Specified	The combination of photocatalysis and ozonation shows a synergistic effect, leading to very high color removal.
Combined AOPs (TiO₂-UV/SN)	77%	Not Specified	Not Specified	The combination with sonolysis is less effective than with ozonation.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are generalized protocols for the key AOPs discussed, based on common practices in the cited literature.

Ozonation

• Apparatus: A bubble column reactor is typically used. Ozone is generated from dry air or oxygen using an ozone generator and bubbled through the Indigo Carmine solution via a diffuser at the bottom of the reactor.

• Procedure:

  • Prepare a stock solution of Indigo Carmine of the desired concentration (e.g., 50 ppm).

  • Fill the reactor with a known volume of the dye solution.

  • Set the ozone flow rate to the desired level (e.g., 0.045 L/min).

  • Adjust the pH of the solution, as it can significantly impact the degradation efficiency (acidic pH is often favorable).

  • Start the ozone generator and monitor the degradation by taking samples at regular intervals.

  • Analyze the samples for color removal using a UV-Vis spectrophotometer at the maximum absorbance wavelength of Indigo Carmine (around 610 nm) and for COD reduction according to standard methods.

Photocatalysis (TiO₂-UV)

• Apparatus: A photoreactor equipped with a UV lamp (e.g., 8W Sankyo Denki). The reaction is typically carried out in a beaker placed inside a closed chamber to ensure uniform irradiation.

• Procedure:

  • Prepare an aqueous suspension of the TiO₂ catalyst (e.g., 30 mg) in the Indigo Carmine solution (e.g., 5 x 10⁻⁵ M).

  • Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium.

  • Turn on the UV lamp to initiate the photocatalytic reaction.

  • Maintain constant stirring throughout the experiment.

  • Withdraw samples at specific time intervals.

  • Centrifuge or filter the samples to remove the catalyst particles before analysis.

  • Analyze the supernatant for color and COD reduction.

Fenton and Photo-Fenton Processes

• Apparatus: A batch reactor, which for the photo-Fenton process is equipped with a UV light source.

• Procedure:

  • Place a known volume of the Indigo Carmine solution in the reactor.

  • Adjust the initial pH to an acidic value (typically around 3), which is optimal for the Fenton reaction.

  • Add the catalyst, which can be a source of ferrous ions (Fe²⁺) for the homogeneous process or a solid catalyst containing iron for the heterogeneous process.

  • For the photo-Fenton process, turn on the UV lamp.

  • Add a predetermined amount of hydrogen peroxide (H₂O₂) to initiate the reaction.

  • Collect samples at different time points and quench the reaction (e.g., by adding a strong base to raise the pH).

  • Analyze the samples for dye and COD concentration.

Visualizing the Processes

To better understand the experimental workflow and the chemical transformations involved, the following diagrams are provided.

Caption: A generalized experimental workflow for comparing different AOPs for Indigo Carmine degradation.

The degradation of Indigo Carmine by AOPs proceeds through the formation of highly reactive hydroxyl radicals (•OH), which attack the dye molecule. This leads to the breakdown of the chromophore and subsequent mineralization.

References

• 1. Degradation of Indigo Carmine Using Advanced Oxidation Processes: Synergy Effects and Toxicological Study [scirp.org]
• 2. [PDF] Degradation of Indigo Carmine Using Advanced Oxidation Processes: Synergy Effects and Toxicological Study | Semantic Scholar [semanticscholar.org]
• 3. scirp.org [scirp.org]
• 4. researchgate.net [researchgate.net]

analytical performance of different methods for Indigo carmine quantification in food

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the quantification of Indigo Carmine (E132), a widely used blue food colorant. The selection of an appropriate analytical technique is crucial for ensuring food safety, quality control, and adherence to regulatory standards. This document outlines the performance characteristics of several key methods, supported by experimental data, to aid researchers in choosing the most suitable approach for their specific needs.

Comparative Analysis of Analytical Performance

The selection of an analytical method for Indigo Carmine quantification is a critical decision that depends on factors such as required sensitivity, sample matrix complexity, available instrumentation, and desired sample throughput. The following table summarizes the quantitative performance of various techniques, offering a clear comparison of their key analytical parameters.

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Precision (RSD%)	Food Matrix Examples
UV/Vis Spectrophotometry	~1.5 x 10⁻⁶ M	~5.0 x 10⁻⁶ M	6.00 x 10⁻⁶ - 3.00 x 10⁻⁵ M	-	-	Food Dye Mixtures
Briggs-Rauscher (BR) Oscillatory Reaction	~1.5 x 10⁻⁸ M	~5.0 x 10⁻⁸ M	-	-	-	Food Dye Mixtures
Cloud Point Extraction - Spectrophotometry	0.0213 µg/mL	-	0.50 - 2.50 µg/mL	-	1.41%	Powdered Beverages, Syrups
Electrochemical (Differential Pulse Voltammetry)	0.0187 µM - 0.36 µM	1.176 µM	0.1 - 100 µM	Good	-	Water, Candy, Pharmaceutical Tablets
HPLC-DAD	0.026 - 0.086 µg/mL	0.077 - 0.262 µg/mL	0.25 - 50 mg/L	81.4 - 97.5%	0.90 - 9.62%	Beverages, Jellies, Gummy Candies
Capillary Electrophoresis (CE)	Identification Limit: 5 µg/mL	-	-	70.0 - 101.5%	1.84 - 4.30% (Peak Area)	Pickles, Soft Drinks, Candies

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. This section provides an overview of the experimental protocols for the key methods discussed.

UV/Vis Spectrophotometry

This method relies on the direct measurement of the absorbance of Indigo Carmine at its maximum absorption wavelength.

• Instrumentation: A standard UV/Vis spectrophotometer.

• Sample Preparation: A commercially available food dye containing Indigo Carmine and D-glucose is dissolved in bi-distilled water to a known concentration. The solution may require dilution to fall within the linear range of the calibration curve.[1]

• Analysis: The absorbance of the sample solution is measured at the maximum absorption wavelength of Indigo Carmine, which is approximately 610 nm.

• Quantification: A standard calibration curve is prepared using solutions of known Indigo Carmine concentrations. The concentration of Indigo Carmine in the sample is determined by comparing its absorbance to the calibration curve.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

HPLC offers high selectivity and sensitivity for the separation and quantification of Indigo Carmine from complex food matrices.

• Instrumentation: An HPLC system equipped with a Diode-Array Detector (DAD).

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., ACQUITY UPLC® BEH shield RP18).

  • Mobile Phase: A gradient elution using acetonitrile and water containing 10 mmol L⁻¹ ammonium acetate.[2]

  • Flow Rate: Typically around 1.0 mL/min.

  • Detection: The DAD is set to monitor the absorbance at the maximum wavelength of Indigo Carmine (around 610-630 nm).[3]

• Sample Preparation: The sample is extracted with hot water, followed by the addition of ammonium sulfate to precipitate proteins and polysaccharides. The supernatant is then purified using a solid-phase extraction (SPE) cartridge (e.g., Oasis WAX).[2]

• Quantification: External calibration curves are generated using standard solutions of Indigo Carmine over a range of concentrations.

Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that is well-suited for the analysis of charged molecules like Indigo Carmine.

• Instrumentation: A capillary electrophoresis system with a photodiode array detector.

• Separation Conditions:

  • Capillary: A fused-silica capillary.

  • Running Buffer: A mixture of 10 mmol/L potassium phosphate monobasic and 5 mmol/L sodium carbonate (pH 10.0) with 20% acetonitrile.[4]

  • Separation Voltage: Applied voltage is typically in the range of 20-30 kV.

• Sample Preparation: The dyes are extracted from the food sample with a mixture of water and 0.5% ammonia-ethanol (1:1). The extract is then cleaned up using a solid-phase extraction cartridge (e.g., Sep-Pak Plus tC18), and the dyes are eluted with methanol.

• Identification and Quantification: Identification is based on the migration time and the absorbance spectrum of each peak. Quantification can be performed using a calibration curve.

Electrochemical Methods (Voltammetry)

Electrochemical sensors offer a rapid and sensitive approach for the determination of Indigo Carmine.

• Instrumentation: A potentiostat with a three-electrode system (e.g., a modified carbon paste electrode as the working electrode, a platinum wire as the counter electrode, and a saturated calomel electrode as the reference electrode).

• Electrode Modification: The working electrode is often modified to enhance its sensitivity and selectivity. For instance, a poly (L-phenylalanine) modified carbon paste sensor has been shown to be effective.

• Analysis: Differential Pulse Voltammetry (DPV) is a commonly used technique. The analysis is typically carried out in a phosphate buffer solution at a specific pH.

• Quantification: The peak current in the voltammogram is proportional to the concentration of Indigo Carmine. A calibration curve is constructed by measuring the peak currents of standard solutions.

Visualizing the Analytical Workflow

A general workflow for the analysis of Indigo Carmine in a food sample involves several key stages, from initial sample handling to the final data analysis. The following diagram illustrates this logical progression.

Caption: General workflow for Indigo Carmine analysis in food.

References

• 1. Indigo Carmine in a Food Dye: Spectroscopic Characterization and Determining Its Micro-Concentration through the Clock Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of the HPLC-DAD method for the quantification of 16 synthetic dyes in various foods and the use of liquid anion exchange extraction for qualitative expression determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hitachi-hightech.com [hitachi-hightech.com]
• 4. Determination of Synthetic Food Dyes in Food by Capillary Electrophoresis [jstage.jst.go.jp]

A Comparative Analysis of the Photostability of Indigo Carmine and Other Common Laboratory Dyes

For researchers, scientists, and drug development professionals, the choice of a dye for an experiment can be critical, with photostability being a key determinant of its suitability. This guide provides a comparative analysis of the photostability of Indigo Carmine against other widely used laboratory dyes: Methylene Blue, Crystal Violet, Malachite Green, and Rhodamine B. The information presented here is based on available experimental data to aid in the selection of the most appropriate dye for various applications.

Overview of Photostability

Photostability, or the resistance of a dye to photodegradation, is a crucial characteristic for applications involving light exposure, such as fluorescence microscopy, colorimetric assays, and as a tracer. Dyes with low photostability can fade quickly, leading to inaccurate results and a limited experimental timeframe. The intrinsic photostability of a dye is influenced by its molecular structure and the experimental conditions, including the solvent, pH, and the intensity and wavelength of the light source.

Quantitative Comparison of Dye Photostability

Direct comparative studies on the intrinsic photostability of Indigo Carmine against a wide range of dyes under identical conditions are limited in the scientific literature. Much of the available quantitative data comes from studies on photocatalytic degradation, which accelerates the breakdown of dyes and does not solely reflect their inherent stability to light. However, qualitative comparisons and data from various sources allow for a general assessment.

One study directly comparing Indigo Carmine and Methylene Blue found that Indigo Carmine appears to be more photostable and possesses less potential to damage genetic material in vitro when exposed to light[1]. This suggests a higher intrinsic resistance to photobleaching for Indigo Carmine compared to Methylene Blue.

The following table summarizes available quantitative data, primarily focusing on degradation rates under different conditions, to provide a comparative overview. It is important to note that direct comparison of these values should be done with caution due to the varying experimental setups.

Dye	Parameter	Value	Conditions
Indigo Carmine	Degradation	Slow decay in the absence of a photocatalyst upon UVA irradiation[2]	Aqueous solution, UVA irradiation
Degradation	~92% in 3 hours	With Nd-TiO2-GO nanocomposite under simulated solar light[3]
Degradation	Completely decolorized within 75 minutes	With Pefloxacin under sunlight[2]
Methylene Blue	Degradation	96% in 70 minutes	With sensitized zinc oxide and graphene oxide[4]
Crystal Violet	Degradation	-	Data on intrinsic photostability is limited.
Malachite Green	Degradation	-	Data on intrinsic photostability is limited.
Rhodamine B	Photobleaching Lifetime	37.8 ± 2.4 s	In T50 buffer (pH 8.0) under 532 nm excitation
Fluorescence Quantum Yield	0.3 to 0.66	Dependent on the solvent

Experimental Protocols for Assessing Photostability

A standardized protocol is crucial for the accurate comparison of dye photostability. The following is a generalized experimental methodology for assessing the photostability of dyes in solution.

Objective: To determine the rate of photodegradation of a dye under controlled light irradiation.

Materials:

• Dye of interest (e.g., Indigo Carmine)

• Reference dye with known photostability (optional)

• High-purity solvent (e.g., water, ethanol)

• Quartz cuvettes

• Controlled light source (e.g., xenon arc lamp with appropriate filters to simulate sunlight, or a specific wavelength laser)

• UV-Visible spectrophotometer or a spectrofluorometer

• Magnetic stirrer and stir bar

Procedure:

• Sample Preparation: Prepare a stock solution of the dye in the chosen solvent. From the stock solution, prepare a working solution with an absorbance at the maximum absorption wavelength (λmax) between 0.5 and 1.0.

• Initial Measurement: Record the initial absorbance spectrum of the dye solution using the UV-Visible spectrophotometer. If fluorescence is being measured, record the initial fluorescence spectrum.

• Photodegradation: Place the quartz cuvette containing the dye solution in a temperature-controlled holder and continuously stir the solution. Irradiate the sample with the controlled light source.

• Time-course Measurements: At regular time intervals (e.g., every 5, 10, or 30 minutes), briefly interrupt the irradiation and record the full absorbance or fluorescence spectrum of the solution.

• Data Analysis:

  • Plot the absorbance at λmax (or the integrated fluorescence intensity) as a function of irradiation time.

  • The photodegradation can often be modeled using pseudo-first-order kinetics. The natural logarithm of the normalized absorbance (ln(A/A₀)) is plotted against time. The negative of the slope of the resulting linear fit gives the apparent first-order rate constant (k).

  • The half-life (t₁/₂) of the dye under the specific irradiation conditions can be calculated using the formula: t₁/₂ = 0.693 / k.

  • If a reference dye is used, the relative photostability can be determined by comparing the degradation rate constants.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for assessing the photostability of a laboratory dye.

Caption: A flowchart outlining the key steps in an experiment to determine the photostability of a dye.

Signaling Pathways and Logical Relationships

The photodegradation of a dye is a complex process that can involve several pathways. The following diagram illustrates a simplified logical relationship of the factors influencing dye photostability.

Caption: Key factors that contribute to the photodegradation of a dye molecule.

References

• 1. macsenlab.com [macsenlab.com]
• 2. biomedres.us [biomedres.us]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Indigo carmine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential information for the safe handling and disposal of Indigo carmine, a common laboratory chemical.

Personal Protective Equipment (PPE)

When handling Indigo carmine, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The recommended PPE includes:

• Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[1][2][3]

• Skin Protection:

  • Gloves: Wear protective gloves.[4][5]

  • Clothing: Wear appropriate protective clothing to prevent skin exposure, such as a lab coat or overalls. A PVC apron may also be used.

• Respiratory Protection: In situations where dust may be generated, an approved respirator should be worn.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory environment.

Handling:

• Avoid all personal contact, including inhalation of dust.

• Use in a well-ventilated area to keep airborne concentrations low.

• Minimize dust generation and accumulation.

• Do not eat, drink, or smoke when using this product.

• Wash hands thoroughly after handling.

• Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly closed.

• Store away from incompatible materials, such as strong oxidizing agents.

• Protect from light.

Accidental Release Measures

In the event of a spill:

• Ventilate the area of the spill.

• For small spills, dampen the solid material with water and transfer it to a suitable container. Use absorbent paper dampened with water to pick up any remaining material.

• For larger spills, sweep or shovel the material into a suitable container for disposal. Avoid generating dusty conditions.

• Wash the spill area with soap and water after the material has been collected.

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.

• Dispose of contents and containers at an approved waste disposal plant or hazardous waste collection point.

• Do not allow the chemical to enter drains.

• Empty containers may still contain product residue and should be handled as hazardous waste. Do not reuse empty containers.

Quantitative Safety Data

The following table summarizes key quantitative safety data for Indigo carmine.

Data Point	Value	Reference
LD50 Oral (Rat)	2000 mg/kg
log Pow (Octanol/Water Partition Coefficient)	-3.57

Experimental Workflow: Safe Handling of Indigo Carmine

The following diagram outlines the procedural steps for the safe handling of Indigo carmine in a laboratory setting.

Caption: Workflow for the safe handling of Indigo carmine.

References

• 1. archive.gfjc.fiu.edu [archive.gfjc.fiu.edu]
• 2. labbox.es [labbox.es]
• 3. media.laballey.com [media.laballey.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. sigmaaldrich.com [sigmaaldrich.com]